14:0-14:0 PC-d27

Core Science & Biosynthesis

An In-depth Technical Guide to 14:0-14:0 PC-d27 (1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 14:0-14:0 PC-d27, a deuterated synthetic phospholipid critical for advanced research in membrane biophysics and drug delivery systems. Its unique isotopic labeling allows for detailed structural and dynamic studies of lipid bilayers, offering insights into membrane-protein interactions, domain formation, and the effects of therapeutic agents.

Core Properties and Specifications

14:0-14:0 PC-d27, also known as 1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine, is a saturated phosphatidylcholine molecule in which one of the myristoyl (14:0) acyl chains is perdeuterated (d27). This specific deuteration provides a powerful tool for various biophysical techniques.

Property	Value
Synonyms	1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine, DMPC-d27
Molecular Formula	C₃₆H₄₅D₂₇NO₈P
Molecular Weight	705.10 g/mol [1]
CAS Number	185906-03-0[1]
Physical Form	Powder
Assay	>99% (TLC)
Storage Temperature	-20°C[1]

Applications in Research and Development

The primary utility of 14:0-14:0 PC-d27 lies in its application as a non-perturbing probe in model cell membranes.[2] The substitution of hydrogen with deuterium (B1214612) in one of the acyl chains creates a significant contrast for neutron scattering and provides a means to study chain-specific behavior in deuterium nuclear magnetic resonance (²H-NMR).

Key applications include:

• Structural Characterization of Lipid Bilayers: Used to determine key structural parameters such as bilayer thickness, area per lipid, and the precise location of lipid components.

• Membrane Dynamics Studies: Enables the investigation of acyl chain order and dynamics, lipid lateral diffusion, and phase behavior in response to temperature, pressure, or the inclusion of other molecules like cholesterol or peptides.

• Neutron Scattering: The large difference in neutron scattering length between hydrogen and deuterium allows for contrast variation studies. By selectively deuterating components, researchers can effectively make parts of a complex system "invisible" to neutrons, thereby highlighting the structure and interactions of the components of interest.

• Solid-State ²H-NMR Spectroscopy: Provides detailed information on the orientation and mobility of the deuterated acyl chain segments, allowing for the calculation of deuterium order parameters (S_CD), which are a direct measure of the conformational order of the lipid chains.[2]

Quantitative Experimental Data

The following tables summarize key quantitative data derived from experimental studies on bilayers containing 14:0-14:0 PC or its non-deuterated counterpart, which serves as a close structural model.

Table 1: Biophysical Parameters of DMPC Bilayers

Parameter	Value	Technique	Conditions
Bilayer Thickness (D_HH)	~3.6 nm	Molecular Dynamics	Fluid Phase
Bilayer Thickness (d_m)	4.3 ± 0.1 nm	SANS	Fluid Phase[3]
Bilayer Thickness (d_m)	5.0 ± 0.1 nm	SANS	Gel Phase[3]
Area per Lipid (A)	60.6 ± 0.5 Ų	X-ray Scattering	30°C, Fluid Phase[4]
Transition Temperature (T_m)	~24°C	DSC	Fully Hydrated

Table 2: Deuterium Order Parameters (S_CD) for 14:0/14:0(d27)-PC Bilayers

This data provides a measure of the motional anisotropy of the C-D bonds along the deuterated acyl chain. A higher S_CD value indicates a more ordered, less flexible chain segment. The data shows a characteristic "plateau" of high order near the headgroup, with increasing disorder towards the terminal methyl group.[2]

Carbon Position	Average S_CD
2-8	~0.20
9	~0.18
10	~0.16
11	~0.13
12	~0.09
13	~0.05
14	~0.02

Data adapted from studies on 14:0/14:0(d27)-PC in the fluid phase.[2]

Experimental Protocols

Detailed methodologies for key experiments involving 14:0-14:0 PC-d27 are provided below. These protocols are representative and may require optimization for specific experimental systems.

Preparation of Unilamellar Vesicles (Liposomes) by Extrusion

This protocol describes the formation of small unilamellar vesicles (SUVs) with a defined size, suitable for a wide range of biophysical studies.

Materials:

• 14:0-14:0 PC-d27 and other desired lipids (e.g., non-deuterated DMPC, cholesterol) in chloroform (B151607).

• Appropriate aqueous buffer (e.g., PBS, HEPES).

• Glass vials and syringes.

• Rotary evaporator or a stream of inert gas (nitrogen or argon).

• Mini-extruder apparatus.

• Polycarbonate membranes with desired pore size (e.g., 100 nm).

Methodology:

• Lipid Film Formation:

  • In a round-bottom flask, combine the desired lipids dissolved in chloroform to achieve the target molar ratio.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the flask wall.

  • Alternatively, the solvent can be evaporated under a gentle stream of nitrogen or argon gas.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the chosen aqueous buffer by vortexing. The temperature of the buffer should be above the gel-to-liquid crystalline phase transition temperature (T_m) of the lipid mixture (for DMPC, >24°C).

  • This process results in the formation of multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble the mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Heat the extruder to a temperature above the T_m of the lipids.

  • Load the MLV suspension into one of the extruder's syringes.

  • Force the suspension through the membrane by alternately pushing the plungers of the two syringes.

  • Repeat this process for an odd number of passes (e.g., 21 times) to ensure a homogenous population of unilamellar vesicles.

• Characterization:

  • The size distribution of the resulting vesicles can be characterized using Dynamic Light Scattering (DLS).

Analysis of Acyl Chain Order using ²H-NMR Spectroscopy

This protocol outlines the general procedure for acquiring and analyzing solid-state ²H-NMR spectra to determine the deuterium order parameters of the d27-acyl chain.

Equipment:

• Solid-state NMR spectrometer with a high-field magnet.

• Wide-line probe suitable for deuterium NMR.

Methodology:

• Sample Preparation:

  • Prepare a concentrated sample of the 14:0-14:0 PC-d27 containing liposomes (typically as a pellet from ultracentrifugation) in the desired buffer.

  • Transfer the sample to a suitable NMR rotor.

• NMR Data Acquisition:

  • Place the sample in the NMR probe and equilibrate at the desired temperature.

  • Acquire the ²H-NMR spectrum using a quadrupolar echo pulse sequence (π/2_x - τ - π/2_y - τ - acquire). This sequence is essential for refocusing the broad deuterium signal.

• Spectral Analysis:

  • The resulting spectrum will be a Pake doublet, a superposition of doublets from each deuterated position on the acyl chain.

  • The quadrupolar splitting (Δν_Q) for each C-D bond is measured from the separation between the two most prominent peaks ("horns") of the spectrum.

  • The deuterium order parameter (S_CD) is calculated from the quadrupolar splitting using the following equation: S_CD = (4/3) * (h / e²qQ) * Δν_Q where h is Planck's constant, and (e²qQ/h) is the static quadrupolar coupling constant for a C-D bond (~170 kHz).

• De-Paking (Optional):

  • For more detailed analysis, the powder pattern spectrum can be mathematically deconvoluted ("de-Paked") to obtain a spectrum corresponding to a perfectly oriented bilayer, allowing for the resolution of individual splittings for different carbon positions along the chain.[2]

Visualizations

Biophysical Analysis Workflow

The following diagram illustrates a typical experimental workflow for the biophysical characterization of model membranes incorporating 14:0-14:0 PC-d27.

References

• 1. 2-d27-DMPC | FB Reagents [fbreagents.com]
• 2. Sterols Have Higher Affinity for Sphingomyelin than for Phosphatidylcholine Bilayers even at Equal Acyl-Chain Order - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tuning Membrane Thickness Fluctuations in Model Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure of Fully Hydrated Fluid Phase DMPC and DLPC Lipid Bilayers Using X-Ray Scattering from Oriented Multilamellar Arrays and from Unilamellar Vesicles - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Chemical Structure of Deuterated DMPC for Researchers and Drug Development Professionals

Introduction

1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC) is a phosphatidylcholine and a major component of biological membranes. Its deuterated analogues are invaluable tools in the fields of biophysics, structural biology, and drug delivery. The strategic replacement of hydrogen atoms with deuterium (B1214612) provides a non-perturbative probe for various analytical techniques, most notably Nuclear Magnetic Resonance (NMR) spectroscopy and neutron scattering. This technical guide provides a comprehensive overview of the chemical structures of commonly used deuterated DMPC variants, their synthesis, analysis, and key physical properties.

Chemical Structures of Deuterated DMPC Variants

The deuteration of DMPC can be targeted to specific regions of the molecule, primarily the acyl chains or the choline (B1196258) headgroup. This selective labeling allows researchers to probe different parts of the lipid and its environment.

A diagram of the chemical structure of a standard, non-deuterated DMPC molecule is presented below.

An In-depth Technical Guide to the Physical Characteristics of 14:0-14:0 PC-d27

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical characteristics of 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine (14:0-14:0 PC-d27), a deuterated derivative of the saturated phospholipid 1,2-dimyristoyl-sn-glycero-3-phosphocholine (B53960) (DMPC). This document is intended to serve as a valuable resource for researchers utilizing this lipid in various applications, including membrane biophysics, drug delivery systems, and advanced analytical studies.

Core Physical and Chemical Properties

14:0-14:0 PC-d27 is a synthetic phospholipid where the fatty acid chains are perdeuterated. This isotopic labeling makes it a powerful tool for techniques such as neutron scattering and deuterium (B1214612) nuclear magnetic resonance (²H NMR) spectroscopy, allowing for detailed investigation of lipid bilayer structure and dynamics.

Property	Value
Synonyms	1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine, DMPC-d27
Molecular Formula	C₃₆H₄₅D₂₇NO₈P
Molecular Weight	705.10 g/mol
CAS Number	185906-03-0
Physical Form	Powder

Thermotropic Behavior

The phase transition temperature (Tm) is a critical parameter for phospholipids (B1166683), marking the transition from a well-ordered gel phase to a more fluid liquid-crystalline phase. For the non-deuterated counterpart, DMPC, the gel-to-liquid crystalline phase transition temperature is well-established at approximately 24°C.

Systematic studies on the effect of acyl chain deuteration on the phase behavior of saturated phospholipids have shown a consistent decrease in the transition temperature. Specifically, for lipids with deuterated chains, the gel-fluid phase transition temperature is observed to be 4.3 ± 0.1 °C lower than their protiated counterparts[1]. This phenomenon is attributed to the slightly shorter C-D bond length compared to the C-H bond, leading to a larger volume per CD₂ group and consequently a less stable gel phase.

Based on this established effect, the estimated main phase transition temperature (Tm) for 14:0-14:0 PC-d27 is presented below.

Lipid	Main Transition Temperature (Tm)
14:0-14:0 PC (DMPC)	~24 °C
14:0-14:0 PC-d27	~19.7 °C (estimated)

Solubility Profile

The solubility of 14:0-14:0 PC-d27 is expected to be similar to other phosphatidylcholines with saturated acyl chains. Based on available data for analogous compounds, the following solubility characteristics can be anticipated:

Solvent	Solubility
Chloroform (B151607)	Soluble
Methanol	Soluble
Ethanol	Soluble
Water	Insoluble
Ethyl Acetate	Low Solubility

Experimental Protocols

The characterization of the physical properties of 14:0-14:0 PC-d27 relies on several key biophysical techniques. Below are detailed methodologies for these essential experiments.

Differential Scanning Calorimetry (DSC) for Phase Transition Analysis

DSC is a fundamental technique used to determine the thermotropic phase behavior of lipids. It measures the heat flow associated with thermal transitions in a material as a function of temperature.

Methodology:

• Sample Preparation:

  • Accurately weigh 1-2 mg of 14:0-14:0 PC-d27 powder into a DSC sample pan.

  • Add a precise volume of the desired buffer (e.g., phosphate-buffered saline, pH 7.4) to create a lipid dispersion of a known concentration (typically 10-20 mg/mL).

  • Seal the pan hermetically to prevent solvent evaporation.

  • Prepare a reference pan containing the same volume of buffer.

  • Hydrate the lipid dispersion by vortexing and incubating at a temperature above the estimated Tm (~25-30°C) for at least 30 minutes, with intermittent vortexing to ensure homogeneity.

• Instrument Setup:

  • Calibrate the DSC instrument using standard materials (e.g., indium and water) for temperature and enthalpy.

  • Place the sample and reference pans into the calorimeter cell.

• Data Acquisition:

  • Equilibrate the sample at a starting temperature well below the expected transition (e.g., 5°C).

  • Heat the sample at a controlled rate (e.g., 1-2°C/min) to a temperature well above the transition (e.g., 35°C).

  • Cool the sample at the same rate back to the starting temperature.

  • Perform multiple heating and cooling cycles to ensure reproducibility.

• Data Analysis:

  • The primary data obtained is a thermogram, which plots heat flow versus temperature.

  • The main phase transition (Tm) is identified as the peak temperature of the endothermic transition during the heating scan.

  • The enthalpy of the transition (ΔH) is calculated by integrating the area under the transition peak.

²H Nuclear Magnetic Resonance (NMR) Spectroscopy for Bilayer Dynamics

²H NMR spectroscopy of deuterated lipids provides detailed information about the orientation, order, and dynamics of the acyl chains within a lipid bilayer.

Methodology:

• Sample Preparation:

  • Prepare a hydrated lipid dispersion of 14:0-14:0 PC-d27 as described for DSC, typically at a higher concentration (e.g., 50 mg/mL).

  • Transfer the dispersion to a suitable NMR tube.

  • Subject the sample to several freeze-thaw cycles to promote the formation of multilamellar vesicles (MLVs).

• Instrument Setup:

  • Use a high-field NMR spectrometer equipped with a solid-state probe.

  • Tune the probe to the deuterium frequency.

• Data Acquisition:

  • Acquire ²H NMR spectra at various temperatures, both below and above the estimated Tm.

  • A quadrupolar echo pulse sequence is typically used to acquire the spectra of the broad deuterium signals in the solid-like gel phase.

• Data Analysis:

  • The resulting spectrum is a Pake doublet, from which the quadrupolar splitting (Δνq) can be measured.

  • The magnitude of the quadrupolar splitting is directly related to the order parameter (S_CD) of the C-D bonds in the acyl chains.

  • Changes in the spectral lineshape and quadrupolar splitting as a function of temperature provide detailed insights into the changes in lipid dynamics and order during the phase transition.

Mass Spectrometry for Structural Verification

Mass spectrometry is employed to confirm the molecular weight and structural integrity of the lipid.

Methodology:

• Sample Preparation:

  • Dissolve a small amount of 14:0-14:0 PC-d27 in a suitable organic solvent, such as chloroform or methanol.

  • The solution can be directly infused into the mass spectrometer or analyzed via liquid chromatography-mass spectrometry (LC-MS).

• Instrument Setup:

  • An electrospray ionization (ESI) source is commonly used for phospholipid analysis.

  • The mass spectrometer can be a time-of-flight (TOF), quadrupole, or Orbitrap analyzer.

• Data Acquisition:

  • Acquire mass spectra in positive ion mode. The protonated molecule [M+H]⁺ is typically observed.

• Data Analysis:

  • The measured mass-to-charge ratio (m/z) of the parent ion should correspond to the calculated molecular weight of 14:0-14:0 PC-d27.

  • Tandem mass spectrometry (MS/MS) can be performed to fragment the parent ion and confirm the presence of the phosphocholine (B91661) headgroup and the deuterated myristoyl chains.

Mandatory Visualizations

Caption: Workflow for the physical characterization of 14:0-14:0 PC-d27.

Caption: Conceptual diagram illustrating the lipid bilayer phase transition.

References

• 1. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Applications of Deuterated Phospholipids in Research

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the synthesis, applications, and technical considerations for using deuterated phospholipids (B1166683) in various research fields. By replacing hydrogen atoms with their heavier isotope, deuterium (B1214612), these molecules become powerful tools for elucidating molecular structure, dynamics, and metabolic pathways without significantly altering the chemical properties of the system under study.

Synthesis and Availability of Deuterated Phospholipids

The utility of deuterated phospholipids is critically dependent on their availability and the ability to control the specific sites of deuterium incorporation. The demand for complex deuterated lipids, particularly those with unsaturated chains that mimic natural phospholipids, has driven the development of several synthetic strategies.[1][2] Commercially available deuterated phospholipids are often limited to those with two identical, saturated acyl chains, which are not always representative of biological membranes.[1]

There are three primary routes for producing deuterated phospholipids:

• Chemical Synthesis: This approach offers precise control over the location of deuterium labels. It often involves the total synthesis of the molecule from deuterated precursors.[3] For example, highly deuterated oleic acid can be synthesized on a gram scale and subsequently used to create deuterated dioleoyl-sn-glycero-3-phosphocholine (DOPC).[3] Challenges include potentially long and complex reaction sequences.[1]

• Biosynthesis: This method involves culturing microorganisms, such as the yeast Picha Pastoris or the bacterium Escherichia coli, in media enriched with heavy water (D₂O) and/or deuterated carbon sources.[4][5] This produces a variety of naturally complex and uniformly deuterated lipids that can be extracted and purified.[5][6] This is a powerful method for generating lipids that are more representative of a real cellular membrane.[5]

• Semi-synthesis: This hybrid approach combines biological and chemical methods. For instance, an unlabeled natural phospholipid can be enzymatically cleaved to remove its fatty acid tails, which are then replaced with chemically synthesized deuterated acyl chains via esterification.[1]

Fig. 1: Workflow for the synthesis of deuterated phospholipids.

Applications in Structural Biology and Biophysics

Deuterated phospholipids are indispensable tools in structural biology, particularly for studying the intricate architecture and dynamics of cell membranes and embedded proteins.[7][8]

Neutron Scattering

Neutron scattering techniques, such as Small-Angle Neutron Scattering (SANS) and Neutron Diffraction, are exceptionally powerful for studying biological systems.[4] The key advantage lies in the large difference in neutron scattering length between hydrogen and deuterium.[9] This allows for a technique called contrast variation or contrast matching .[3][10]

By selectively deuterating a specific component in a multi-molecular assembly (like the phospholipids in a lipid nanodisc), researchers can make that component "invisible" to neutrons when placed in a specific D₂O/H₂O buffer mixture.[6][10] This effectively removes the background scattering from the lipid environment, allowing for the unambiguous structural determination of the remaining components, such as a membrane protein.[4][6] This method is crucial for studying membrane protein conformation, protein-lipid interactions, and the overall structure of membrane-mimicking systems like nanodiscs, bicelles, and liposomes.[4][6]

Fig. 2: Contrast matching in neutron scattering using deuterated lipids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuterium (²H) NMR is a premier, non-invasive technique for probing the structure and dynamics of lipid membranes.[11][12] Replacing protons with deuterons simplifies complex ¹H-NMR spectra and provides detailed information on molecular motion and orientation.[13][14]

In an ordered environment like a lipid bilayer, the C-²H bond cannot tumble freely, resulting in a "quadrupole splitting" in the NMR spectrum.[14][15] The magnitude of this splitting is directly related to the time-averaged orientation of the C-²H bond with respect to the magnetic field. By synthetically placing deuterium atoms at specific positions along the phospholipid acyl chains or in the headgroup, researchers can map the order and dynamics of different membrane segments with high precision.[9][16] This approach is used to study phase behavior, the effects of cholesterol or drugs on membrane fluidity, and the influence of proteins on the lipid environment.[12][17][18]

Fig. 3: ²H-NMR spectroscopy provides orientation data from quadrupole splitting.

Applications in Metabolomics and Lipidomics

Deuterated phospholipids serve as excellent internal standards for quantitative mass spectrometry (MS)-based lipidomics.[13] Because they are chemically identical to their natural counterparts but have a different mass, they can be spiked into samples to accurately quantify endogenous lipid species.

Furthermore, metabolic labeling with deuterium is a powerful strategy for studying lipid metabolism in vivo.[19] By administering a simple deuterated precursor like D₂O to an organism, the deuterium atoms are incorporated into newly synthesized molecules, including the fatty acid chains of phospholipids.[19][20] Using high-resolution LC-MS/MS, researchers can track the rate of synthesis and turnover of hundreds of individual lipid species across different organs, providing deep insights into metabolic pathways in both healthy and diseased states.[20] This technique has been used to reveal that deuterium incorporation is highest in metabolically active organs like the liver and lungs.[20]

Fig. 4: Workflow for studying lipid turnover using deuterium labeling and MS.

Applications in Drug Development and Delivery

Phospholipids are fundamental components of many drug delivery systems, including liposomes, emulsions, and lipid nanoparticles (LNPs).[21] The recent success of mRNA vaccines for COVID-19 has highlighted the critical role of LNPs as delivery vehicles.[22]

The precise structure and composition of these LNPs—which typically contain an ionizable lipid, a helper phospholipid, cholesterol, and a PEG-lipid—are crucial for their efficacy and safety.[22] Deuterated lipids, particularly deuterated cholesterol, have been instrumental in characterizing these complex nanoparticles.[22][23] Using neutron scattering with deuterated components, researchers can gain detailed structural insights into the internal organization of LNPs, helping to optimize their formulation for improved stability and delivery performance.[22] Deuteration can also be used to enhance the metabolic properties of some biomolecules, opening a new frontier in drug design.[22]

Fig. 5: Use of deuterated lipids to analyze LNP structure.

Quantitative Data and Physical Properties

The substitution of hydrogen with deuterium, while chemically subtle, can induce measurable changes in the physical properties of phospholipids. These effects must be considered when interpreting experimental data.

Table 1: Isotopic Purity of Synthesized Deuterated Lipids This table highlights typical isotopic purity levels achieved through chemical synthesis routes.

Compound	Precursor(s)	Isotopic Purity (% D)	Reference
[D₁₄]azelaic acid	Azelaic acid	>98%	[3]
[D₁₇]nonanoic acid	Nonanoic acid	>98%	[3]
[D₃₂]oleic acid	[D₁₄]azelaic acid, [D₁₇]nonanoic acid	~94%	[3]
[D₆₄]DOPC	[D₃₂]oleic acid	~91.5% (oleoyl tails)	[3]

Table 2: Effect of Deuteration on Phospholipid Physical Properties Deuteration primarily affects properties related to molecular volume and vibrational frequencies.

Property	Observation	Magnitude of Change	Reference
Gel-Fluid Phase Transition (Tm)	Chain deuteration lowers the transition temperature.	4.3 ± 0.1 °C lower for deuterated chains	[17]
Bilayer Thickness (Fluid Phase)	Chain deuteration decreases thickness; headgroup deuteration increases it.	Qualitatively observed	[17]
Lamellar Repeat Spacing	Chain deuteration causes a reduction.	Qualitatively observed	[17]
Structural Stability	In D₂O solvent, stability of deuterated lipid vesicles increases.	Qualitatively observed	[24]

Table 3: Neutron Scattering Contrast Match Points (CMPs) The CMP is the percentage of D₂O in a D₂O/H₂O buffer at which a component becomes "invisible" to neutrons.

Deuterated System	Contrast Match Point (% D₂O)	Reference
Protiated/Deuterated DMPC mixtures	85%	[6]
Natural lipid extracts from deuterated E. coli	90%	[6]

Key Experimental Protocols

Protocol 1: Synthesis of [D₆₄]DOPC from [D₃₂]Oleic Acid

This protocol is a generalized summary of a Steglich esterification procedure as described in the literature.[3]

• Reactant Preparation: Dissolve commercially available sn-glycero-3-phosphocholine (GPC) in a suitable solvent.

• Esterification: Add [D₃₂]oleic acid, an esterification catalyst (e.g., dicyclohexylcarbodiimide, DCC), and a catalyst activator (e.g., 4-dimethylaminopyridine, DMAP).

• Reaction: Stir the mixture under an inert atmosphere at room temperature for 24-48 hours.

• Purification: Filter the reaction mixture to remove byproducts. Purify the resulting [D₆₄]DOPC using column chromatography.

• Verification: Confirm the final product and its isotopic purity using ¹H-NMR and mass spectrometry.

Protocol 2: SANS Analysis of a Membrane Protein in Deuterated Lipid Nanodiscs

This protocol outlines the key steps for a contrast variation experiment.

• Component Preparation: Express and purify the membrane protein of interest. Synthesize or procure deuterated phospholipids (e.g., d-DMPC) and membrane scaffold protein (MSP).

• Nanodisc Assembly: Assemble the protein into lipid nanodiscs by mixing the protein, deuterated phospholipids, and MSP, followed by removal of detergent via dialysis or bio-beads.

• Sample Preparation for SANS: Prepare a dilution series of the nanodisc sample in buffers with varying D₂O/H₂O ratios (e.g., 0%, 42%, 85%, 100% D₂O).

• SANS Measurement: Collect scattering data for each sample in the series at a SANS instrument. Also, collect data for each corresponding buffer for background subtraction.

• Data Analysis: Subtract the buffer scattering from the sample scattering. Analyze the resulting scattering curves to determine the radius of gyration and other structural parameters of the protein, taking advantage of the "disappearance" of the deuterated lipid scaffold at its contrast match point.[6]

Protocol 3: Lipid Turnover Analysis via D₂O Labeling and LC-MS

This protocol describes a typical in vivo metabolic labeling experiment.[20]

• In Vivo Labeling: Administer D₂O to the subject animals (e.g., mice) in their drinking water for a defined period (e.g., 4 days).

• Tissue Collection: At the end of the labeling period, harvest organs and body fluids of interest (e.g., liver, brain, plasma).

• Lipid Extraction: Perform a lipid extraction from the tissue homogenates using a standard method like a Bligh-Dyer or Folch extraction.

• LC-MS/MS Analysis: Analyze the lipid extracts using a liquid chromatography system coupled to a high-resolution mass spectrometer. Acquire data in both positive and negative ion modes to cover a broad range of lipid classes.

• Data Processing: Use lipidomics software to identify lipid species and quantify the isotopic distribution for each identified lipid. The shift in the isotopic pattern compared to unlabeled controls reveals the extent of deuterium incorporation and allows for the calculation of turnover rates.[25][26]

References

• 1. Documents download module [ec.europa.eu]
• 2. Synthesis of perdeuterated and selectively deuterated phospholipids and lipids for neutron applications [apo.ansto.gov.au]
• 3. apo.ansto.gov.au [apo.ansto.gov.au]
• 4. journals.iucr.org [journals.iucr.org]
• 5. Deuterated natural phospholipids for advanced cellular membrane models - ILL Neutrons for Society [ill.eu]
• 6. journals.iucr.org [journals.iucr.org]
• 7. Deuterated phospholipids to study the structure, function and dynamics of membrane proteins using neutron scattering [apo.ansto.gov.au]
• 8. Membrane Proteins – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 9. Neutron diffraction studies on selectively deuterated phospholipid bilayers | Semantic Scholar [semanticscholar.org]
• 10. apo.ansto.gov.au [apo.ansto.gov.au]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Average and dynamic properties of membrane lipids studied by deuterium NMR spectroscopy. [arizona.aws.openrepository.com]
• 13. avantiresearch.com [avantiresearch.com]
• 14. doc.rero.ch [doc.rero.ch]
• 15. youtube.com [youtube.com]
• 16. tandfonline.com [tandfonline.com]
• 17. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. feh.scs.illinois.edu [feh.scs.illinois.edu]
• 19. researchgate.net [researchgate.net]
• 20. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The Phospholipid Research Center: Current Research in Phospholipids and Their Use in Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 22. ansto.gov.au [ansto.gov.au]
• 23. youtube.com [youtube.com]
• 24. Thermodynamic elucidation of structural stability of deuterated biological molecules: deuterated phospholipid vesicles in H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. osti.gov [osti.gov]
• 26. pubs.acs.org [pubs.acs.org]

Technical Guide: 14:0-14:0 PC-d27 (1,2-dimyristoyl-sn-glycro-3-phosphocholine-d27)

This technical guide provides a comprehensive overview of the manufacturer specifications, analytical methodologies, and common applications of 14:0-14:0 PC-d27, a deuterated synthetic phospholipid. It is intended for researchers, scientists, and drug development professionals utilizing this lipid in their work.

Core Specifications

Quantitative data for 14:0-14:0 PC-d27 has been compiled from various manufacturers to provide a clear comparison of its physical and chemical properties.

Property	Specification
Synonyms	1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine, DMPC-d27, 14:0-d27/14:0-d27-PC, PC(14:0-d27/14:0-d27)
Molecular Formula	C₃₆H₄₅D₂₇NO₈P
Molecular Weight	705.10 g/mol
CAS Number	185906-03-0
Purity	>99% (by TLC)
Physical Form	Powder
Storage Temperature	-20°C
Solubility	Soluble in ethanol
Deuterium (B1214612) Enrichment	Deuterium enrichment is typically high, though some sources note that exchange of deuteriums on the alpha carbon to the carbonyl can occur, resulting in a mixture of fully and partially deuterated compounds at that position.

Molecular Structure

The molecular structure of 14:0-14:0 PC-d27 consists of a glycerol (B35011) backbone, a phosphocholine (B91661) headgroup, and two deuterated myristoyl (14:0) fatty acid chains at the sn-1 and sn-2 positions.

Molecular structure of 14:0-14:0 PC-d27.

Experimental Protocols

While specific protocols for the synthesis and analysis of 14:0-14:0 PC-d27 are proprietary to manufacturers, the following are general methodologies for the characterization and application of phospholipids, which are directly applicable.

Quality Control and Characterization

Thin-Layer Chromatography (TLC): TLC is a standard method to assess the purity of phospholipids.[1]

• Stationary Phase: Silica gel plates are typically used.

• Mobile Phase: A common solvent system is a mixture of chloroform, methanol, and water. The exact ratio can be adjusted to optimize separation.

• Visualization: The lipid spots can be visualized by staining with iodine vapor or specific phospholipid-detecting reagents like Molybdenum Blue spray. The absence of secondary spots indicates high purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ³¹P, and ²H NMR are powerful tools for structural confirmation and purity assessment.

• ¹H NMR: Confirms the presence of the choline headgroup and the glycerol backbone. The integration of signals can provide information on the relative amounts of different components.

• ³¹P NMR: A single sharp peak is indicative of a single phospholipid species and a pure sample. Chemical shifts are sensitive to the headgroup structure.

• ²H NMR: Specifically used for deuterated lipids to confirm the location and extent of deuterium incorporation.

Application: Liposome Preparation

14:0-14:0 PC-d27 is frequently used in the preparation of liposomes for various research applications, including drug delivery and membrane biophysics studies. The thin-film hydration method is a common technique.

• Lipid Film Formation: The desired amount of 14:0-14:0 PC-d27 and any other lipid components are dissolved in a suitable organic solvent (e.g., a chloroform:methanol mixture). The solvent is then evaporated under a stream of nitrogen and further dried under vacuum to form a thin lipid film on the wall of a round-bottom flask.

• Hydration: The lipid film is hydrated with an aqueous buffer by vortexing or gentle agitation. The temperature of the hydration buffer should be above the phase transition temperature of the lipid (for DMPC, this is approximately 23°C).

• Size Reduction (Optional): The resulting multilamellar vesicles (MLVs) can be downsized to form small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs) by sonication or extrusion through polycarbonate membranes of a defined pore size.

Logical Workflow for Application in Membrane Studies

The use of 14:0-14:0 PC-d27 in membrane studies often follows a logical progression from sample preparation to biophysical characterization.

Workflow for membrane studies using 14:0-14:0 PC-d27.

References

• 1. Systemic Protein Delivery via Inhalable Liposomes: Formulation and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine (14:0-14:0 PC-d27) in Advancing Lipid Bilayer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate world of membrane biophysics and drug delivery, understanding the structure, dynamics, and interactions within lipid bilayers is paramount. 1,2-dimyristoyl-sn-glycero-3-phosphocholine (B53960) (DMPC) is a synthetic phospholipid widely used to create model cell membranes due to its well-defined properties.[1][2] The deuterated analogue, 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine (commonly referred to as 14:0-14:0 PC-d27 or DMPC-d54 when both chains are deuterated), has emerged as an indispensable tool for researchers. This technical guide provides an in-depth exploration of the role and applications of 14:0-14:0 PC-d27 in lipid bilayer studies, complete with quantitative data, experimental methodologies, and visual workflows.

The defining feature of 14:0-14:0 PC-d27 is the substitution of hydrogen atoms with deuterium (B1214612) on its acyl chains. This isotopic labeling renders it nearly chemically identical to its non-deuterated counterpart but provides a distinct signal in techniques such as Deuterium Nuclear Magnetic Resonance (²H-NMR) and allows for contrast variation in Neutron Scattering experiments.[3][4] These capabilities enable precise measurements of molecular order, membrane thickness, and the dynamics of lipid-protein interactions.

Core Applications of 14:0-14:0 PC-d27

The unique properties of 14:0-14:0 PC-d27 make it a valuable tool in several key areas of lipid bilayer research:

• Deuterium Nuclear Magnetic Resonance (²H-NMR) Spectroscopy: This is one of the most powerful techniques for studying the orientational order and dynamics of lipid acyl chains. By selectively deuterating the lipid, researchers can obtain detailed information about the conformational changes in the lipid bilayer in response to various factors like temperature, pressure, and the presence of other molecules such as cholesterol or membrane proteins.[3]

• Neutron Scattering: Techniques like Small-Angle Neutron Scattering (SANS) and Neutron Reflectometry utilize the difference in neutron scattering length between hydrogen and deuterium to probe the structure of lipid bilayers. By using deuterated lipids and varying the H₂O/D₂O ratio of the solvent, specific components of the membrane can be made "visible" or "invisible" to neutrons, allowing for the determination of bilayer thickness, area per lipid, and the location of membrane-associated molecules.[5][6][7]

• Mass Spectrometry: In the field of lipidomics, deuterated lipids like 14:0-14:0 PC-d27 serve as excellent internal standards for the accurate quantification of their non-deuterated counterparts in complex biological samples. Their similar chemical behavior during extraction and ionization, coupled with their distinct mass, allows for precise correction of experimental variations.[7][8][9]

Quantitative Data Presentation

The use of 14:0-14:0 PC-d27 and its non-deuterated form (DMPC) in numerous studies has generated a wealth of quantitative data regarding the physical properties of DMPC bilayers. The following tables summarize key parameters.

Table 1: Physicochemical Properties of DMPC

Property	Value	Temperature (°C)	Reference(s)
Main Phase Transition Temperature (Tm)	~24	-	[10][11]
Area per Lipid (Fluid Phase)	60.6 ± 0.5 Ų	30	[12]
Area per Lipid (Fluid Phase)	59.7 ± 0.2 Ų	30	[1]
Hydrophobic Thickness (Fluid Phase)	29.5 Å	30	[12]
Bending Rigidity Coefficient (MD Simulation)	7.22 x 10⁻²⁰ J	22	[4]
Bending Rigidity Coefficient (Flicker Noise Spectroscopy)	(5.3 ± 2.2) x 10⁻²⁰ J	22	[4]

Table 2: Deuterium Order Parameter (SCD) of DMPC-d54 Bilayers

Temperature (°C)	Average SCD (Carbons 2-8)	Reference(s)
25	~0.21	[13]
30	~0.19	[13]
35	~0.17	[13]
40	~0.15	[13]
45	~0.13	[13]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are outlines of key experimental protocols involving 14:0-14:0 PC-d27.

Preparation of Unilamellar Vesicles (Liposomes) via Thin-Film Hydration and Extrusion

This is a common method for preparing model membranes.[3][14][15]

a. Materials:

• 14:0-14:0 PC-d27 (or a mixture with other lipids)

• Organic solvent (e.g., chloroform (B151607) or a chloroform/methanol mixture)

• Aqueous buffer (e.g., phosphate-buffered saline, PBS)

• Round-bottom flask

• Rotary evaporator

• Extruder with polycarbonate membranes of a specific pore size (e.g., 100 nm)

b. Procedure:

• Lipid Film Formation: Dissolve the desired amount of 14:0-14:0 PC-d27 and any other lipids in the organic solvent in a round-bottom flask. Remove the solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration: Hydrate the lipid film by adding the aqueous buffer. The temperature of the buffer should be above the main phase transition temperature (Tm) of the lipid with the highest Tm in the mixture to ensure proper hydration. Agitate the flask to disperse the lipids, which will form multilamellar vesicles (MLVs).

• Extrusion: To obtain unilamellar vesicles (ULVs) of a defined size, subject the MLV suspension to extrusion through a polycarbonate membrane with a specific pore size. This process is typically repeated multiple times (e.g., 11-21 passes) to ensure a homogenous population of vesicles.

²H-NMR Spectroscopy of Deuterated Lipid Bilayers

This protocol outlines the general steps for acquiring and analyzing ²H-NMR spectra of 14:0-14:0 PC-d27 containing liposomes.[16]

a. Sample Preparation:

• Prepare liposomes containing 14:0-14:0 PC-d27 as described above.

• Concentrate the liposome (B1194612) suspension to a suitable concentration for NMR analysis.

b. NMR Data Acquisition:

• Transfer the liposome sample to an NMR tube.

• Acquire ²H-NMR spectra using a solid-state NMR spectrometer.

• A common pulse sequence for these experiments is the quadrupole echo sequence (90°x - τ - 90°y - τ - acquire).[17]

• Spectra are typically recorded at various temperatures to study phase transitions and changes in lipid order.

c. Data Analysis:

• The resulting spectrum for a fluid-phase lipid bilayer is a superposition of Pake doublets, from which the quadrupolar splitting (ΔνQ) for each deuterated segment can be measured.

• The deuterium order parameter (SCD) is then calculated from the quadrupolar splitting using the following equation: SCD = (4/3) * (h / e²qQ) * ΔνQ where h is Planck's constant, and e²qQ/h is the static quadrupolar coupling constant for a C-D bond (~170 kHz).

Small-Angle Neutron Scattering (SANS) of Deuterated Liposomes

This protocol provides a general workflow for SANS experiments on liposomes containing 14:0-14:0 PC-d27.[5][6][18]

a. Sample Preparation and Contrast Variation:

• Prepare unilamellar vesicles containing 14:0-14:0 PC-d27 in a buffer with a specific D₂O/H₂O ratio.

• To highlight different parts of the bilayer, multiple samples with varying D₂O concentrations are often prepared. For example, in 100% D₂O, the entire lipid is visible against the solvent. By matching the scattering length density of the solvent to that of the lipid headgroups or acyl chains, those components can be effectively "masked."

b. SANS Data Acquisition:

• Place the liposome sample in a quartz cuvette.

• Collect scattering data using a SANS instrument over a range of scattering vectors (q).

c. Data Analysis:

• The raw scattering data is corrected for background and detector efficiency.

• The one-dimensional scattering intensity I(q) is then modeled using appropriate form factors for unilamellar vesicles.

• By fitting the model to the data from different contrast conditions, structural parameters such as the bilayer thickness, area per lipid, and the location of specific components can be determined.

Mandatory Visualizations

Experimental Workflow: From Lipid Film to Spectroscopic Analysis

Caption: Workflow for preparing and analyzing deuterated lipid vesicles.

Signaling Pathway: Cholesterol's Preferential Interaction and Domain Formation

References

• 1. Fluid phase structure of EPC and DMPC bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nist.gov [nist.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. Mechanical Properties Determination of DMPC, DPPC, DSPC, and HSPC Solid-Ordered Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small-Angle Neutron Scattering for Studying Lipid Bilayer Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Deuterium (2H) measurements on a Spinsolve benchtop NMR system - Magritek [magritek.com]
• 12. Structure of Fully Hydrated Fluid Phase DMPC and DLPC Lipid Bilayers Using X-Ray Scattering from Oriented Multilamellar Arrays and from Unilamellar Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sphingomyelin/Phosphatidylcholine and Cholesterol Interactions Studied by Imaging Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Insight into the Putative Specific Interactions between Cholesterol, Sphingomyelin, and Palmitoyl-Oleoyl Phosphatidylcholine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Plasma membrane lipid–protein interactions affect signaling processes in sterol-biosynthesis mutants in Arabidopsis thaliana [frontiersin.org]
• 16. Detection and quantification of asymmetric lipid vesicle fusion using deuterium NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. lipid.phys.cmu.edu [lipid.phys.cmu.edu]
• 18. Small-Angle Neutron Scattering for Studying Lipid Bilayer Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 14:0-14:0 PC-d27 (1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 14:0-14:0 PC-d27, a deuterated synthetic phospholipid. The information compiled herein is intended to support researchers in the fields of membrane biophysics, drug delivery, and lipidomics.

Product Information and Physical Properties

14:0-14:0 PC-d27, also known as 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine, is a saturated phosphatidylcholine molecule where one of the myristoyl chains is perdeuterated. This isotopic labeling makes it a valuable tool for various biophysical and analytical techniques.

Table 1: Chemical and Physical Properties of 14:0-14:0 PC-d27

Property	Value
Synonyms	1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine, DMPC-d27
CAS Number	185906-03-0[1]
Molecular Formula	C₃₆H₄₅D₂₇NO₈P[2][3]
Molecular Weight	705.10 g/mol [2][3]
Purity	>99% (as determined by TLC or HPLC)[2][4]
Form	Powder[2]
Storage Temperature	-20°C[1][2][5]
Shipping Condition	Dry ice[2]

Applications in Research and Development

The primary utility of 14:0-14:0 PC-d27 stems from the replacement of hydrogen with deuterium (B1214612) in one of its acyl chains. This isotopic substitution allows for the differentiation of the labeled chain from its protonated counterpart and from other molecules in a biological system.

• Biophysical Studies of Lipid Bilayers: 14:0-14:0 PC-d27 is extensively used in the formation of model cell membranes such as liposomes and bicelles. These model systems are instrumental in studying the structure, dynamics, and phase behavior of lipid bilayers. Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and neutron scattering leverage the unique properties of deuterium to probe the orientation and mobility of the lipid acyl chains within the membrane.

• Lipid-Protein Interaction Studies: By incorporating 14:0-14:0 PC-d27 into model membranes, researchers can investigate the interactions between membrane proteins and specific lipid components. The deuterated chain acts as a probe to understand how proteins influence the lipid environment and vice-versa.

• Internal Standard in Lipidomics: In mass spectrometry-based lipidomics, deuterated lipids like 14:0-14:0 PC-d27 serve as ideal internal standards. Since their chemical behavior is nearly identical to their non-deuterated counterparts but they have a different mass, they can be added to a sample to accurately quantify the endogenous levels of specific lipid species.

Experimental Protocols

The following are representative protocols for the analysis and application of 14:0-14:0 PC-d27. These are general methods and may require optimization for specific experimental setups.

Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol describes a general method for assessing the purity of phospholipids (B1166683) using TLC.

Materials:

• TLC plates (Silica Gel 60)

• Developing solvent: A common mobile phase for phospholipids is a mixture of chloroform (B151607), methanol, and water (e.g., 65:25:4 v/v/v).[6]

• Visualization reagent: Iodine vapor or a phosphorus-specific stain (e.g., Molybdenum Blue spray reagent).[6]

• TLC developing tank

• 14:0-14:0 PC-d27 sample

• Appropriate solvent for sample dissolution (e.g., chloroform or a chloroform:methanol mixture)

Procedure:

• Prepare the TLC developing tank by adding the developing solvent to a depth of about 1 cm and lining the tank with filter paper saturated with the solvent to ensure a saturated atmosphere.[6] Allow the tank to equilibrate for at least 30 minutes.

• Dissolve a small amount of the 14:0-14:0 PC-d27 in a suitable solvent.

• Using a capillary tube, spot the dissolved sample onto the baseline of the TLC plate.

• Place the TLC plate into the developing tank and allow the solvent to ascend the plate until it is about 1 cm from the top.

• Remove the plate from the tank and mark the solvent front. Allow the plate to air dry completely.

• Visualize the separated spots by placing the plate in a chamber with iodine vapor or by spraying with a phosphorus-specific stain and heating.[6]

• A single spot corresponding to phosphatidylcholine indicates high purity.

Liposome Preparation by Thin-Film Hydration Method

This protocol outlines the preparation of unilamellar liposomes using the thin-film hydration method followed by extrusion.

Materials:

• 14:0-14:0 PC-d27

• Organic solvent (e.g., chloroform or a 2:1 chloroform:methanol mixture)

• Round-bottom flask

• Rotary evaporator

• Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

• Extruder with polycarbonate membranes of a defined pore size (e.g., 100 nm)

Procedure:

• Dissolve the desired amount of 14:0-14:0 PC-d27 in the organic solvent in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.[1]

• Further dry the lipid film under a high vacuum for at least 1-2 hours to remove any residual solvent.[1]

• Hydrate the lipid film by adding the aqueous buffer to the flask. The temperature of the buffer should be above the phase transition temperature of the lipid (for DMPC, this is approximately 24°C).[1]

• Agitate the flask to disperse the lipid film, which will lead to the formation of multilamellar vesicles (MLVs). This can be done by vortexing or gentle shaking.

• To obtain unilamellar vesicles (LUVs) of a uniform size, subject the MLV suspension to extrusion.[7] This is done by passing the suspension multiple times (e.g., 11-21 times) through polycarbonate membranes with a defined pore size using a lipid extruder.

Visualizations

The following diagrams illustrate common workflows involving 14:0-14:0 PC-d27.

References

• 1. Systemic Protein Delivery via Inhalable Liposomes: Formulation and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thin-Layer Chromatography of Phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. Simple Chromatographic Method for Simultaneous Analyses of Phosphatidylcholine, Lysophosphatidylcholine, and Free Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thin-layer chromatography of phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]

solubility of 1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine

An In-Depth Technical Guide to the Solubility of 1,2-Dimyristoyl-sn-glycero-3-phosphocholine (DMPC)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dimyristoyl-sn-glycero-3-phosphocholine (DMPC) is a synthetic, saturated phospholipid that serves as a fundamental component in the study of biological membranes and in the formulation of lipid-based drug delivery systems, such as liposomes.[1][2][3] Its well-defined physical properties, particularly its phase transition temperature of approximately 23°C, make it an ideal model lipid for biophysical studies of lipid bilayers.[1][4] This guide provides a comprehensive overview of the solubility of DMPC, which is critical for its handling, formulation, and application in research and development. The solubility characteristics of the deuterated variant, 1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine, are expected to be nearly identical to those of DMPC.

Quantitative Solubility Data

The solubility of DMPC is highly dependent on the nature of the solvent. As an amphiphilic molecule, it exhibits distinct behavior in aqueous and organic media. The following tables summarize the available quantitative and qualitative solubility data.

Table 2.1: Solubility in Organic Solvents

Solvent	Solubility	Concentration	Notes
Ethanol (B145695)	Soluble	~25 mg/mL	A stock solution can be prepared by dissolving DMPC in ethanol, which should be purged with an inert gas.[5]
Ethanol	Soluble	50 mg/mL (73.75 mM)	Requires sonication to achieve solution.[6]
Chloroform (B151607)	Soluble	-	Commonly used as a solvent for the initial dissolution of lipids before forming a lipid film.[7]
Chloroform:Methanol:Water (65:25:4)	Soluble	5 mg/mL	A common solvent mixture for dissolving phospholipids.[1]
Dimethyl Sulfoxide (DMSO)	Insoluble	< 1 mg/mL	DMPC is reported as insoluble or only slightly soluble in DMSO.[1][6]

Table 2.2: Behavior in Aqueous Solutions

Parameter	Value	Conditions	Notes
Solubility in Water	Insoluble	-	DMPC does not dissolve in water to form a true solution but can form colloidal dispersions (liposomes).[2][8]
Critical Micelle Concentration (CMC)	6 nM (nanomolar)	Aqueous solution	The CMC is the concentration above which lipid monomers aggregate to form micelles or other structures like bilayers.[1][9]
Critical Vesicle Concentration (CVC)	~6 nM	Aqueous solution	Due to the low CMC, DMPC readily forms bilayer vesicles (liposomes) in aqueous solutions rather than micelles.[10]

Experimental Protocols

Protocol for Determination of Solubility in Organic Solvents

This protocol describes a method for determining the approximate solubility of DMPC in an organic solvent, such as ethanol, at room temperature.

Materials:

• 1,2-Dimyristoyl-sn-glycero-3-phosphocholine (DMPC) powder

• Anhydrous ethanol

• Inert gas (Nitrogen or Argon)

• Glass vials with screw caps

• Vortex mixer

• Bath sonicator

Procedure:

• Preparation: Weigh out a precise amount of DMPC (e.g., 25 mg) and transfer it to a clean, dry glass vial.

• Solvent Addition: Add a small, measured volume of ethanol (e.g., 0.5 mL) to the vial.

• Inert Gas Purge: Purge the headspace of the vial with an inert gas to prevent lipid oxidation and then securely cap the vial.

• Dissolution: Vigorously vortex the mixture for 1-2 minutes. If the solid does not completely dissolve, place the vial in a bath sonicator for 5-10 minutes.

• Visual Inspection: After vortexing/sonication, visually inspect the solution against a dark background. The absence of any visible particulate matter indicates complete dissolution.

• Incremental Solvent Addition: If the DMPC has not fully dissolved, add another small, measured aliquot of ethanol (e.g., 0.1 mL).

• Repeat: Repeat steps 3 through 6 until the DMPC is fully dissolved.

• Calculation: Calculate the final concentration in mg/mL by dividing the initial mass of DMPC by the total volume of solvent added. This value represents the approximate solubility.

Protocol for Preparation of DMPC Liposomes via Thin-Film Hydration

This protocol describes the most common method for dispersing DMPC in an aqueous buffer to form multilamellar vesicles (MLVs). This process is fundamental to most applications of DMPC in drug delivery and membrane studies.

Materials:

• DMPC powder

• Chloroform or a chloroform/methanol mixture

• Aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Rotary evaporator

• Round-bottom flask

• Water bath

• High-vacuum pump

Procedure:

• Dissolution: Dissolve a known quantity of DMPC in chloroform or a suitable organic solvent mixture within a round-bottom flask.[11]

• Film Formation: Attach the flask to a rotary evaporator. Immerse the flask in a water bath set to a temperature above DMPC's phase transition temperature (e.g., 30-35°C). Evaporate the organic solvent under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.[11][12]

• Drying: Place the flask under a high-vacuum pump for at least 2-4 hours to remove any residual organic solvent.[12]

• Hydration: Add the desired aqueous buffer to the flask. The buffer should be pre-heated to a temperature above the phase transition temperature of DMPC (~23°C).[12]

• Vesicle Formation: Agitate the flask by hand or using the rotary evaporator (with the vacuum off) to allow the lipid film to swell and hydrate. This process causes the spontaneous formation of multilamellar vesicles (MLVs).[11]

• Sizing (Optional): To produce smaller, more uniform vesicles (e.g., Large Unilamellar Vesicles, LUVs), the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes of a defined pore size.[11][]

Visualized Workflows

The following diagrams illustrate key experimental processes involving DMPC.

Caption: Workflow for determining the solubility of DMPC in an organic solvent.

Caption: Workflow for preparing DMPC liposomes using the thin-film hydration method.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. DMPC 1 2-Dimyristoyl-sn-glycero-3-phosphocholine 14 0 PC Cat No IAX-700-400 [innaxon.co.uk]
• 3. goldbio.com [goldbio.com]
• 4. Frontiers | High-purity 1,2-dimyristoyl-sn-glycero-3-phosphocholine: synthesis and emulsifying performance evaluation [frontiersin.org]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. abmole.com [abmole.com]
• 8. 1,2-Dimyristoyl-sn-glycero-3-phosphocholine or DMPC Manufacturers [mubychem.com]
• 9. researchgate.net [researchgate.net]
• 10. Systematic Characterization of DMPC/DHPC Self-Assemblies and Their Phase Behaviors in Aqueous Solution | MDPI [mdpi.com]
• 11. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Stability of Deuterated Phosphatidylcholines: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability of deuterated phosphatidylcholines (D-PCs), crucial molecules in biophysical research, structural biology, and pharmaceutical development. Understanding the factors that affect their chemical integrity is paramount for the successful design and interpretation of experiments. This document details the primary degradation pathways, recommended storage and handling procedures, and analytical methods for assessing the stability of D-PCs.

Introduction to Deuterated Phosphatidylcholines

Deuterated phosphatidylcholines are synthetic analogs of natural phosphatidylcholines where one or more hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen. This isotopic substitution makes them invaluable tools in techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and neutron scattering, allowing for the simplification of spectra and the elucidation of molecular structures and dynamics within lipid bilayers.[1] However, like their non-deuterated counterparts, D-PCs are susceptible to chemical degradation, primarily through hydrolysis and oxidation.

Primary Degradation Pathways

The stability of phosphatidylcholines is predominantly threatened by two chemical processes: hydrolysis of the ester linkages and oxidation of unsaturated fatty acyl chains.

Hydrolysis

Hydrolysis is the cleavage of the ester bonds at the sn-1 and sn-2 positions of the glycerol (B35011) backbone, leading to the formation of lysophosphatidylcholine (B164491) and free fatty acids. This process is influenced by pH and temperature. The accumulation of lysophosphatidylcholine can significantly alter the physical properties of lipid bilayers, including their phase behavior and permeability.

Oxidation

Unsaturated fatty acyl chains in phosphatidylcholines are prone to oxidation, a free-radical-mediated process that can be initiated by factors such as light, heat, and the presence of metal ions. This leads to the formation of lipid hydroperoxides, which can further decompose into a variety of secondary products, including aldehydes and ketones. These oxidation products can induce changes in membrane fluidity, thickness, and permeability.

A key advantage of specific deuteration is the enhanced resistance to oxidation. The substitution of hydrogen with deuterium at the bis-allylic positions of unsaturated fatty acyl chains significantly slows down the rate of hydrogen abstraction, a critical initiation step in lipid peroxidation. This "kinetic isotope effect" can substantially improve the oxidative stability of the lipid.[2]

Recommended Storage and Handling

Proper storage and handling are critical for maximizing the shelf-life of deuterated phosphatidylcholines. The following recommendations are based on best practices for lipid standards.[3][4]

Table 1: Recommended Storage Conditions for Deuterated Phosphatidylcholines

Form	Saturation of Fatty Acyl Chains	Recommended Storage Temperature	Container	Key Considerations
Powder	Saturated (e.g., D-DMPC, D-DPPC)	≤ -16°C	Glass vial with Teflon-lined cap	Relatively stable as a dry powder. Allow the entire container to warm to room temperature before opening to prevent condensation.[3][4]
Powder	Unsaturated (e.g., D-DOPC)	Not Recommended	Not Applicable	Highly hygroscopic and susceptible to rapid oxidation and hydrolysis. Should be dissolved in a suitable organic solvent immediately upon receipt.[3][4]
Organic Solution	All Types	-20°C ± 4°C	Glass vial with Teflon-lined cap	Store under an inert atmosphere (e.g., argon or nitrogen). Avoid using plastic containers as plasticizers can leach into the solvent.[3][4]
Aqueous Suspension	All Types	Not Recommended for Long-Term Storage	Plastic or Glass	Prone to hydrolysis over time.

Experimental Protocols for Stability Assessment

Assessing the stability of deuterated phosphatidylcholines involves monitoring for the products of hydrolysis and oxidation over time.

Protocol for Phospholipid Extraction

Prior to analysis, it is often necessary to extract the lipids from their matrix. A common method is the Bligh-Dyer or Folch extraction.

• Homogenization: Homogenize the sample in a mixture of chloroform (B151607) and methanol (B129727) (typically 1:2, v/v).

• Phase Separation: Add chloroform and water (or an acidic solution like 0.1 M citric acid to improve extraction of acidic phospholipids) to achieve a final ratio of approximately 2:2:1.8 (chloroform:methanol:water).[5]

• Centrifugation: Centrifuge the mixture to facilitate phase separation.

• Collection: Collect the lower organic phase containing the lipids.

• Drying: Dry the organic phase under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid film in a suitable solvent for analysis.

Protocol for Quantification of Lipid Oxidation by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive method for detecting and quantifying oxidized phospholipids (B1166683).

• Sample Preparation: Extract lipids from the sample as described above. Add an internal standard, such as a deuterated lipid standard not present in the sample, to correct for extraction efficiency and instrument variability.

• Chromatographic Separation: Separate the lipid species using reverse-phase liquid chromatography. A typical mobile phase system consists of a gradient of water and methanol or acetonitrile, often with an additive like acetic acid to improve ionization.

• Mass Spectrometry Analysis: Introduce the column effluent into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

• Detection: Use selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) to specifically detect and quantify the parent lipid and its oxidized products.[6][7][8] The transitions monitored will be specific to the headgroup and the modified acyl chains.

Protocol for Enzymatic Quantification of Phosphatidylcholine Hydrolysis

The degree of hydrolysis can be assessed by measuring the decrease in the parent phosphatidylcholine or the increase in its hydrolysis products. Enzymatic assays can provide a quantitative measure of total phosphatidylcholine.

• Lipid Extraction: Extract the lipids from the sample.

• Reaction Mixture: Prepare a reaction mixture containing:

  • Phospholipase D (PLD) to hydrolyze phosphatidylcholine to choline (B1196258) and phosphatidic acid.

  • Choline oxidase to convert choline to betaine (B1666868) and hydrogen peroxide (H₂O₂).

  • Horseradish peroxidase (HRP).

  • A fluorometric probe (e.g., 10-acetyl-3,7-dihydroxyphenoxazine (B49719) - ADHP) that reacts with H₂O₂ in the presence of HRP to produce a fluorescent product (resorufin).

• Incubation: Add the extracted lipid sample to the reaction mixture and incubate.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths (e.g., ~570 nm excitation and ~585 nm emission for resorufin).

• Quantification: Determine the concentration of phosphatidylcholine by comparing the fluorescence of the sample to a standard curve prepared with known concentrations of phosphatidylcholine.[3][9]

Visualizing Key Pathways and Workflows

Phosphatidylcholine Biosynthesis and Degradation

The following diagram illustrates the major pathways for the synthesis and breakdown of phosphatidylcholine.

Caption: Major pathways of phosphatidylcholine biosynthesis and degradation.

Experimental Workflow for Stability Assessment

The following diagram outlines a typical workflow for assessing the stability of deuterated phosphatidylcholines.

Caption: General workflow for assessing the stability of deuterated phosphatidylcholines.

Conclusion

The stability of deuterated phosphatidylcholines is a critical consideration for their use in research and development. While susceptible to hydrolysis and oxidation, proper storage and handling can significantly mitigate degradation. The inherent resistance to oxidation conferred by deuteration at specific sites is a significant advantage. By employing the analytical methods and protocols outlined in this guide, researchers can ensure the quality and integrity of their deuterated lipid samples, leading to more reliable and reproducible experimental outcomes.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Reinforced lipids - Wikipedia [en.wikipedia.org]
• 3. Protocols for Enzymatic Fluorometric Assays to Quantify Phospholipid Classes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Protocol for rapid and accurate quantification of phospholipids in yeast and mammalian systems using LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lipidmaps.org [lipidmaps.org]
• 7. mdpi.com [mdpi.com]
• 8. Critical overview of mass spectrometry-based lipidomics approach for evaluating lipid oxidation in foods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cellbiolabs.com [cellbiolabs.com]

The Gold Standard: A Technical Guide to Deuterated Internal Standards in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics, achieving accurate and reproducible quantification of lipid species is paramount to unraveling their complex roles in health and disease. This technical guide delves into the core principles and practical applications of deuterated internal standards, the undisputed gold standard for robust and reliable lipid analysis. By providing a stable isotopic benchmark, these standards mitigate experimental variability, ensuring that the data generated is a true reflection of the biological state under investigation.

The Imperative for Internal Standards in Lipidomics

The journey of a lipid from a biological sample to a quantifiable signal in a mass spectrometer is fraught with potential for variability. Each step, from sample collection and storage to lipid extraction, derivatization, and instrumental analysis, can introduce errors that compromise the accuracy of the final data. Internal standards are compounds added to a sample at a known concentration before any sample processing steps. They co-elute with the analyte of interest and experience the same experimental variations, thereby providing a reliable reference for normalization.

Deuterated internal standards, in which one or more hydrogen atoms are replaced by their heavier isotope, deuterium, are chemically and physically almost identical to their endogenous counterparts. This near-identical behavior ensures that they accurately mirror the extraction efficiency, ionization response, and chromatographic retention time of the target lipids. This intrinsic similarity makes them superior to other types of internal standards, such as those with different carbon chain lengths or those from a different lipid class.

Quantitative Performance: Deuterated vs. Non-Deuterated Internal Standards

The superior performance of deuterated internal standards in mitigating analytical variability is evident when compared to non-deuterated or structurally dissimilar standards. The following table summarizes key performance metrics, demonstrating the enhanced accuracy and precision afforded by isotopic labeling.[1][2]

Performance Metric	Deuterated Internal Standards	Non-Deuterated/Other Internal Standards	Rationale for Superiority
Accuracy (% Recovery)	95-105%	70-120%	Near-identical chemical and physical properties ensure co-extraction and co-ionization with the analyte, leading to more accurate correction for sample loss and matrix effects.[1]
Precision (% RSD)	< 10%	< 20%	Co-elution and similar ionization behavior minimize variations in signal intensity, resulting in higher precision in repeated measurements.
**Linearity (R²) **	> 0.99	Often > 0.95	The consistent response of the deuterated standard across a wide concentration range allows for a more reliable calibration curve.
Matrix Effect Compensation	Excellent	Variable	The deuterated standard experiences the same ion suppression or enhancement as the analyte, leading to effective normalization.[2]

Data compiled from various lipidomics studies. Actual performance may vary depending on the specific lipid class, matrix, and analytical platform.

Experimental Protocols: A Step-by-Step Guide

The successful implementation of deuterated internal standards hinges on meticulous experimental execution. The following protocols provide a detailed framework for their application in a typical lipidomics workflow.

Sample Preparation and Internal Standard Spiking

• Sample Collection: Collect biological samples (e.g., plasma, tissue, cells) using standardized procedures to minimize pre-analytical variability.

• Internal Standard Mixture Preparation: Prepare a stock solution of the deuterated internal standard mixture in a suitable organic solvent (e.g., methanol (B129727) or ethanol). The concentration of each standard should be optimized based on the expected concentration of the endogenous lipids in the sample.

• Spiking: Add a precise volume of the internal standard mixture to the sample before any extraction steps. This is a critical step to ensure that the standards undergo all subsequent processing alongside the endogenous lipids. For a typical plasma sample of 100 µL, 10 µL of a 1 µg/mL internal standard mixture is often used.

Lipid Extraction (Folch Method)

• Homogenization: To the sample containing the internal standards, add a 2:1 (v/v) mixture of chloroform:methanol. For 100 µL of plasma, 2 mL of the solvent mixture is typically used. Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (e.g., 400 µL for 2 mL of solvent mixture) to induce phase separation. Vortex for 1 minute and centrifuge at 2000 x g for 10 minutes at 4°C.

• Collection of Organic Phase: Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette. Transfer to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as methanol or isopropanol. The reconstitution volume should be chosen to achieve an appropriate concentration for injection.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for lipidomics.

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient starts with a high percentage of mobile phase A and gradually increases the percentage of mobile phase B to elute lipids based on their polarity.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40-55°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes is typically used to cover a broad range of lipid classes.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is often employed for targeted quantification, where specific precursor-to-product ion transitions are monitored for both the endogenous lipid and its deuterated internal standard.

  • Data Analysis: The peak area of the endogenous lipid is normalized to the peak area of the corresponding deuterated internal standard. The concentration of the endogenous lipid is then calculated using a calibration curve generated from a series of known concentrations of the non-deuterated standard spiked with the same amount of internal standard.

Visualizing the Workflow and Underlying Biology

To better understand the logical flow of a lipidomics experiment and the biological context, the following diagrams have been generated using the DOT language.

A typical experimental workflow for lipidomics analysis.

Simplified Phosphatidylinositol 3-kinase (PI3K) signaling pathway.

Overview of lipid metabolism pathways.

Conclusion

The use of deuterated internal standards is an indispensable practice in modern lipidomics, providing the necessary foundation for accurate and reliable quantification. By understanding the principles behind their application and adhering to rigorous experimental protocols, researchers can significantly enhance the quality of their data. This, in turn, empowers more confident biological interpretations and accelerates discoveries in the vital field of lipid research. The workflows and pathways visualized in this guide serve as a conceptual framework, emphasizing the logical progression of a well-designed lipidomics study and its connection to the underlying cellular processes.

References

• 1. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 14:0-14:0 PC-d27 as an Internal Standard in Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, particularly within drug development and clinical research, accurate and precise quantification of lipid species is paramount. Phosphatidylcholines (PCs) are a major class of phospholipids (B1166683) and key structural components of cell membranes. Their quantification can provide insights into various physiological and pathological processes. The use of stable isotope-labeled internal standards is the gold standard for mass spectrometry-based quantification, as they effectively compensate for variations in sample preparation, extraction efficiency, and instrument response.[1][2]

This document provides a detailed protocol for the application of 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine (14:0-14:0 PC-d27) as an internal standard for the accurate quantification of phosphatidylcholine species in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

The core principle behind using a deuterated internal standard like 14:0-14:0 PC-d27 is isotope dilution mass spectrometry.[3] This standard is chemically identical to its non-labeled counterpart but has a higher mass due to the incorporation of 27 deuterium (B1214612) atoms.[4] When a known amount of the deuterated standard is added to a sample prior to extraction, it behaves identically to the endogenous analyte throughout the entire analytical process.[1] By measuring the ratio of the signal from the endogenous analyte to the signal from the deuterated internal standard, accurate quantification can be achieved, as this ratio remains constant even if sample loss occurs during preparation or if there are fluctuations in the mass spectrometer's performance.[2]

Experimental Protocols

Materials and Reagents

• Internal Standard: 14:0-14:0 PC-d27 (e.g., from Avanti Polar Lipids)[5]

• Solvents (LC-MS Grade): Methanol (B129727), Chloroform (B151607), Isopropanol (B130326), Acetonitrile, Water

• Additives: Formic acid, Ammonium (B1175870) formate

• Biological Matrix: Plasma, serum, tissue homogenate, or cell lysates

• Standard laboratory glassware and consumables

Preparation of Standard Solutions

• Internal Standard (IS) Stock Solution (1 mg/mL):

  • Carefully weigh a precise amount of 14:0-14:0 PC-d27.

  • Dissolve in a suitable solvent, such as chloroform:methanol (2:1, v/v), to a final concentration of 1 mg/mL.

  • Store the stock solution at -20°C in an amber glass vial to prevent photodegradation.

• Internal Standard (IS) Working Solution (e.g., 10 µg/mL):

  • Dilute the IS stock solution with methanol or isopropanol to a working concentration. The optimal concentration will depend on the expected levels of endogenous PCs in the samples and the sensitivity of the mass spectrometer. A common starting point is 10 µg/mL.

• Analyte Calibration Standards:

  • Prepare a stock solution of a representative non-deuterated PC standard (e.g., 14:0-14:0 PC) at 1 mg/mL.

  • Create a series of working solutions by serial dilution of the stock solution to cover the desired analytical range (e.g., from 1 ng/mL to 1000 ng/mL).

Sample Preparation: Lipid Extraction

The following is a modified Bligh-Dyer liquid-liquid extraction protocol, which is widely used for lipid extraction. The internal standard should be added at the very beginning of the process.

• Sample Aliquoting:

  • To a clean glass tube, add 100 µL of the biological sample (e.g., plasma).

• Addition of Internal Standard:

  • Add a precise volume of the IS working solution to the sample. For example, add 10 µL of the 10 µg/mL IS working solution to each 100 µL sample.

• Lipid Extraction:

  • Add 375 µL of a chloroform:methanol (1:2, v/v) mixture to the sample.

  • Vortex thoroughly for 1 minute to ensure complete mixing and protein precipitation.

  • Add 125 µL of chloroform and vortex for 30 seconds.

  • Add 125 µL of water and vortex for 30 seconds to induce phase separation.

  • Centrifuge at 2000 x g for 10 minutes at 4°C. Three layers will be visible: an upper aqueous layer, a middle protein disk, and a lower organic layer containing the lipids.

• Collection of Lipid Extract:

  • Carefully aspirate the lower organic layer using a glass syringe and transfer it to a new clean glass tube.

• Drying and Reconstitution:

  • Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v).

LC-MS/MS Analysis

The following are typical parameters for the analysis of phosphatidylcholines. These may need to be optimized for the specific instrument being used.

Parameter	Recommended Setting
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM ammonium formate
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate
Gradient	Start with 30% B, increase to 100% B over 10 min, hold for 5 min, return to 30% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (for PCs)	[M+H]+
Product Ion (for PCs)	m/z 184.07 (phosphocholine headgroup)
Precursor Ion (14:0-14:0 PC-d27)	m/z 705.1 (calculated)
Product Ion (14:0-14:0 PC-d27)	m/z 184.07 (phosphocholine headgroup)
Collision Energy	Optimized for the specific instrument and analyte
Dwell Time	50-100 ms

Data Presentation

The use of 14:0-14:0 PC-d27 as an internal standard allows for the generation of robust and reproducible quantitative data. Below are tables summarizing typical performance characteristics of a quantitative lipidomics assay using a deuterated PC internal standard.

Table 1: Calibration Curve Parameters

Analyte Class	Calibration Range (ng/mL)	R²
Phosphatidylcholines	1 - 1000	> 0.995

Table 2: Assay Performance Characteristics

Parameter	Typical Value
Lower Limit of Quantification (LLOQ)	1 ng/mL
Upper Limit of Quantification (ULOQ)	1000 ng/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% bias)	85 - 115%
Recovery	> 80%

Visualizations

Experimental Workflow

Caption: Workflow for quantitative lipidomics using a deuterated internal standard.

Conclusion

The use of 14:0-14:0 PC-d27 as an internal standard provides a robust and reliable method for the quantification of phosphatidylcholines in complex biological matrices. By following the detailed protocol outlined in these application notes, researchers, scientists, and drug development professionals can achieve high-quality, reproducible data essential for advancing their research and development goals. The principles and methods described herein are fundamental to good practice in quantitative lipidomics.

References

• 1. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. Sample Preparation in Lipidomics: Methodological Foundations - Creative Proteomics [creative-proteomics.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]

Application Notes and Protocols for Lipid Extraction Using a Deuterated Phosphatidylcholine (PC) Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids is crucial for understanding cellular processes, disease pathogenesis, and for the development of novel therapeutics. The inherent variability in sample preparation and mass spectrometry analysis necessitates the use of internal standards to ensure data accuracy and reproducibility. Deuterated lipids, which are chemically identical to their endogenous counterparts but differ in mass, are ideal internal standards as they co-elute with the target analyte and experience similar matrix effects, allowing for precise quantification.[1][2]

This document provides a detailed protocol for the extraction of lipids from biological samples using the well-established Folch and Bligh-Dyer methods, incorporating a deuterated phosphatidylcholine (PC) standard for accurate quantification.

Data Presentation: Recommended Concentrations of Deuterated PC Standard

The optimal concentration of the deuterated internal standard should be determined empirically for each specific application. However, the following table provides a general guideline for starting concentrations based on sample type.

Sample Type	Deuterated PC Standard	Recommended Starting Concentration	Reference
Plasma/Serum	PC (16:0-d31/18:1)	10 µM in the final extraction volume	[3]
Cultured Cells (per 10^6 cells)	PC (16:0-d31/18:1)	5-10 nmol	[4]
Tissue (per mg wet weight)	PC (16:0-d31/18:1)	1-5 nmol	[5]

Experimental Protocols

Materials and Reagents

• Deuterated Phosphatidylcholine (PC) Standard: e.g., PC(16:0-d31/18:1) or other suitable deuterated PC

• Chloroform (B151607): HPLC grade

• Methanol: HPLC grade

• Water: LC-MS grade

• 0.9% NaCl solution (Saline): LC-MS grade

• Methyl tert-butyl ether (MTBE): HPLC grade (for Matyash method)

• Phosphate-Buffered Saline (PBS): for cell washing

• Glass tubes with Teflon-lined caps

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator or vacuum concentrator

Protocol 1: Modified Folch Lipid Extraction

This method is a widely used protocol for the extraction of a broad range of lipids.[6][7][8]

• Sample Preparation:

  • Plasma/Serum: Thaw the sample on ice. Use a precise volume (e.g., 50 µL) for extraction.

  • Cultured Cells: Wash the cell pellet (e.g., 1x10^6 cells) with ice-cold PBS and centrifuge to remove the supernatant.

  • Tissue: Weigh a small piece of tissue (e.g., 10-20 mg) and homogenize it in a suitable buffer on ice.

• Addition of Internal Standard:

  • Prepare a stock solution of the deuterated PC standard in methanol.

  • Add a known amount of the deuterated PC standard to the sample tube. For example, for a 50 µL plasma sample, add 10 µL of a 50 µM deuterated PC stock solution.

• Lipid Extraction:

  • Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture to the sample (e.g., for a 50 µL sample, add 1 mL of the solvent mixture).

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Incubate the sample at room temperature for 30 minutes.[9]

• Phase Separation:

  • Add 0.2 volumes of 0.9% NaCl solution to the mixture (e.g., 200 µL for 1 mL of solvent).

  • Vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.

• Lipid Collection:

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube. Avoid disturbing the protein interface.

• Drying and Reconstitution:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen gas or using a vacuum concentrator.

  • Reconstitute the dried lipid extract in an appropriate solvent for subsequent analysis (e.g., 100 µL of isopropanol (B130326) or a mobile phase-compatible solvent).

Protocol 2: Bligh-Dyer Lipid Extraction

This method is a rapid alternative to the Folch method and is suitable for various biological samples.[10][11][12][13]

• Sample Preparation:

  • Follow the same sample preparation steps as in the Folch method.

• Addition of Internal Standard:

  • Add a known amount of the deuterated PC standard to the sample tube as described in the Folch protocol.

• Lipid Extraction:

  • For each 1 mL of aqueous sample (or sample brought to 1 mL with water), add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

  • Vortex vigorously for 1 minute.

• Phase Separation:

  • Add 1.25 mL of chloroform and vortex for 1 minute.

  • Add 1.25 mL of water and vortex for 1 minute.

  • Centrifuge at 1,000 x g for 5 minutes at room temperature to induce phase separation.

• Lipid Collection:

  • Carefully aspirate the lower organic phase containing the lipids and transfer it to a clean tube.

• Drying and Reconstitution:

  • Dry the collected organic phase under nitrogen or in a vacuum concentrator.

  • Reconstitute the lipid extract in a suitable solvent for analysis.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for lipid extraction using a deuterated PC standard.

Caption: Lipid Extraction Workflow with Deuterated Standard.

Signaling Pathway and Logical Relationship Visualization

The following diagram illustrates the principle of using a deuterated internal standard for quantification in mass spectrometry.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. repository.seafdec.org [repository.seafdec.org]
• 7. youtube.com [youtube.com]
• 8. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tabaslab.com [tabaslab.com]
• 11. biochem.wustl.edu [biochem.wustl.edu]
• 12. epic.awi.de [epic.awi.de]
• 13. researchgate.net [researchgate.net]

Application Note: Absolute Quantification of Phospholipids Using 14:0-14:0 PC-d27

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phospholipids (B1166683) are fundamental components of cellular membranes and play critical roles in a myriad of cellular processes, including signal transduction, membrane trafficking, and apoptosis. The accurate quantification of individual phospholipid species is crucial for understanding disease pathogenesis, identifying biomarkers, and developing novel therapeutics. This application note describes a robust and sensitive method for the absolute quantification of various phospholipid classes in biological samples, such as plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard, 14:0-14:0 Phosphatidylcholine-d27 (14:0-14:0 PC-d27). The use of a stable isotope-labeled internal standard is essential for correcting for variations in sample extraction, matrix effects, and instrument response, thereby ensuring high accuracy and precision.[1][2]

Principle

This method employs a targeted lipidomics approach. Lipids are first extracted from the biological matrix using a liquid-liquid extraction procedure. The extracted lipids are then separated based on their polarity using reverse-phase liquid chromatography. The separated phospholipids are subsequently detected and quantified by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Each phospholipid species is identified by its specific precursor-to-product ion transition and retention time. Absolute quantification is achieved by comparing the peak area of each endogenous phospholipid to the peak area of the spiked-in 14:0-14:0 PC-d27 internal standard of a known concentration.

Featured Analyte: 14:0-14:0 PC-d27

1,2-dimyristoyl-sn-glycero-3-phosphocholine-d27 (14:0-14:0 PC-d27) is a deuterated form of the saturated phosphatidylcholine (PC) species, DMPC. Its chemical and physical properties are nearly identical to its non-deuterated counterpart, allowing it to mimic the behavior of endogenous PCs during sample preparation and analysis. The mass shift of 27 atomic mass units provides a distinct mass spectrometric signal, preventing interference with the quantification of endogenous phospholipids.

Experimental Workflow

The overall experimental workflow for the absolute quantification of phospholipids is depicted below.

Figure 1: Experimental workflow for phospholipid quantification.

Protocols

Materials and Reagents

• 14:0-14:0 PC-d27 (Avanti Polar Lipids or equivalent)

• LC-MS grade methanol, chloroform, isopropanol, acetonitrile, and water

• Formic acid and ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Biological samples (e.g., human plasma)

• Glass vials and syringes

Sample Preparation: Lipid Extraction

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To 50 µL of plasma in a glass tube, add 10 µL of a 10 µg/mL solution of 14:0-14:0 PC-d27 in methanol.

• Lipid Extraction (Folch Method):

  • Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.[3]

  • Vortex vigorously for 2 minutes.

  • Add 200 µL of water to induce phase separation.

  • Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase containing the lipids using a glass syringe.

• Drying and Reconstitution:

  • Dry the extracted organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid film in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid and 10 mM ammonium acetate).

  • Vortex for 30 seconds and transfer to an LC autosampler vial.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium acetate and 0.1% formic acid

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium acetate and 0.1% formic acid

  • Gradient: A suitable gradient to separate phospholipid classes (e.g., a linear gradient from 40% to 100% B over 15 minutes).

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor/product ion pairs for each target phospholipid and the internal standard (see Table 1 for examples).

Data Presentation

The following tables present illustrative quantitative data for a panel of phospholipids in human plasma. This data is for demonstrative purposes to showcase the application of the described method.

Table 1: Exemplary MRM Transitions for Phospholipid Quantification

Phospholipid Class	Analyte Example	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Phosphatidylcholine (PC)	PC(16:0/18:1)	760.6	184.1	Positive
PC(18:0/20:4)	810.6	184.1	Positive
Lysophosphatidylcholine (LPC)	LPC(16:0)	496.3	184.1	Positive
LPC(18:0)	524.4	184.1	Positive
Phosphatidylethanolamine (PE)	PE(16:0/18:1)	716.5	[M-H-141]	Negative
PE(18:0/20:4)	766.5	[M-H-141]	Negative
Sphingomyelin (B164518) (SM)	SM(d18:1/16:0)	703.6	184.1	Positive
Internal Standard	14:0-14:0 PC-d27	707.6	184.1	Positive

Table 2: Illustrative Absolute Quantification of Phospholipids in Human Plasma

Phospholipid Species	Mean Concentration (µg/mL)	Standard Deviation (µg/mL)	Coefficient of Variation (%)
Phosphatidylcholines (PC)
PC(16:0/18:1)	150.2	12.5	8.3
PC(16:0/18:2)	125.8	10.1	8.0
PC(18:0/18:2)	85.4	7.9	9.3
PC(18:0/20:4)	45.1	4.2	9.3
Lysophosphatidylcholines (LPC)
LPC(16:0)	25.6	2.1	8.2
LPC(18:0)	15.3	1.4	9.2
Sphingomyelins (SM)
SM(d18:1/16:0)	60.7	5.5	9.1
SM(d18:1/24:1)	30.2	2.8	9.3

Application in Signaling Pathway Analysis

The absolute quantification of phospholipids is instrumental in studying signaling pathways where these molecules act as second messengers or precursors to signaling molecules. A prominent example is the sphingomyelin-ceramide signaling pathway, which is involved in cellular stress responses, proliferation, and apoptosis.

Sphingomyelin-Ceramide Signaling Pathway

Sphingomyelin, a major component of cell membranes, can be hydrolyzed by sphingomyelinases (SMases) to generate ceramide and phosphocholine.[4][5] Ceramide, in turn, can activate various downstream effectors, leading to diverse cellular outcomes. The precise quantification of sphingomyelin and ceramide species allows researchers to investigate the dynamics of this pathway in response to various stimuli or in disease states.

Figure 2: The Sphingomyelin-Ceramide signaling pathway.

Conclusion

The LC-MS/MS method using 14:0-14:0 PC-d27 as an internal standard provides a reliable and accurate platform for the absolute quantification of a wide range of phospholipid species in biological samples. This approach is essential for researchers in various fields, including drug development, biomarker discovery, and fundamental cell biology, enabling the detailed investigation of lipid metabolism and its role in health and disease. The high specificity and sensitivity of this method make it a powerful tool for advancing our understanding of the complex roles of phospholipids in biological systems.

References

• 1. MS-based lipidomics of human blood plasma: a community-initiated position paper to develop accepted guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. uab.edu [uab.edu]
• 4. researchgate.net [researchgate.net]
• 5. cusabio.com [cusabio.com]

Utilizing 14:0-14:0 PC-d27 in Solid-State NMR for Advanced Membrane Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterium (B1214612) (²H) solid-state Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive technique for investigating the structural and dynamic properties of lipid membranes. The use of specifically deuterated lipids, such as 1,2-dimyristoyl-sn-glycero-3-phosphocholine (B53960) with a perdeuterated sn-2 acyl chain (14:0-14:0 PC-d27 or DMPC-d27), provides researchers with an atomic-level window into the behavior of lipid bilayers. The deuterium labels on the acyl chain serve as sensitive probes, reporting on local molecular order, dynamics, and the influence of membrane-interacting molecules like peptides, proteins, and drugs. These insights are crucial for understanding membrane function and for the development of novel therapeutics that target or interact with cellular membranes.

This document provides detailed application notes and experimental protocols for the use of 14:0-14:0 PC-d27 in solid-state NMR studies of lipid membranes.

Applications of 14:0-14:0 PC-d27 in Solid-State NMR

Solid-state ²H NMR studies utilizing 14:0-14:0 PC-d27 are instrumental in elucidating various aspects of membrane biophysics:

• Determination of Acyl Chain Order Parameters: The primary application is the measurement of the segmental order parameter (SCD) for each deuterated carbon position along the acyl chain. The SCD value reflects the degree of motional restriction of the C-²H bond vector relative to the bilayer normal and provides a detailed profile of membrane order.

• Analysis of Membrane Fluidity and Phase Behavior: By monitoring changes in the ²H NMR spectra and order parameters as a function of temperature, the phase transitions of the lipid bilayer (e.g., from the gel phase to the liquid-crystalline phase) can be characterized.

• Investigation of Lipid-Protein and Lipid-Drug Interactions: The incorporation of peptides, proteins, or small molecule drugs into DMPC-d27 membranes perturbs the lipid environment. These perturbations are directly observable as changes in the ²H NMR spectra and order parameter profiles, offering insights into the mode of interaction, the depth of insertion of the molecule, and its effect on membrane structure.[1]

• Characterization of the Effects of Sterols: The influence of cholesterol and other sterols on membrane properties, such as the induction of the liquid-ordered (lo) phase, can be quantified by measuring the increase in acyl chain order of DMPC-d27.[2][3]

Experimental Protocols

A typical workflow for a solid-state ²H NMR study of a lipid membrane using 14:0-14:0 PC-d27 involves sample preparation, NMR data acquisition, and data analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. The interaction of various cholesterol 'ancestors' with lipid membranes: a 2H-NMR study on oriented bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular order and dynamics of phosphatidylcholine bilayer membranes in the presence of cholesterol, ergosterol and lanosterol: a comparative study using 2H-, 13C- and 31P-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lipidomics Sample Preparation Utilizing 14:0-14:0 PC-d27 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of cellular lipids in biological systems, is a rapidly growing field offering profound insights into cellular physiology and pathology. Accurate and reproducible sample preparation is a critical cornerstone for any successful lipidomics experiment, directly impacting the quality and reliability of the resulting data. This document provides detailed application notes and standardized protocols for the preparation of various biological samples for lipidomics analysis, with a specific focus on the incorporation of 14:0-14:0 PC-d27 as an internal standard for precise quantification.

The use of a deuterated internal standard such as 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine (14:0-14:0 PC-d27) is paramount for correcting variations that can occur during sample extraction, processing, and analysis by mass spectrometry (MS). Its chemical properties are nearly identical to its non-deuterated counterpart, ensuring similar extraction efficiency and ionization response, while its mass difference allows for clear differentiation in MS analysis.

Core Principles of Lipid Extraction

The primary goal of lipid extraction is to efficiently isolate lipids from complex biological matrices while minimizing degradation and contamination. Several well-established methods are commonly employed, each with its own advantages depending on the sample type and the lipid classes of interest. The most prevalent methods include:

• Folch Method: A biphasic extraction using a chloroform:methanol mixture, considered a gold standard for a wide range of biological samples.[1][2]

• Bligh-Dyer Method: A modification of the Folch method that uses a different ratio of chloroform:methanol:water, often preferred for samples with high water content.

• Methyl-tert-butyl ether (MTBE) Extraction: A less toxic alternative to chloroform-based methods, demonstrating comparable extraction efficiency for many lipid classes.[1]

The addition of an antioxidant, such as butylated hydroxytoluene (BHT), is often recommended to prevent the oxidation of unsaturated lipids during sample preparation.[3][4]

Experimental Workflow for Lipidomics Sample Preparation

References

• 1. Overview of Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Phosphatidylcholine - Wikipedia [en.wikipedia.org]
• 3. Phosphatidylcholines: Unraveling the Essential Molecule - MetwareBio [metwarebio.com]
• 4. The role of phosphatidylcholine and choline metabolites to cell proliferation and survival - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Calculating Deuterium Order Parameter with 14:0-14:0 PC-d27

For Researchers, Scientists, and Drug Development Professionals

Introduction

The deuterium (B1214612) order parameter (S_CD) is a powerful tool in membrane biophysics, providing quantitative insight into the conformational order and dynamics of lipid acyl chains within a bilayer. This parameter is particularly valuable in drug development and membrane protein studies, as it reveals how exogenous molecules or embedded proteins modulate the physical properties of the cell membrane. The S_CD is experimentally determined using solid-state deuterium nuclear magnetic resonance (²H-NMR) spectroscopy on specifically deuterated lipid molecules.

This application note provides a detailed protocol for the calculation of the deuterium order parameter using 1,2-dimyristoyl-sn-glycero-3-phosphocholine (B53960) with perdeuterated acyl chains (14:0-14:0 PC-d27 or DMPC-d54). We will cover the preparation of multilamellar vesicles (MLVs), the principles of ²H-NMR data acquisition, and the subsequent data analysis to extract the S_CD profile.

Principle of Deuterium Order Parameter Calculation

In a lipid bilayer, the acyl chains of the phospholipid molecules undergo rapid anisotropic motion. The deuterium order parameter, S_CD, quantifies the time-averaged orientation of a carbon-deuterium (C-D) bond with respect to the bilayer normal. The value of S_CD is derived from the quadrupolar splitting (Δν_Q) observed in the deuterium NMR spectrum.

The relationship between the quadrupolar splitting and the order parameter is given by the equation:

Δν_Q = (3/4) * (e²qQ/h) * S_CD

where:

• Δν_Q is the experimentally measured quadrupolar splitting.

• (e²qQ/h) is the static quadrupolar coupling constant for a C-D bond, which is approximately 170 kHz.

• S_CD is the deuterium order parameter.

The order parameter S_CD is defined as:

S_CD = <(3cos²θ - 1)/2>

where θ is the angle between the C-D bond vector and the director of motional averaging (the bilayer normal), and the angle brackets denote a time and ensemble average. An S_CD value of 0 indicates isotropic motion (complete disorder), while a value of -0.5 would correspond to a C-D bond oriented perpendicular to the bilayer normal. For acyl chains, S_CD values typically range from 0.1 to 0.25, reflecting a significant degree of orientational order.[1]

Experimental Protocols

I. Preparation of 14:0-14:0 PC-d27 Multilamellar Vesicles (MLVs)

This protocol describes the thin film hydration method for preparing MLVs suitable for solid-state NMR analysis.[2][3]

Materials:

• 14:0-14:0 PC-d27 (DMPC-d54) powder

• Chloroform (B151607)

• Desired buffer (e.g., 10 mM HEPES, 100 mM NaCl, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Nitrogen gas stream

• High-vacuum pump

• Water bath

• Vortex mixer

Procedure:

• Lipid Film Formation: a. Dissolve a known quantity of 14:0-14:0 PC-d27 in chloroform in a round-bottom flask. b. Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask. The temperature should be kept below the phase transition temperature of DMPC (24 °C). c. To ensure complete removal of the organic solvent, further dry the lipid film under a gentle stream of nitrogen gas, followed by desiccation under high vacuum for at least 2 hours.

• Hydration: a. Preheat the desired buffer to a temperature above the main phase transition temperature of DMPC (e.g., 30-35 °C). b. Add the pre-warmed buffer to the round-bottom flask containing the dry lipid film. The final lipid concentration is typically in the range of 20-50 mg/mL. c. Hydrate the lipid film for 1-2 hours at a temperature above the phase transition temperature, with intermittent vortexing every 15-20 minutes to facilitate the formation of a homogeneous milky suspension of MLVs.[2]

• Freeze-Thaw Cycles: a. To increase the homogeneity of the sample and the inter-bilayer water spacing, subject the MLV suspension to several freeze-thaw cycles. b. Freeze the sample in liquid nitrogen until completely frozen. c. Thaw the sample in a warm water bath (e.g., 30-35 °C). d. Repeat this cycle 5-10 times.[4]

• Sample Packing: a. Pellet the MLV suspension by centrifugation (e.g., 15,000 x g for 30 minutes). b. Carefully transfer the hydrated lipid pellet into a solid-state NMR rotor.

II. ²H-NMR Data Acquisition

Instrumentation:

• A solid-state NMR spectrometer equipped with a wideline probe. The magnetic field strength will determine the deuterium resonance frequency (e.g., 76.8 MHz on an 11.7 T magnet).

Experimental Parameters:

• Pulse Sequence: Quadrupolar echo pulse sequence (90°x - τ - 90°y - τ - acquire). This sequence is crucial for acquiring the full powder pattern spectrum without distortion from receiver dead time.

• Temperature: The sample temperature should be precisely controlled, as the lipid phase and dynamics are highly temperature-dependent. For DMPC in the liquid-crystalline phase, a temperature of 30 °C or higher is commonly used.

• 90° Pulse Length: Typically in the range of 2-4 µs.

• Echo Delay (τ): 30-50 µs.

• Recycle Delay: Should be at least 5 times the spin-lattice relaxation time (T₁) to ensure full relaxation between scans. For deuterated lipids, this is typically in the range of 200-500 ms.

• Spectral Width: Sufficient to encompass the entire Pake doublet spectrum (e.g., 250-500 kHz).

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio, which can range from several thousand to hundreds of thousands of scans depending on the sample amount and spectrometer sensitivity.

III. Data Processing and Analysis

• Fourier Transformation: The acquired free induction decay (FID) is Fourier transformed to obtain the frequency-domain spectrum.

• DePaking: The raw ²H-NMR spectrum of an MLV sample is a "powder pattern," which is a superposition of spectra from all possible orientations of the liposomes relative to the magnetic field. To extract the quadrupolar splittings for each deuterated position, a dePaking algorithm is applied. This mathematical procedure deconvolutes the powder spectrum to generate a spectrum corresponding to a perfectly aligned bilayer (with the bilayer normal parallel to the magnetic field). This "dePaked" spectrum consists of a series of sharp doublets, with each doublet corresponding to a specific deuterated carbon position along the acyl chain.

• Peak Assignment and Measurement of Quadrupolar Splitting (Δν_Q): a. The peaks in the dePaked spectrum are assigned to the corresponding carbon positions. For a perdeuterated chain, the assignment is typically based on the known trend of decreasing order parameter from the headgroup towards the chain terminus. b. The quadrupolar splitting (Δν_Q) for each resolved peak pair is measured as the separation between the two peaks of the doublet.

• Calculation of the Deuterium Order Parameter (S_CD): a. Using the measured Δν_Q for each carbon position, the S_CD is calculated using the formula: S_CD = (4/3) * (Δν_Q) / (e²qQ/h) (assuming (e²qQ/h) = 170 kHz)

Data Presentation

The calculated S_CD values are typically presented in a table and plotted as a function of the carbon position along the acyl chain. This "order parameter profile" provides a detailed view of the lipid chain order within the bilayer.

Table 1: Representative Deuterium Order Parameters (S_CD) for 14:0-14:0 PC-d27 (DMPC-d54) in the Liquid-Crystalline Phase (T > 24 °C)

Carbon Position	Average S_CD
2	0.20
3	0.21
4	0.21
5	0.20
6	0.20
7	0.19
8	0.18
9	0.17
10	0.16
11	0.14
12	0.12
13	0.08
14 (methyl)	0.03

Note: These are typical, representative values compiled from literature data.[5] Actual experimental values may vary slightly depending on the specific experimental conditions (e.g., temperature, hydration, buffer composition).

The order parameter profile shows a characteristic plateau region for the upper part of the acyl chain (carbons 2-9), indicating relatively constant and high order. The order parameter then progressively decreases towards the center of the bilayer, reflecting increasing motional freedom of the chain terminus.

Mandatory Visualization

Caption: Experimental workflow for determining the deuterium order parameter.

Caption: Logical flow from raw NMR data to the final S_CD calculation.

References

• 1. researchgate.net [researchgate.net]
• 2. avantiresearch.com [avantiresearch.com]
• 3. scispace.com [scispace.com]
• 4. Preparation of asymmetric phospholipid vesicles: The next generation of cell membrane models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evidence for protein-associated lipids from deuterium nuclear magnetic resonance studies of rhodopsin-dimyristoylphosphatidylcholine recombinants - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine (14:0-14:0 PC-d27) in Neutron Scattering Experiments

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Neutron scattering is a powerful technique for elucidating the structure and dynamics of biological and soft matter systems. A key advantage of this method is the ability to utilize isotopic substitution, particularly the replacement of hydrogen (¹H) with deuterium (B1214612) (²H or D), to manipulate the neutron scattering length density (SLD) of components within a sample. This technique, known as contrast variation, allows for the selective highlighting or matching-out of specific structures in complex assemblies. 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine (14:0-14:0 PC-d27 or DMPC-d27) is a deuterated phospholipid that finds significant application in neutron scattering studies of model cell membranes, drug delivery systems, and membrane-protein interactions. The deuteration of the acyl chains provides a strong contrast against hydrogenated components and the aqueous solvent, enabling detailed structural characterization of lipid bilayers.

This document provides detailed application notes and protocols for the use of 14:0-14:0 PC-d27 in Small-Angle Neutron Scattering (SANS) and Neutron Reflectometry (NR) experiments.

Principle of Contrast Variation with 14:0-14:0 PC-d27

The scattering of neutrons by an atom is dependent on its nucleus, and different isotopes of the same element can have vastly different neutron scattering lengths. Hydrogen and deuterium have significantly different scattering lengths, which forms the basis of contrast variation in biological neutron scattering. By selectively deuterating the lipid component, in this case, the acyl chains of DMPC, its SLD is significantly altered. This allows researchers to create different contrast conditions by varying the D₂O/H₂O ratio of the solvent.

Key applications of contrast variation with DMPC-d27 include:

• Determining Bilayer Structure: By using a D₂O/H₂O mixture that matches the SLD of either the lipid headgroups or the deuterated tails, those components can be rendered "invisible" to neutrons, allowing for the direct determination of the structure of the other components.

• Locating Molecules within the Bilayer: The position and orientation of membrane-associated peptides, proteins, or drugs can be determined by measuring the neutron scattering from a system with deuterated lipids.

• Investigating Lipid Domains: In mixed lipid systems, selective deuteration of one lipid type can be used to study the formation and characteristics of lipid rafts and other lateral heterogeneities in the membrane.[1][2]

Quantitative Data

The following table summarizes key quantitative data for 14:0-14:0 PC (DMPC) and its deuterated analog relevant to neutron scattering experiments.

Parameter	Value	Reference
Chemical Formula (14:0-14:0 PC-d27)	C₃₆H₄₅D₂₇NO₈P	N/A
Molecular Weight (14:0-14:0 PC-d27)	705.1 g/mol	N/A
Chain Melting Temperature (Tm) of DMPC	24 °C	N/A
Scattering Length Density (SLD) of H-DMPC acyl chains	-0.35 x 10⁻⁶ Å⁻²	[3]
Scattering Length Density (SLD) of D-DMPC (d54) acyl chains	7.4 x 10⁻⁶ Å⁻²	[3]
Scattering Length Density (SLD) of Phosphocholine headgroup	2.1 x 10⁻⁶ Å⁻²	[3]
Scattering Length Density (SLD) of H₂O	-0.56 x 10⁻⁶ Å⁻²	[3]
Scattering Length Density (SLD) of D₂O	6.37 x 10⁻⁶ Å⁻²	[3]
Contrast Match Point of H-proteins	~42% D₂O	[4]
Contrast Match Point of d-proteins	>100% D₂O	[2]

Experimental Protocols

Small-Angle Neutron Scattering (SANS) of DMPC-d27 Vesicles

SANS is used to study the structure of particles in solution, such as lipid vesicles, on the nanometer to micrometer scale.

4.1.1. Materials

• 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine (14:0-14:0 PC-d27) powder

• Hydrogenated 1,2-dimyristoyl-sn-glycero-3-phosphocholine (B53960) (DMPC) powder (for mixed lipid studies)

• Chloroform (B151607) or a suitable organic solvent

• Buffer (e.g., PBS, Tris) prepared in H₂O, D₂O, and various H₂O/D₂O mixtures

• Mini-extruder and polycarbonate membranes (e.g., 100 nm pore size)

• Quartz SANS cuvettes (e.g., 1 mm or 2 mm path length)

4.1.2. Protocol for Unilamellar Vesicle (LUV) Preparation

• Lipid Film Formation:

  • Dissolve the desired amount of 14:0-14:0 PC-d27 (and any other lipids) in chloroform in a round-bottom flask. A typical lipid concentration for SANS is 1-10 mg/mL.

  • Remove the solvent using a rotary evaporator to form a thin lipid film on the inside of the flask.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the desired buffer (prepared in the appropriate H₂O/D₂O ratio) by vortexing. The temperature of the buffer should be above the phase transition temperature (Tm) of DMPC (24 °C). This results in the formation of multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble the mini-extruder with the desired polycarbonate membrane (e.g., 100 nm).

  • Heat the extruder to a temperature above the Tm of the lipid.

  • Load the MLV suspension into one of the syringes.

  • Pass the lipid suspension through the membrane at least 11 times to form unilamellar vesicles (LUVs) of a defined size.

• Sample Loading:

  • Transfer the final LUV suspension into a quartz SANS cuvette.

  • Seal the cuvette to prevent evaporation.

4.1.3. SANS Data Acquisition and Analysis

• Instrument Setup: SANS experiments are performed at a dedicated beamline. The setup typically involves selecting a neutron wavelength and detector distances to cover the desired q-range (momentum transfer range), which for lipid vesicles is typically 0.005 to 0.5 Å⁻¹.

• Data Collection: Collect scattering data from the sample, the empty cuvette, the buffer, and a standard scatterer for calibration.

• Data Reduction: The raw data is corrected for background scattering, detector efficiency, and sample transmission, and then converted to an absolute scale.

• Data Analysis: The reduced SANS data can be analyzed using various models. A common approach for unilamellar vesicles is to use a core-shell model, where the lipid bilayer is modeled as a shell with a defined thickness and SLD, surrounding an aqueous core.[5] More complex models can account for bilayer asymmetry and lateral domains.[6]

Neutron Reflectometry (NR) of a Supported DMPC-d27 Bilayer

NR is a surface-sensitive technique used to obtain detailed structural information about thin films and interfaces, such as a lipid bilayer supported on a solid substrate.

4.2.1. Materials

• 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine (14:0-14:0 PC-d27)

• Silicon wafers or other suitable flat substrates

• Ethanol

• Buffer (e.g., PBS, Tris) prepared in H₂O, D₂O, and various H₂O/D₂O mixtures

• NR liquid sample cell

4.2.2. Protocol for Supported Lipid Bilayer (SLB) Formation

• Substrate Cleaning:

  • Clean the silicon wafer thoroughly, for example, by sonication in a series of solvents (e.g., acetone, ethanol, water) and then treating with piranha solution (a mixture of sulfuric acid and hydrogen peroxide - handle with extreme care ). This creates a hydrophilic silicon oxide surface.

• Vesicle Fusion Method:

  • Prepare small unilamellar vesicles (SUVs) of 14:0-14:0 PC-d27 by sonication or extrusion as described in the SANS protocol.

  • Incubate the cleaned silicon wafer with the SUV suspension in the NR liquid cell. The vesicles will adsorb to the surface and fuse to form a continuous supported lipid bilayer.

  • Rinse thoroughly with buffer to remove any unfused vesicles.

4.2.3. NR Data Acquisition and Analysis

• Instrument Setup: The NR experiment is performed on a reflectometer. A collimated neutron beam is directed onto the surface of the SLB at a grazing angle.

• Data Collection: The intensity of the reflected neutrons is measured as a function of the momentum transfer vector, qz. Data is typically collected in several different solvent contrasts (e.g., D₂O, H₂O, and a "silicon-matched" water mixture of 38% D₂O/62% H₂O).[7]

• Data Reduction: The raw data is corrected for background and normalized to the incident beam intensity to obtain the reflectivity profile.

• Data Analysis: The reflectivity data is analyzed by fitting it to a model of the SLD profile perpendicular to the surface. A common approach is to use a "box model" where the system is described as a series of layers (e.g., silicon substrate, silicon oxide, water layer, lipid headgroups, deuterated lipid tails, bulk solvent), each with a specific thickness and SLD.[8]

Visualizations

Caption: Workflow for a SANS experiment on DMPC-d27 vesicles.

Caption: Workflow for an NR experiment on a supported DMPC-d27 bilayer.

Caption: Principle of contrast variation in a DMPC-d27 system.

References

• 1. researchgate.net [researchgate.net]
• 2. Deuterium Labeling Together with Contrast Variation Small-angle Neutron Scattering Suggests How Skp Captures and Releases Unfolded Outer Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. indico.linxs.lu.se [indico.linxs.lu.se]
• 4. epj-conferences.org [epj-conferences.org]
• 5. Small-Angle Neutron Scattering for Studying Lipid Bilayer Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Joint small-angle X-ray and neutron scattering data analysis of asymmetric lipid vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neutron reflectivity studies of single lipid bilayers supported on planar substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ncnr.nist.gov [ncnr.nist.gov]

Application Note: Targeted Lipidomics Workflow for the Quantification of Phosphatidylcholines Using 14:0-14:0 PC-d27

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a burgeoning field offering deep insights into cellular metabolism, signaling, and the pathogenesis of numerous diseases. Phosphatidylcholines (PCs) are a major class of phospholipids (B1166683) and are integral components of cell membranes. Alterations in PC profiles have been linked to various conditions, including metabolic disorders and cancer.[][2] Targeted lipidomics enables the precise and accurate quantification of specific lipid species, providing valuable data for biomarker discovery and drug development.[3] This application note details a robust workflow for the targeted quantification of phosphatidylcholines using 1-myristoyl-d27-2-myristoyl-sn-glycero-3-phosphocholine (14:0-14:0 PC-d27) as an internal standard, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard is crucial for correcting for variability during sample preparation and analysis, thereby ensuring high accuracy and precision.[4][5]

Experimental Workflow Overview

The targeted lipidomics workflow encompasses several key stages: sample preparation, including the addition of the internal standard; lipid extraction from the biological matrix; chromatographic separation of lipid species; and detection and quantification by tandem mass spectrometry.

Caption: High-level overview of the targeted lipidomics workflow.

Experimental Protocols

Sample Preparation and Internal Standard Spiking

Accurate quantification relies on the precise addition of the internal standard at the earliest stage of sample preparation.

Materials:

• Biological sample (e.g., 50 µL plasma, 10 mg tissue homogenate)

• 14:0-14:0 PC-d27 internal standard solution (10 µg/mL in methanol)[6]

• Phosphate-buffered saline (PBS)

Protocol:

• Thaw biological samples on ice.

• For plasma samples, use 50 µL directly. For tissue samples, homogenize in ice-cold PBS to a concentration of 10 mg/mL.

• Add 10 µL of the 14:0-14:0 PC-d27 internal standard solution to each sample.

• Vortex briefly to ensure thorough mixing.

Lipid Extraction

The choice of extraction method depends on the sample matrix and the specific lipids of interest. The Folch and MTBE-based methods are commonly used for extracting a broad range of lipids, including phosphatidylcholines.[7][8]

2.1. Modified Folch Method [8]

Reagents:

• Chloroform

• Methanol

• 0.9% NaCl solution

Protocol:

• To the spiked sample, add 2 mL of a chloroform:methanol (2:1, v/v) solution.

• Vortex vigorously for 2 minutes.

• Add 0.4 mL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds and centrifuge at 2,000 x g for 10 minutes.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

2.2. MTBE-Based Extraction [9]

Reagents:

• Methanol

• Methyl-tert-butyl ether (MTBE)

• Water (LC-MS grade)

Protocol:

• To the spiked sample, add 300 µL of methanol.

• Vortex for 30 seconds.

• Add 1 mL of MTBE and vortex for 1 minute.

• Add 250 µL of water to induce phase separation.

• Vortex for 30 seconds and centrifuge at 1,000 x g for 10 minutes.

• Collect the upper organic phase.

• Dry the collected phase under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Reversed-phase liquid chromatography is often preferred for the separation of different PC species based on their fatty acyl chain length and degree of unsaturation.[10][11] Detection is performed using a triple quadrupole or a high-resolution mass spectrometer operating in Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) mode.[12]

LC Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm)[2]
Mobile Phase A	Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate
Flow Rate	0.3 mL/min
Gradient	30% B to 100% B over 15 min, hold at 100% B for 5 min, return to 30% B and equilibrate for 5 min
Column Temperature	50 °C

| Injection Volume | 5 µL |

MS/MS Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temp.	150 °C
Desolvation Temp.	400 °C

| Scan Mode | Multiple Reaction Monitoring (MRM) |

MRM Transitions for Phosphatidylcholines: The characteristic precursor-to-product ion transition for phosphatidylcholines in positive ion mode is the neutral loss of the phosphocholine (B91661) headgroup, resulting in a product ion at m/z 184.1.[13]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
14:0-14:0 PC	678.5	184.1	30
14:0-14:0 PC-d27	705.7	184.1	30
16:0-18:1 PC	760.6	184.1	30
16:0-18:2 PC	758.6	184.1	30
18:0-18:1 PC	788.6	184.1	30
18:0-18:2 PC	786.6	184.1	30
18:1-18:1 PC	786.6	184.1	30
18:1-18:2 PC	784.6	184.1	30

Note: The precursor ions and collision energies should be optimized for the specific instrument used.

Data Analysis and Quantification

Quantification is achieved by calculating the peak area ratio of the endogenous PC species to the 14:0-14:0 PC-d27 internal standard. A calibration curve should be constructed using known concentrations of authentic PC standards to determine the absolute concentration of each analyte.

Caption: Data analysis workflow for quantification.

Quantitative Data Summary:

The following table provides an example of how to structure the quantitative results.

Sample ID	16:0-18:1 PC (µg/mL)	16:0-18:2 PC (µg/mL)	18:0-18:1 PC (µg/mL)	18:0-18:2 PC (µg/mL)
Control 1	25.3 ± 1.2	15.8 ± 0.8	30.1 ± 1.5	12.5 ± 0.6
Control 2	26.1 ± 1.3	16.2 ± 0.9	31.5 ± 1.6	13.1 ± 0.7
Treated 1	18.9 ± 0.9	11.2 ± 0.5	22.4 ± 1.1	9.8 ± 0.4
Treated 2	19.5 ± 1.0	11.8 ± 0.6	23.1 ± 1.2	10.2 ± 0.5

Conclusion

This application note provides a comprehensive and detailed workflow for the targeted quantification of phosphatidylcholines using a deuterated internal standard and LC-MS/MS. This robust methodology offers the high selectivity and sensitivity required for accurate lipid analysis in complex biological matrices, making it a valuable tool for researchers in academia and the pharmaceutical industry. The provided protocols and data presentation formats can be adapted to suit specific research needs, contributing to a deeper understanding of the role of phosphatidylcholines in health and disease.

References

• 2. Liquid chromatography mass spectrometry-based profiling of phosphatidylcholine and phosphatidylethanolamine in the plasma and liver of acetaminophen-induced liver injured mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 10. A single run LC-MS/MS method for phospholipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Workflow development for targeted lipidomic quantification using parallel reaction monitoring on a quadrupole-time of flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Addressing Matrix Effects with Deuterated Phospholipid Standards

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing deuterated phospholipid standards to mitigate matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a deuterated phospholipid internal standard (IS) in LC-MS/MS analysis?

A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium (B1214612).[1] Its main purpose is to act as an internal reference to correct for variations that can happen during sample preparation and analysis.[1] Because the deuterated internal standard is chemically almost identical to the analyte, it behaves similarly during sample extraction, chromatography, and ionization.[1] This allows it to effectively compensate for sample loss, matrix effects (ion suppression or enhancement), and instrument variability.[1] By adding a known quantity of the deuterated IS to every sample, calibrator, and quality control sample, the ratio of the analyte's response to the IS's response is used for quantification, leading to more accurate and precise results.[1]

Q2: Can using a deuterated internal standard completely eliminate matrix effects?

While deuterated internal standards are highly effective, they may not always completely correct for matrix effects.[2] Differential matrix effects can occur, especially if there is a slight chromatographic separation between the analyte and the deuterated standard, a phenomenon known as the "deuterium isotope effect".[2] If the analyte and the internal standard do not co-elute perfectly, they may experience different levels of ion suppression or enhancement.[2][3]

Q3: What are the ideal purity requirements for a deuterated phospholipid standard?

For reliable quantification, a deuterated internal standard should have high chemical and isotopic purity. The presence of unlabeled analyte as an impurity in the deuterated standard can lead to an overestimation of the analyte concentration.[1]

Purity Type	Recommended Specification	Rationale
Chemical Purity	>99%	Ensures no other compounds interfere with the analysis.[1]
Isotopic Purity	≥98%	Minimizes the contribution of the unlabeled analyte in the internal standard solution.[1]

Q4: How many deuterium atoms are optimal for a phospholipid internal standard?

Typically, a deuterated internal standard should contain between 2 and 10 deuterium atoms.[1] The ideal number depends on the analyte's molecular weight and the need to shift the mass-to-charge ratio (m/z) of the internal standard sufficiently outside the natural isotopic distribution of the analyte to prevent cross-talk.[1] Careful selection of labeling sites can minimize potential issues like deuterium exchange.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing a logical approach to problem-solving.

Issue 1: Poor Peak Shape or Splitting for Both Analyte and Deuterated Standard

• Possible Cause: Incomplete solubilization of the phospholipid standards.

• Troubleshooting Steps:

  • Sonication/Vortexing: Gently sonicate or vortex the standard solution to ensure complete dissolution.[4]

  • Solvent Compatibility: Verify that the solvent used for reconstitution is appropriate for the specific class of phospholipid.[4]

  • Gentle Warming: For some lipids, gentle warming can aid dissolution, but be cautious with unsaturated lipids as they are more prone to degradation.[4]

Issue 2: Signal Suppression of Both Analyte and Deuterated Standard

• Possible Cause: Significant matrix effects from co-eluting phospholipids (B1166683) in the sample.[5]

• Troubleshooting Steps:

  • Modify Chromatographic Conditions:

    • Gradient Adjustment: Increase the organic content of the mobile phase during the gradient to elute interfering phospholipids later, away from the analyte peak.[3]

    • Column Chemistry: Consider using a different column chemistry that provides better separation.[3]

  • Optimize Ion Source Parameters: Adjust parameters like gas flows, temperature, and spray voltage to improve desolvation and reduce the impact of non-volatile matrix components.[3]

  • Post-Column Infusion: Use a post-column infusion setup to identify the specific retention times where ion suppression occurs and adjust the chromatography accordingly.[3][6]

Issue 3: Inconsistent Analyte/Internal Standard Area Ratios Across a Run

• Possible Cause: Deuterium-hydrogen (H/D) exchange, where deuterium atoms on the standard are replaced by hydrogen atoms from the solvent or matrix.[7]

• Troubleshooting Steps:

  • Investigate H/D Exchange: Perform a stability experiment by incubating the deuterated standard in the sample matrix or mobile phase over time and monitoring for any changes in the analyte/IS ratio or an increase in the unlabeled analyte signal.[1]

  • Avoid Acidic or Basic Conditions: Storage of deuterated compounds in acidic or basic solutions should generally be avoided as it can promote H/D exchange.[7]

  • Alternative Standard: If H/D exchange is confirmed and cannot be mitigated, consider using a ¹³C or ¹⁵N-labeled internal standard, as they are not susceptible to this issue.

Issue 4: Chromatographic Separation of Analyte and Deuterated Standard

• Possible Cause: The deuterium isotope effect, where the substitution of hydrogen with deuterium can slightly alter the physicochemical properties of the molecule, leading to a small difference in retention time.

• Troubleshooting Steps:

  • Modify Chromatographic Conditions:

    • Shallower Gradient: A shallower gradient can broaden the peaks, potentially improving their overlap.[1]

    • Mobile Phase Composition: Minor adjustments to the mobile phase composition can alter selectivity and reduce the separation.[1]

  • Evaluate Impact: If a slight separation is unavoidable, assess whether it is consistent across all samples and if it impacts the accuracy and precision of the quantification.

Experimental Protocols

Protocol 1: Assessing Isotopic Purity of a Deuterated Phospholipid Standard

This protocol is used to estimate the amount of unlabeled analyte present as an impurity in the deuterated standard solution.

Methodology:

• Prepare a High-Concentration Solution: Prepare a solution of the deuterated internal standard in a clean solvent at a concentration significantly higher than that used in your assay.[1]

• LC-MS/MS Analysis: Analyze this solution using the same LC-MS/MS method as your samples.[1]

• Monitor Analyte Transition: Monitor the mass transition of the unlabeled analyte.[1]

• Calculate Contribution: The peak area of the unlabeled analyte relative to the peak area of the deuterated standard provides an estimate of the isotopic impurity. This can be used to correct quantitative data, especially at the lower limit of quantification.[1]

Protocol 2: Investigating Hydrogen/Deuterium (H/D) Exchange

This protocol helps determine if the deuterated standard is stable under the analytical conditions.

Methodology:

• Prepare Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in the initial mobile phase.[1]

  • Solution B: The deuterated internal standard only in the initial mobile phase.[1]

• Initial Analysis: Inject both solutions at the beginning of your analytical run (t=0) and record the peak areas.[1]

• Incubation: Store aliquots of both solutions under the same conditions as your samples in the autosampler.[1]

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[1]

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time may indicate isotopic exchange.[1]

  • In Solution B, monitor for any increase in a signal at the mass transition of the unlabeled analyte, which would be a direct indicator of H/D exchange.[1]

Protocol 3: Reconstitution of a Powdered Deuterated Lipid Standard

This protocol describes the proper steps for dissolving a powdered deuterated lipid standard to prepare a stock solution.[4]

Materials:

• Deuterated lipid standard (powder) in its original vial

• High-purity organic solvent (e.g., chloroform, methanol)

• Glass syringe or pipette

• Glass vial with a Teflon-lined cap

• Inert gas (argon or nitrogen), if available

Procedure:

• Equilibrate to Room Temperature: Remove the vial from the freezer and allow it to warm to room temperature in a desiccator (typically 30-60 minutes) to prevent moisture condensation.[4]

• Add Solvent: Add the calculated volume of the appropriate organic solvent to the vial to achieve the desired stock concentration.[4]

• Dissolve the Lipid: Tightly cap the vial and vortex or sonicate gently until the lipid is completely dissolved. The solution should be clear with no particulate matter.[4]

• Transfer and Store: If necessary, transfer the solution to a clean glass vial with a Teflon-lined cap.[4]

• Inert Atmosphere (Recommended): Flush the headspace of the vial with a gentle stream of inert gas before sealing to prevent oxidation, especially for unsaturated lipids.[4]

• Label and Store: Clearly label the vial with the lipid name, concentration, solvent, and date of preparation. Store in the freezer at -20°C ± 4°C.[4]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

optimizing concentration of 14:0-14:0 PC-d27 for lipid analysis

< Technical Support Center: Optimizing 14:0-14-0 PC-d27 Concentration for Lipid Analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 14:0-14:0 PC-d27 as an internal standard (IS) in mass spectrometry-based lipid analysis. Proper optimization of the IS concentration is critical for accurate and reproducible quantification of lipid species.

Frequently Asked Questions & Troubleshooting Guide

Q1: What is 14:0-14:0 PC-d27 and why is it used?

14:0-14:0 PC-d27, or 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine, is a synthetic phosphatidylcholine (PC) molecule where one of the myristoyl (14:0) fatty acid chains is deuterated (contains 27 deuterium (B1214612) atoms). It is commonly used as an internal standard in lipidomics.[1] An internal standard is a compound of a known concentration added to a sample before analysis to correct for variations that can occur during sample preparation, extraction, and analysis.[2][3] Stable isotope-labeled internal standards like this one are considered the gold standard because they have nearly identical chemical and physical properties to their non-labeled counterparts, ensuring they are affected by the experimental process in the same way.[4]

Q2: What is the recommended starting concentration for 14:0-14:0 PC-d27?

There is no single universal concentration. The optimal amount depends heavily on the sample matrix, the expected concentration of the endogenous lipids being measured, and the sensitivity of the mass spectrometer. However, a general starting point is to aim for a concentration that yields a robust signal in the middle of the detector's linear dynamic range, without causing ion suppression.

The following table provides empirically derived starting concentrations that can be adapted for your specific experimental needs.

Sample Matrix	Recommended Starting Concentration Range (in final extract)	Key Considerations
Human Plasma	150 - 250 µM	Plasma has a high lipid content; IS concentration should be sufficient to stand out from the endogenous background.[5]
Cultured Cells	10 - 50 µM	Lipid content varies by cell type and number. Start lower and optimize based on cell pellet size.
Tissue Homogenate	25 - 100 µM	Dependent on tissue type (e.g., brain vs. adipose). Normalize to tissue weight.

Q3: My internal standard (IS) signal is too low or inconsistent. What should I do?

Low or variable IS signal is a common issue that compromises quantification.[4][6] Follow these troubleshooting steps:

• Increase IS Concentration: The most direct solution is to increase the concentration of the working solution spiked into the sample. Increase it by a factor of 2-5x and re-analyze.

• Check for Sample Loss: An internal standard should be added at the earliest possible stage, ideally before lipid extraction, to account for any sample loss during preparation.[3][7] Review your extraction protocol to ensure efficiency. Methods like Folch or Bligh-Dyer extraction are robust but require care to ensure complete phase recovery.[2][7]

• Investigate Ion Suppression: Co-eluting compounds from the sample matrix can suppress the ionization of the IS.[8] To test for this, prepare a sample of the IS in a pure solvent and compare its signal intensity to the IS signal from an extracted sample. A significant drop in signal in the matrix indicates suppression.[8] Diluting the sample can sometimes mitigate this, provided the analytes of interest remain detectable.[4]

• Verify Standard Integrity: Ensure your stock solution has not degraded. Phospholipids can be unstable over long periods, even when stored at -20°C.[9] If in doubt, prepare a fresh stock solution from the powder.[2]

Q4: My IS signal is saturating the detector. How can I fix this?

Detector saturation leads to a non-linear response and inaccurate quantification.

• Decrease IS Concentration: Dilute your IS working solution. A 10-fold serial dilution is a good way to find a concentration that falls within the linear range of the detector.

• Reduce Sample Injection Volume: If reducing the IS concentration is not feasible, injecting a smaller volume onto the LC-MS system can prevent saturation.

• Check for Contamination: Ensure there is no carryover from previous, more concentrated samples by running several blank injections.

Q5: How can the IS concentration affect ion suppression and matrix effects?

Matrix effects occur when components in the sample other than the analyte of interest alter the ionization efficiency, leading to either suppression or enhancement of the signal.[10]

• IS as a Reporter: An ideal internal standard experiences the same matrix effects as the analyte.[4] If the IS signal is suppressed, it's likely the analyte signal is as well. The ratio of analyte-to-IS should remain constant, correcting for the effect.[11]

• High IS Concentration Issues: Traditionally, IS concentrations were set to the midpoint of the calibration curve. However, a very high IS concentration can itself cause ion suppression of analytes that are present at low concentrations.[10] It is crucial to find a balance where the IS signal is strong and reproducible but does not interfere with the analytes.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

Accurate preparation of standards is the foundation of quantitative analysis.[2][9]

• Stock Solution Preparation (e.g., 1 mg/mL):

  • Allow the powdered 14:0-14:0 PC-d27 to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh a precise amount (e.g., 10 mg) using an analytical balance.[2]

  • Dissolve the powder in a high-purity organic solvent, such as a chloroform/methanol mixture (2:1, v/v), to create a concentrated stock solution. For 10 mg, add 10 mL of solvent to achieve a 1 mg/mL concentration.

  • Store the stock solution in an amber glass vial at -20°C or -80°C.

• Working Solution Preparation (e.g., 50 µM):

  • Calculate the required volume of the stock solution for dilution. The molecular weight of 14:0-14:0 PC-d27 is approximately 705.10 g/mol .

  • A 1 mg/mL stock solution is equivalent to ~1418 µM.

  • To prepare 1 mL of a 50 µM working solution, you would dilute ~35.3 µL of the stock solution into 964.7 µL of the reconstitution solvent (e.g., methanol/isopropanol 1:1 v/v).

  • Prepare working solutions fresh or store for a limited time at -20°C.

Protocol 2: Determining Optimal IS Concentration

This protocol describes how to find the ideal IS concentration for your specific sample matrix.

• Prepare a Pooled Matrix Sample: Combine small aliquots from several representative samples to create a single "pooled" sample that reflects the average matrix composition.

• Create IS Dilution Series: Prepare a series of IS working solutions at different concentrations (e.g., 5 µM, 10 µM, 25 µM, 50 µM, 100 µM, 200 µM).

• Spike and Extract:

  • For each concentration, take a set volume of the pooled sample (e.g., 50 µL of plasma).[2]

  • Add a fixed volume of each respective IS working solution (e.g., 10 µL).

  • Perform your standard lipid extraction protocol (e.g., Folch or MTBE extraction).[12]

• Analyze and Evaluate:

  • Inject the final reconstituted extracts into the LC-MS.

  • Plot the IS peak area against the spiked concentration.

  • Evaluation Criteria: Select the concentration that provides a high signal-to-noise ratio, excellent peak shape, and falls in the linear portion of the response curve without saturating the detector. The coefficient of variation (CV) across replicate injections should ideally be less than 15%.

Visualizations

Caption: Workflow for determining the optimal internal standard concentration.

Caption: A logical guide for troubleshooting common IS signal problems.

References

• 1. uwindsor.scholaris.ca [uwindsor.scholaris.ca]
• 2. benchchem.com [benchchem.com]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. chromforum.org [chromforum.org]
• 9. Quantitation and standardization of lipid internal standards for mass spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Aspects of Matrix and Analyte Effects in Clinical Pharmacokinetic Sample Analyses using LC-ESI/MS/MS – Two Case Examples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. agilent.com [agilent.com]

Technical Support Center: Chromatographic Shift of Deuterated Lipids in Reverse-Phase LC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering retention time shifts of deuterated lipids in reverse-phase liquid chromatography (RPLC).

Frequently Asked Questions (FAQs)

Q1: What is the chromatographic retention time shift of deuterated lipids?

A1: The retention time shift is a phenomenon where a deuterated lipid (a lipid with one or more hydrogen atoms replaced by deuterium) elutes at a slightly different time than its non-deuterated counterpart under identical RPLC conditions.[1] Typically, in reverse-phase chromatography, the deuterated version elutes slightly earlier.[2][3]

Q2: Why do deuterated lipids usually elute earlier in RPLC?

A2: This occurs due to the "inverse isotope effect".[1][2] The carbon-deuterium (C-D) bond is slightly shorter, stronger, and less polarizable than a carbon-hydrogen (C-H) bond.[1] These subtle differences lead to weaker van der Waals interactions between the deuterated lipid and the nonpolar stationary phase (e.g., C18), causing it to spend less time on the column and elute earlier.[1][2]

Q3: What factors influence the magnitude of the retention time shift?

A3: Several factors can affect the extent of the shift:

• Number of Deuterium (B1214612) Atoms: The shift generally increases with the number of deuterium atoms in the molecule.[1][2][3]

• Position of Deuteration: The location of the deuterium atoms within the lipid structure can influence the magnitude of the effect.[1][2]

• Chromatographic Conditions: Mobile phase composition, column temperature, and the specific stationary phase chemistry all play a role in the observed retention time difference.[1][2]

• Molecular Structure: The overall structure of the lipid affects how deuteration impacts its interaction with the stationary phase.[1]

Q4: Is the earlier elution of deuterated compounds always observed?

A4: No. While earlier elution is common in RPLC, the opposite effect (longer retention time) can occur in other chromatographic modes like normal-phase (NP) or hydrophilic interaction liquid chromatography (HILIC), where interactions with a polar stationary phase are dominant.[1]

Q5: Why is this shift a concern for quantitative analysis?

A5: Deuterated lipids are frequently used as internal standards (IS) for accurate quantification in LC-MS. The core assumption is that the IS and the analyte behave identically during sample preparation and analysis. If the deuterated IS separates chromatographically from the native analyte, they can be exposed to different levels of matrix effects (ion suppression or enhancement) as they elute into the mass spectrometer's ion source.[4][5] This differential matrix effect can lead to inaccurate and imprecise quantification.[4][5]

Troubleshooting Guide

Issue 1: My deuterated internal standard is partially or completely separated from my target lipid analyte.

• Question: Why is my deuterated internal standard not co-eluting with the analyte, and what can I do to fix it?

• Answer: This separation is the expected result of the deuterium isotope effect.[1] To achieve accurate quantification, it's crucial to minimize this separation and ensure maximal co-elution.[5]

  • Solution 1: Optimize Chromatography. Modifying chromatographic parameters can help reduce the separation.

    • Adjust Mobile Phase Gradient: A shallower gradient can sometimes improve co-elution. Experiment with slight modifications to your organic solvent composition.[4]

    • Modify Column Temperature: Temperature affects selectivity. Try adjusting the column temperature by ±5-10°C to see if it reduces the retention time difference.[4]

    • Use a Lower Resolution Column: In some cases, a column with slightly lower resolving power can be used to intentionally merge the two peaks, effectively forcing co-elution and mitigating differential matrix effects.[5]

  • Solution 2: Consider Alternative Internal Standards.

    • If chromatographic fixes are insufficient, consider using a ¹³C or ¹⁵N-labeled internal standard. These heavier isotopes do not typically cause a noticeable chromatographic shift.[4][6]

Issue 2: I am observing high variability (%CV) and poor accuracy in my quantitative results.

• Question: Could the retention time shift be the cause of my poor quantitative performance?

• Answer: Yes, this is a classic symptom of differential matrix effects caused by chromatographic separation between the analyte and the deuterated internal standard.[4][5] Even a small shift can expose the two compounds to different co-eluting matrix components, leading to inconsistent analyte-to-IS area ratios.[4]

  • Solution 1: Verify and Improve Co-elution. Overlay the chromatograms of the analyte and the internal standard at a low concentration to visually inspect the degree of separation.[4] Apply the chromatographic optimization steps described in Issue 1 .

  • Solution 2: Evaluate Matrix Effects. Perform a post-column infusion experiment. This involves infusing a constant flow of your analyte and internal standard solution after the analytical column while injecting a blank matrix extract. Dips or rises in the baseline signal will reveal regions of ion suppression or enhancement, allowing you to see if your peaks are eluting in a problematic zone.[4]

Quantitative Data on Retention Time Shifts

The magnitude of the retention time (tR) shift can vary. The following table summarizes representative data.

Compound Type / Matrix	Chromatographic System	tR (Protiated)	tR (Deuterated)	Shift (ΔtR)	Comments
Peptides (Light vs. Heavy Dimethyl Labeled)	nUHPLC-ESI-MS/MS	Varies	Elutes ~3 seconds earlier	~3.0 s	Deuterated peptides tend to elute earlier than non-deuterated ones in RPLC.[7]
Ergothioneine vs. d9-Ergothioneine	HPLC	1.44 min	1.42 min	0.02 min	A small but measurable shift where the deuterated standard elutes earlier.[3]
Aldehydes (DNPH-derivatized)	RPLC-MS/MS	Varies	Varies	Significant	Deuterium labeling (d3) caused notable shifts, while ¹⁵N or ¹³C labeling did not.[6]

Experimental Protocols

Protocol 1: General Purpose RPLC Method for Lipid Separation

This protocol provides a starting point for separating various lipid classes. Optimization will be required based on the specific lipids of interest.

• Instrumentation:

  • UPLC/HPLC system coupled to a high-resolution mass spectrometer.

  • Column: C18 reversed-phase column (e.g., Waters ACQUITY UPLC CSH C18, 1.7 µm, 2.1 x 100 mm).[8]

• Reagents:

  • Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid.[9]

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid.[9]

  • Sample Preparation Solvent: Isopropanol (pre-chilled to -20°C).

• Sample Preparation (Protein Precipitation):

  • Pipette 20 µL of plasma into a microcentrifuge tube.

  • Add a known amount of deuterated lipid internal standard solution.

  • Add 80 µL of pre-chilled isopropanol.

  • Vortex for 1 minute and incubate at -20°C for 10 minutes.

  • Centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to an autosampler vial for analysis.

• Chromatographic Conditions:

  • Flow Rate: 0.4 mL/min.[6][8]

  • Column Temperature: 50-55°C.[9][10]

  • Injection Volume: 2-5 µL.[2][10]

  • Gradient Elution:

    • Start at a low percentage of Mobile Phase B.

    • Gradually increase the percentage of B to elute more hydrophobic lipids like triglycerides.

    • A typical run time might be 10-20 minutes.[8]

• Data Analysis:

  • Integrate the peak areas for the target lipid analyte and the deuterated internal standard.

  • Calculate the retention time for each peak from its apex.

  • Determine the retention time shift (ΔtR) by subtracting the retention time of the deuterated standard from the non-deuterated analyte.[2]

Visualizations

Caption: Logical diagram of the deuterium isotope effect in RPLC.

Caption: Workflow for troubleshooting co-elution issues.

Caption: Standard experimental workflow for lipid analysis using an IS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhanced lipid isomer separation in human plasma using reversed-phase UPLC with ion-mobility/high-resolution MS detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations - PMC [pmc.ncbi.nlm.nih.gov]

improving peak shape for 14:0-14:0 PC-d27 in mass spectrometry

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you improve the peak shape of 14:0-14:0 PC-d27 and other phospholipids (B1166683) in your mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of poor peak shape for phospholipids like 14:0-14:0 PC-d27 in LC-MS analysis?

A1: The most common causes of poor peak shape, such as tailing or broadening, for phospholipids are multifactorial. They often stem from interactions between the analyte and the analytical column's stationary phase, as well as the hardware of the liquid chromatography (LC) system.[1][2][3] Additionally, a mismatch between the sample solvent and the mobile phase is a frequent contributor to peak distortion.[4][5][6]

Q2: How does the sample solvent affect the peak shape of my phospholipid?

A2: The elution strength of your sample solvent relative to the initial mobile phase composition is critical. If the sample solvent is stronger (e.g., high percentage of organic solvent in a reversed-phase system), it can cause the analyte band to spread on the column, resulting in broad or split peaks.[4] It is generally recommended to use a sample solvent that is weaker than or equivalent to the mobile phase to ensure good peak focusing at the head of the column.[1][4]

Q3: Can the use of a deuterated standard like 14:0-14:0 PC-d27 itself cause peak shape issues?

A3: While deuterated standards are primarily used for accurate quantification and are expected to have similar chromatographic behavior to their non-deuterated counterparts, issues can still arise.[7] Potential problems include chromatographic separation from the native analyte if the deuterium (B1214612) labeling is extensive, or in-source fragmentation.[8] However, poor peak shape is more likely attributable to the general chromatographic conditions rather than the deuteration itself.

Q4: What role does the LC column play in obtaining good peak shapes for phospholipids?

A4: The column is a critical factor. Phospholipids, particularly acidic ones, can interact with residual silanol (B1196071) groups on traditional silica-based columns, leading to peak tailing.[1][9] Using columns with advanced surface chemistries, such as those with hybrid surface technology or Type B silica (B1680970) with reduced silanol activity, can significantly improve peak symmetry.[2] Furthermore, interactions with stainless steel frits and column hardware can also contribute to peak distortion and sample loss, making biocompatible columns a better choice for sensitive phospholipid analysis.[3]

Q5: How can I prevent ion suppression from other phospholipids in my sample?

A5: Ion suppression is a common issue when analyzing complex biological samples, as co-eluting phospholipids can interfere with the ionization of the analyte of interest.[10][11] To mitigate this, consider implementing a phospholipid removal step during your sample preparation.[10][11] Techniques like solid-phase extraction (SPE) specifically designed for phospholipid depletion can be highly effective.[11]

Troubleshooting Guides

Issue 1: Peak Tailing

Symptoms: The peak is asymmetrical with a trailing edge that extends to the right.

Possible Causes & Solutions:

Cause	Recommended Solution
Secondary Silanol Interactions	Lower the mobile phase pH to 2-3 to protonate silanol groups, reducing their interaction with the analyte.[1] Consider using a column with a less active silica surface (e.g., Type B silica or a hybrid particle column).[2]
Mobile Phase Buffer Issues	Increase the buffer concentration (typically 10-50 mM) to improve buffering capacity and minimize secondary interactions.[1] Adding a buffer salt like ammonium (B1175870) formate (B1220265) can also help shield silanol interactions.[9]
Column Contamination	Flush the column with a strong solvent to remove any adsorbed contaminants. If performance does not improve, the column may need to be replaced.[12]
Metal Chelation	For acidic phospholipids, interactions with metal surfaces in the LC system can cause tailing. Employing a biocompatible LC system and columns with PEEK-lined hardware can alleviate this issue.[3]

Issue 2: Peak Broadening or Splitting

Symptoms: The peak is wider than expected, or it appears as two or more merged peaks.

Possible Causes & Solutions:

Cause	Recommended Solution
Solvent Mismatch	Ensure your sample is dissolved in a solvent that is weaker than or the same strength as your initial mobile phase.[4][6] This promotes focusing of the analyte band at the column inlet.
High Injection Volume	Reduce the injection volume. As a general guideline, the injection volume should not exceed 1-5% of the column's total volume.[13]
Extra-Column Volume	Minimize the length and internal diameter of tubing between the injector, column, and detector. Ensure all fittings are secure to prevent leaks and dead volume.
Column Degradation	A void at the head of the column can cause peak splitting. This often requires column replacement.[1]

Experimental Protocols

Protocol: Optimizing Mobile Phase for Improved Peak Shape of 14:0-14:0 PC-d27

This protocol outlines a systematic approach to optimizing the mobile phase to enhance the peak shape of 14:0-14:0 PC-d27 using reversed-phase chromatography.

1. Materials:

• 14:0-14:0 PC-d27 standard
• HPLC-grade water
• HPLC-grade acetonitrile (B52724)
• HPLC-grade methanol (B129727)
• Formic acid
• Ammonium formate
• A suitable C18 column (e.g., a hybrid particle column)

2. Standard Preparation:

• Prepare a stock solution of 14:0-14:0 PC-d27 at 1 mg/mL in methanol.
• Create a working solution by diluting the stock solution to 10 µg/mL in a solvent that mimics the initial mobile phase conditions (e.g., 50:50 acetonitrile:water).

3. LC-MS Method:

• Column: C18, 2.1 x 100 mm, 1.8 µm
• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate
• Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate
• Gradient: Start at 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.
• Flow Rate: 0.3 mL/min
• Column Temperature: 40 °C
• Injection Volume: 2 µL
• MS Detection: ESI positive mode, monitoring the appropriate m/z for 14:0-14:0 PC-d27.

4. Optimization Steps:

• Step 1 (Baseline): Run the initial method and evaluate the peak shape (asymmetry and width).
• Step 2 (Solvent Evaluation): Prepare the working standard in 100% methanol and inject. Compare the peak shape to the baseline. If broadening is observed, it confirms a solvent mismatch effect.
• Step 3 (pH and Buffer Adjustment):
• Prepare mobile phase A without ammonium formate and re-run the analysis. Observe any increase in peak tailing.
• Prepare mobile phase A with a higher concentration of ammonium formate (e.g., 20 mM) and assess the impact on peak shape.
• Step 4 (Organic Modifier): Prepare mobile phase B with 100% methanol and 100% acetonitrile separately to evaluate the effect of the organic modifier on selectivity and peak shape.

5. Data Analysis:

• For each condition, calculate the peak asymmetry factor (Tf). A value close to 1.0 is ideal.[1]
• Measure the peak width at half height.
• Compare the results to determine the optimal mobile phase composition for the best peak shape.

Data Presentation

Table 1: Influence of Mobile Phase and Solvent Composition on Peak Shape

Condition	Mobile Phase Additive	Sample Solvent	Peak Asymmetry (Tf)	Peak Width (s)
1	0.1% Formic Acid	50:50 ACN:H₂O	1.8	5.2
2	0.1% Formic Acid, 10mM Ammonium Formate	50:50 ACN:H₂O	1.2	4.5
3	0.1% Formic Acid, 10mM Ammonium Formate	100% Methanol	2.5	7.8
4	0.1% Formic Acid, 20mM Ammonium Formate	50:50 ACN:H₂O	1.1	4.3

This table presents hypothetical data for illustrative purposes.

Visual Workflow

Caption: A logical workflow for troubleshooting poor peak shape in LC-MS analysis.

References

• 1. uhplcs.com [uhplcs.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. agilent.com [agilent.com]
• 4. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Effect of sample solvent on the chromatographic peak shape of analytes eluted under reversed-phase liquid chromatogaphic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]
• 10. news-medical.net [news-medical.net]
• 11. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mastelf.com [mastelf.com]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Ion Suppression Effects on Deuterated Internal Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to ion suppression effects on deuterated internal standards in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS/MS analysis?

Ion suppression is a matrix effect that reduces the ionization efficiency of a target analyte due to the presence of co-eluting compounds from the sample matrix (e.g., salts, phospholipids, proteins).[1][2][3] This phenomenon leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[1][4][5] It is a significant challenge because even with highly selective MS/MS methods, ion suppression occurs in the ion source before mass analysis.[1][6]

Q2: Why are deuterated internal standards (D-IS) the "gold standard" for correcting for ion suppression?

Deuterated internal standards are a type of stable isotope-labeled internal standard (SIL-IS). They are considered the benchmark for quantitative LC-MS/MS because their physicochemical properties are nearly identical to the analyte of interest.[1] The core assumption is that the D-IS will co-elute with the analyte and experience the same degree of ion suppression. By measuring the ratio of the analyte signal to the D-IS signal, variations due to ion suppression can be normalized, leading to more accurate and precise quantification.[1][6]

Q3: Can a deuterated internal standard fail to perfectly compensate for ion suppression? If so, why?

Yes, contrary to common belief, deuterated internal standards do not always provide perfect correction for ion suppression.[1][7] This is often referred to as "differential matrix effects."[1][8] The primary reasons for this failure include:

• Chromatographic Shift (Isotope Effect): The substitution of hydrogen with deuterium (B1214612) can slightly alter a molecule's lipophilicity and acidity.[1] This can result in a small difference in retention time between the analyte and the D-IS, particularly in high-resolution chromatography systems.[1][9] If this separation causes them to elute into regions with varying levels of co-eluting matrix components, they will experience different degrees of ion suppression.[1][10]

• Variable Matrix Effects: The composition of the sample matrix can vary between different samples, leading to inconsistent ion suppression effects that a D-IS may not fully compensate for.[11]

• High Concentrations of Interfering Substances: In some cases, the concentration of co-eluting matrix components can be so high that it suppresses the ionization of both the analyte and the internal standard, but not necessarily to the same extent.[3][12]

Q4: What are the signs that my deuterated internal standard is not effectively compensating for ion suppression?

• Poor precision and accuracy in quality control (QC) samples.

• Inconsistent analyte/internal standard area ratios across a batch.

• A significant difference in the calculated matrix effect for the analyte versus the D-IS.

• Visible chromatographic separation between the analyte and D-IS peaks.[1]

Q5: Are there alternatives to deuterated internal standards if I suspect differential ion suppression?

Yes, if a deuterated standard is proving problematic, you can consider:

• ¹³C or ¹⁵N Labeled Internal Standards: These heavier isotopes are less likely to cause a chromatographic shift compared to deuterium.[1][9][10] This leads to better co-elution and more effective compensation for matrix effects.[9]

• Structural Analogs (Analog IS): While not ideal, a carefully chosen structural analog that elutes very close to the analyte and has similar ionization properties can sometimes be used. However, its performance must be extensively validated.[1]

Troubleshooting Guides

Issue 1: Poor Precision and Inaccurate Quantification

Possible Cause: Differential ion suppression due to a chromatographic shift between the analyte and the deuterated internal standard.

Troubleshooting Steps:

• Assess Co-elution: Carefully examine the chromatograms to confirm if the analyte and D-IS peaks are perfectly co-eluting. Even a slight separation can be problematic.[1][10]

• Modify Chromatography: Adjust the mobile phase composition, gradient profile, or column temperature to achieve complete overlap of the analyte and D-IS peaks. Sometimes, using a column with slightly lower resolution can force co-elution and improve results.[1][10]

• Change Internal Standard: If co-elution cannot be achieved, consider using a ¹³C- or ¹⁵N-labeled internal standard.[1][9]

Issue 2: Inconsistent Internal Standard Response

Possible Cause: Variable matrix effects across different samples or ion source contamination.

Troubleshooting Steps:

• Improve Sample Preparation: Enhance sample cleanup to remove more interfering matrix components. Techniques like solid-phase extraction (SPE) are generally more effective than protein precipitation.[1]

• Dilute the Sample: Diluting the sample can reduce the concentration of matrix components, thereby lessening ion suppression.[1]

• Clean the Ion Source: Perform regular maintenance and cleaning of the mass spectrometer's ion source according to the manufacturer's instructions.[1]

Issue 3: Analyte/IS Signal Loss

Possible Cause: Interaction of the analyte and/or internal standard with metal surfaces in the LC system.

Troubleshooting Steps:

• Consider Metal-Free Systems: For certain compounds, especially those with chelating properties (e.g., phosphates), interactions with stainless steel components of the LC system and column can cause signal loss. Using metal-free or PEEK-lined columns and tubing can mitigate this issue.[1]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Ion Suppression

Sample Preparation Technique	Typical Analyte Recovery	Typical Reduction in Ion Suppression	Advantages	Disadvantages
Protein Precipitation	90-100%	< 50%	Simple, fast, and inexpensive.	Limited removal of matrix components, high risk of ion suppression.
Liquid-Liquid Extraction (LLE)	70-90%	50-80%	Good for removing non-polar interferences.	Can be labor-intensive and require large solvent volumes.[13]
Solid-Phase Extraction (SPE)	80-95%	> 80%	Highly effective and versatile for removing a wide range of interferences.[13]	Requires method development and can be more expensive.[13]

Note: The values presented are typical and can vary depending on the analyte, matrix, and specific protocol used.

Table 2: Impact of Isotopic Label on Chromatographic Separation and Matrix Effect Compensation

Isotopic Label	Potential for Chromatographic Shift	Effectiveness in Compensating for Matrix Effects
Deuterium (²H or D)	Higher	Generally good, but can be compromised by chromatographic shifts.[1][9]
Carbon-13 (¹³C)	Lower	Excellent, due to better co-elution with the analyte.[1][9]
Nitrogen-15 (¹⁵N)	Lower	Excellent, similar to ¹³C-labeled standards.[1][10]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Identify Ion Suppression Zones

This experiment helps to identify regions in the chromatogram where ion suppression or enhancement occurs.[6][14]

Methodology:

• System Setup:

  • Prepare a solution of the analyte and its deuterated internal standard in the mobile phase at a concentration that gives a stable and moderate signal.

  • Using a T-connector, continuously infuse this solution into the LC flow path between the analytical column and the mass spectrometer's ion source via a syringe pump.

• Injection: Inject a blank, extracted matrix sample (e.g., protein-precipitated plasma) onto the LC column.[6]

• Analysis: Monitor the signal of the infused analyte and internal standard. A stable, flat baseline is expected.

• Evaluation:

  • Any dip or decrease in the signal indicates a region of ion suppression caused by co-eluting matrix components.[5][6]

  • An increase in the signal indicates a region of ion enhancement .[5]

  • Compare the retention time of your analyte and D-IS with the identified regions of ion suppression. If they elute in a region of significant suppression, chromatographic optimization is necessary.

Protocol 2: Quantitative Assessment of Matrix Effects

This experiment quantifies the extent of ion suppression or enhancement.[7]

Methodology:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Prepare the analyte and internal standard in a clean solvent (e.g., mobile phase).

  • Set 2 (Post-Extraction Spike): Extract a blank matrix sample first, and then spike the analyte and internal standard into the final extract.[7]

  • Set 3 (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction process.[7]

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculation of Matrix Effect (ME %):

  ME % = (Peak Area in Set 2 / Peak Area in Set 1) * 100

  • An ME % value of 100% indicates no matrix effect.

  • An ME % value < 100% indicates ion suppression.

  • An ME % value > 100% indicates ion enhancement.

• Evaluation: By calculating the Matrix Effect for both the analyte and the D-IS, you can determine if they are affected similarly. A significant difference in their ME % values indicates differential matrix effects.[1]

Visualizations

Caption: Troubleshooting workflow for ion suppression issues with deuterated internal standards.

Caption: Experimental setup for a post-column infusion experiment to detect ion suppression.

References

• 1. benchchem.com [benchchem.com]
• 2. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 12. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. academic.oup.com [academic.oup.com]

ensuring complete lipid extraction with 14:0-14:0 PC-d27

Welcome to the Technical Support Center. This guide is designed to assist researchers, scientists, and drug development professionals in ensuring complete and reproducible lipid extraction using the internal standard 14:0-14:0 PC-d27.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using an internal standard like 14:0-14:0 PC-d27?

A1: An internal standard (IS) is a compound of known concentration added to a sample at the beginning of the analytical workflow.[1] Its primary purpose is to correct for variability and sample loss during the entire process, including extraction, sample handling, and analysis.[1][2] Since the IS is chemically almost identical to the analytes of interest, it experiences similar losses and matrix effects (ion suppression or enhancement in the mass spectrometer).[2][3] By measuring the ratio of the analyte's signal to the IS's signal, accurate and precise quantification can be achieved.[1] Deuterated standards like 14:0-14:0 PC-d27 are considered the gold standard because their physicochemical properties are nearly identical to their non-deuterated counterparts, ensuring they behave the same way during extraction and chromatography.[2][4]

Q2: At what stage of the extraction process should I add the 14:0-14:0 PC-d27 internal standard?

A2: The internal standard must be added at the very beginning of the sample preparation workflow, before any extraction steps.[1][4] It should be added directly to the raw sample (e.g., plasma, tissue homogenate, cell pellet) before the addition of any extraction solvents. This ensures that the IS is subjected to the exact same conditions and potential for loss as the target lipids in the sample.[1]

Q3: Can 14:0-14:0 PC-d27 be used for the absolute quantification of all lipid classes?

A3: While 14:0-14:0 PC-d27 is an ideal internal standard for quantifying other phosphatidylcholine (PC) species, using it to quantify different lipid classes (e.g., triglycerides, ceramides, cholesterol esters) requires caution. The analytical response of a lipid species is determined by its class and other structural elements.[4] Different lipid classes have different ionization efficiencies in the mass spectrometer.[5] For the most accurate results, it is desirable to use at least one internal standard for each lipid class being analyzed.[4] If a single PC standard is used for other classes, it provides relative quantification, and absolute values may be skewed unless response factors for each class are carefully determined.

Q4: How can I resolve a cloudy interface or emulsion during the phase separation step?

A4: The formation of an emulsion between the aqueous and organic layers is a common issue, often caused by the presence of surfactant-like molecules such as phospholipids (B1166683) and proteins in the sample. To resolve this, you can try the following:

• Centrifugation: Ensure you are centrifuging at a sufficient speed and for an adequate duration to force a clean separation.[6]

• Salting Out: Add a small amount of a saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous layer, which can help break the emulsion.

• Gentle Mixing: Instead of vigorous vortexing or shaking, use gentle swirling or rocking to mix the phases. This reduces the agitation that causes emulsions to form.[7]

• Temperature: Performing the extraction at a low temperature (e.g., on ice) can sometimes minimize emulsion formation.[6]

Q5: What are the best practices for storing and handling 14:0-14:0 PC-d27 to ensure its stability?

A5: Proper storage and handling are critical. The concentrated stock solution of the standard should be stored in a high-purity organic solvent (e.g., methanol (B129727) or a chloroform (B151607)/methanol mixture) in an airtight container at -20°C or lower.[1][8] Minimize exposure to light and oxygen to prevent degradation.[8][9] It is also recommended to aliquot the standard into smaller, single-use vials to avoid repeated freeze-thaw cycles, which can affect the concentration and integrity of the lipid.[8]

Troubleshooting Guide for Low Lipid Recovery

Low or inconsistent recovery of the 14:0-14:0 PC-d27 internal standard is a direct indicator of problems with the overall lipid extraction efficiency. The table below outlines common problems, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solutions & Optimizations
Low Recovery of Internal Standard	1. Incomplete Cell/Tissue Lysis: Lipids remain trapped within the cellular matrix.[6]	Ensure thorough sample homogenization. For tough tissues, consider bead beating or cryogenic grinding. Optimize sonication parameters (power, duration).[6]
2. Incorrect Solvent System or Ratios: The solvent choice is not optimal for the lipid class or the sample's water content.[6][10]	Use a well-established method like Bligh & Dyer or Folch and adhere strictly to the prescribed solvent ratios.[11][12] For plasma, a solvent-to-sample ratio of 20:1 is often recommended.[11]
3. Insufficient Solvent Volume: The volume of extraction solvent is too low relative to the sample size, leading to incomplete extraction.[6]	Increase the solvent-to-sample ratio. The Folch method recommends a 20-fold volume of solvent to sample mass (e.g., 20 mL for 1 g of tissue).[6]
4. Lipid Degradation: Unsaturated lipids are susceptible to oxidation; enzymatic degradation can also occur.[6][8]	Perform extractions on ice to minimize enzymatic activity.[6] Consider adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent.[6] Work quickly and minimize sample exposure to air.
High Variability Between Replicates	1. Inconsistent Homogenization: Sample disruption is not uniform across all samples.	Standardize the homogenization procedure (e.g., same time, power setting) for all samples.[13]
2. Inaccurate Pipetting: Viscous organic solvents can be difficult to pipette accurately.	Use positive displacement pipettes for accurate handling of organic solvents.[13]
3. Incomplete Phase Separation: The boundary between aqueous and organic layers is not consistent, leading to variable collection of the lipid phase.	Ensure adequate centrifugation to achieve a sharp, clear interface between phases for all samples.[13]
4. Inconsistent Drying: Residual solvent or water remains in some samples.	Dry the final lipid extract completely under a gentle stream of nitrogen gas before reconstitution in the final analysis solvent.[13]
Contamination or Matrix Effects	1. Co-elution with Interfering Substances: Other abundant lipids or matrix components suppress or enhance the MS signal of the internal standard.[3][14]	Optimize the LC gradient to improve chromatographic separation. Ensure complete removal of the aqueous phase during extraction.[13]
2. Contamination from Labware: Plasticizers or other contaminants leach from tubes or pipette tips.	Use high-quality glass or polypropylene (B1209903) labware. Rinse all materials with the extraction solvent before use.[13]

Experimental Protocols

Protocol: Bligh & Dyer Lipid Extraction for Plasma

This protocol is a widely used method for extracting total lipids from a biological sample with high water content, such as plasma.[6][15]

Materials:

• Plasma sample

• 14:0-14:0 PC-d27 internal standard solution (in methanol)

• HPLC-grade Chloroform

• HPLC-grade Methanol

• Ultrapure Water

• Glass centrifuge tubes with PTFE-lined caps

• Positive displacement pipette or calibrated glass syringe

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• Sample Preparation: Thaw a frozen plasma sample on ice. Vortex briefly to ensure homogeneity.

• Internal Standard Spiking: To a clean glass centrifuge tube, add a precise and known volume of the 14:0-14:0 PC-d27 internal standard working solution.

• Sample Addition: Add 100 µL of the plasma sample to the tube containing the internal standard.

• Monophasic Mixture Formation: Add 375 µL of a 1:2 (v/v) Chloroform:Methanol mixture to the tube. The total solvent volume here is 3.75 times the sample volume, creating a single-phase mixture with the water from the plasma.

• Vortexing: Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing and protein denaturation. This step is critical for releasing lipids from protein complexes.

• Phase Separation Induction:

  • Add 125 µL of Chloroform to the tube. Vortex for 30 seconds.

  • Add 125 µL of Ultrapure Water to the tube. Vortex for another 30 seconds. The final solvent ratio will be approximately 1:1:0.9 Chloroform:Methanol:Water, which will induce phase separation.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases: an upper aqueous (methanol/water) phase and a lower organic (chloroform) phase containing the lipids. A solid protein disk may be visible at the interface.

• Lipid Phase Collection: Carefully aspirate the lower organic (chloroform) phase using a glass Pasteur pipette or syringe and transfer it to a new clean glass tube. Be extremely careful not to disturb the protein interface or collect any of the upper aqueous phase.

• Drying: Evaporate the chloroform to complete dryness under a gentle stream of nitrogen gas. Avoid overheating the sample.

• Reconstitution: Reconstitute the dried lipid film in a suitable solvent for your downstream analysis (e.g., Methanol, Isopropanol, or Acetonitrile/Isopropanol/Water mixture).

Visualizations

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lipidomicstandards.org [lipidomicstandards.org]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. avantiresearch.com [avantiresearch.com]
• 10. welchlab.com [welchlab.com]
• 11. Optimization of Folch, Bligh-Dyer, and Matyash sample-to-extraction solvent ratios for human plasma-based lipidomics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biocompare.com [biocompare.com]

Technical Support Center: Stability of 14:0-14:0 PC-d27 in Different Solvents

Welcome to the technical support center for 14:0-14:0 PC-d27 (1,2-dimyristoyl-sn-glycero-3-phosphocholine-d27 or DMPC-d27). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of DMPC-d27 in various solvents and to troubleshoot common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 14:0-14:0 PC-d27 and what are its common applications?

A1: 14:0-14:0 PC-d27 is a deuterated form of dimyristoylphosphatidylcholine (B1235183) (DMPC), a saturated phosphatidylcholine with two 14-carbon acyl chains. The "d27" indicates that 27 hydrogen atoms in the acyl chains have been replaced with deuterium. This isotopic labeling makes it a valuable tool in techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Neutron Scattering to study the structure and dynamics of lipid bilayers without interference from the hydrogen signals of the lipid itself.[1][2][3] It is commonly used in the preparation of model cell membranes, liposomes for drug delivery, and in the reconstitution of membrane proteins.[4][5][6][7]

Q2: What are the primary stability concerns for 14:0-14:0 PC-d27?

A2: As a saturated phospholipid, DMPC-d27 is relatively stable against oxidation. The primary stability concerns are:

• Hydrolysis: The ester linkages of the fatty acid chains to the glycerol (B35011) backbone can be hydrolyzed, leading to the formation of lysophosphatidylcholine (B164491) and free fatty acids. This process is accelerated by the presence of water, extreme pH, and elevated temperatures.[8]

• Aggregation: In solution, DMPC-d27 molecules can aggregate, especially if not fully solubilized or if the solvent quality changes. This can affect the availability of the lipid for downstream applications and lead to inaccurate concentrations.

• Solvent-Induced Changes: The choice of solvent can impact the physical state and dynamics of the lipid, potentially affecting experimental outcomes. For example, methanol (B129727) has been shown to accelerate the transfer and flip-flop kinetics of DMPC in vesicles.[9]

Q3: How should I store 14:0-14:0 PC-d27?

A3: Proper storage is crucial for maintaining the stability of DMPC-d27.

• As a solid: Store the powder at -20°C in a tightly sealed glass vial to prevent moisture absorption.

• In organic solvent: For long-term storage, it is recommended to dissolve DMPC-d27 in a high-quality organic solvent like chloroform (B151607) or ethanol (B145695) and store it at -20°C in a glass vial with a Teflon-lined cap.[10] It is advisable to purge the vial with an inert gas (e.g., argon or nitrogen) to minimize any potential for oxidation, although this is less of a concern for saturated lipids.

Troubleshooting Guides

Issue 1: Inconsistent results in liposome (B1194612) preparation or cell culture experiments.

Q: I am using a stock solution of DMPC-d27 in ethanol to prepare liposomes, but the size and stability of my vesicles are inconsistent. What could be the cause?

A: This issue can arise from several factors related to the stability of your DMPC-d27 stock solution.

Possible Causes and Solutions:

• Hydrolysis in Ethanol Stock: Although stored at low temperatures, the presence of trace amounts of water in the ethanol can lead to slow hydrolysis of the DMPC-d27 over time, generating lysophospholipids. Lysolipids can alter the properties of the lipid bilayer, leading to changes in vesicle size and stability.

  • Troubleshooting Steps:

    • Prepare fresh stock solutions: If your stock is several months old, preparing a fresh solution from solid DMPC-d27 is recommended.

    • Use high-purity, anhydrous ethanol: Minimize the water content in your solvent.

    • Monitor for degradation: Periodically check the purity of your stock solution using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Solvent Evaporation: Frequent opening of the stock solution vial can lead to solvent evaporation, thereby increasing the concentration of the lipid.

  • Troubleshooting Steps:

    • Aliquot your stock solution: Divide your stock into smaller, single-use vials to minimize evaporation from the main stock.

    • Re-verify concentration: If you suspect evaporation, you may need to re-quantify the lipid concentration.

Logical Relationship for Troubleshooting Inconsistent Liposome Formation

Caption: Troubleshooting workflow for inconsistent liposome formation.

Issue 2: Artifacts or degradation observed in NMR spectra.

Q: I am observing unexpected peaks in the 1H-NMR spectrum of my sample containing DMPC-d27 dissolved in deuterated chloroform (CDCl3). Could this be due to lipid degradation?

A: Yes, it is possible. While DMPC-d27 is relatively stable, issues can arise from the solvent itself.

Possible Causes and Solutions:

• Acid-catalyzed Hydrolysis in Chloroform: Deuterated chloroform can contain trace amounts of hydrochloric acid (DCl), which can catalyze the hydrolysis of the ester bonds in DMPC-d27, especially over time.[11]

  • Troubleshooting Steps:

    • Use stabilized CDCl3: Use chloroform-d (B32938) that contains a stabilizer, such as silver foil, to scavenge acidic impurities.

    • Neutralize the solvent: Pass the CDCl3 through a small plug of basic alumina (B75360) immediately before use to remove any acidic traces.[12]

    • Minimize time in solution: Prepare the NMR sample shortly before analysis and do not store samples in CDCl3 for extended periods.

• Incomplete Solubilization/Aggregation: If the DMPC-d27 is not fully dissolved, you may see broad signals or the presence of different lipid phases, which can complicate your spectrum.

  • Troubleshooting Steps:

    • Ensure complete dissolution: Gently warm the solution and vortex to ensure the lipid is fully dissolved.

    • Check for particulates: Visually inspect the solution for any undissolved material before transferring it to the NMR tube.

Experimental Workflow for NMR Sample Preparation

Caption: Recommended workflow for preparing DMPC-d27 NMR samples.

Data Summary

While specific quantitative data for the long-term stability of 14:0-14:0 PC-d27 in various organic solvents is limited in the literature, the following table summarizes the known properties and potential issues. The stability of DMPC-d27 is expected to be very similar to that of non-deuterated DMPC.

Solvent	Solubility	Potential Stability Issues	Recommendations
Chloroform	High	Acid-catalyzed hydrolysis due to potential HCl contamination.	Use stabilized chloroform; pass through basic alumina before use.[11][12]
Ethanol	Soluble	Transesterification or hydrolysis if water is present.	Use anhydrous ethanol; prepare fresh solutions for critical applications.[10]
Methanol	Soluble	Can accelerate lipid dynamics (transfer and flip-flop).[9] Potential for transesterification.	Be aware of potential effects on membrane dynamics in experimental systems.
DMSO	Insoluble	Not a suitable solvent for DMPC.	N/A
Aqueous Buffers	Forms liposomes/bilayers	Prone to hydrolysis, especially at non-neutral pH and elevated temperatures.	Store aqueous suspensions at 4°C for short periods; for long-term storage, use organic solutions.

Experimental Protocols

Protocol 1: Preparation of a Standardized DMPC-d27 Stock Solution

• Materials:

  • 14:0-14:0 PC-d27 powder

  • High-purity, anhydrous chloroform or ethanol

  • Glass vial with a Teflon-lined cap

  • Argon or nitrogen gas

  • Analytical balance

• Procedure:

  • Allow the vial of DMPC-d27 powder to warm to room temperature before opening to prevent condensation.

  • Accurately weigh the desired amount of DMPC-d27 into a clean, dry glass vial.

  • Add the calculated volume of solvent to achieve the target concentration.

  • Cap the vial tightly and vortex or sonicate briefly until the lipid is completely dissolved. The solution should be clear.

  • Purge the headspace of the vial with argon or nitrogen gas to displace oxygen.

  • Seal the vial tightly and store at -20°C.

Protocol 2: Monitoring DMPC-d27 Stability by LC-MS

This protocol allows for the detection of the parent lipid and its primary hydrolysis product, lyso-PC.

• Sample Preparation:

  • Dilute an aliquot of the DMPC-d27 stock solution to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

• LC-MS Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50 v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Gradient: A suitable gradient to separate lyso-PC from DMPC (e.g., start at 60% B, ramp to 95% B).

  • Flow Rate: 0.3 mL/min.

  • Mass Spectrometer: Electrospray ionization (ESI) in positive ion mode.

  • Detection: Monitor for the m/z of DMPC-d27 and its corresponding lyso-PC-d27 degradation product.

Signaling Pathway Visualization

While DMPC-d27 is not directly involved in signaling pathways as a signaling molecule itself, its stability is crucial when it is used to form lipid bilayers for studying membrane-bound signaling proteins. Degradation of the lipid matrix can alter the protein's environment and affect its function.

Lipid Degradation Impact on Membrane Protein Studies

Caption: Impact of DMPC-d27 degradation on membrane protein studies.

References

• 1. Applications of Mass Spectrometry to Lipids and Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Documents download module [ec.europa.eu]
• 3. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of secondary structure in protein-phospholipid surface interactions: Reconstitution and denaturation of apoC-I:DMPC complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of secondary structure in protein-phospholipid surface interactions: reconstitution and denaturation of apolipoprotein C-I:DMPC complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Detergent Optimized Membrane Protein Reconstitution in Liposomes for Solid State NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. oipub.com [oipub.com]
• 9. Methanol Accelerates DMPC Flip-Flop and Transfer: A SANS Study on Lipid Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Caution: Chemical Instability of Natural Biomolecules During Routine Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isotopic Impurities in Deuterated Standards

This guide provides troubleshooting advice and answers to frequently asked questions regarding the identification and correction of isotopic impurities in deuterated standards used in mass spectrometry-based quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are isotopic impurities in a deuterated standard?

A deuterated internal standard (d-IS) is a version of an analyte where one or more hydrogen atoms have been replaced by deuterium (B1214612).[1] Ideally, the d-IS should be isotopically "pure," meaning it only contains molecules with the desired number of deuterium atoms. However, isotopic impurities are often present, which include:

• Unlabeled Analyte (d₀): Molecules of the standard that have no deuterium atoms. The presence of this unlabeled analyte as an impurity can lead to an overestimation of the analyte's concentration in samples.[1][2]

• Incompletely Labeled Species: Molecules that contain fewer deuterium atoms than intended (e.g., d₃ instead of d₄).

• Natural Isotope Abundance: The presence of naturally occurring heavy isotopes (like ¹³C) in both the analyte and the standard can cause signal overlap, a phenomenon often called "cross-talk".[3][4]

Q2: Why is it critical to correct for these isotopic impurities?

Failing to account for isotopic impurities can severely compromise the accuracy and reliability of quantitative data.[4] The primary issues are:

• Inaccurate Quantification: The presence of unlabeled analyte in the internal standard contributes to the signal of the actual analyte, leading to artificially inflated concentration measurements, especially at the lower limit of quantification (LLOQ).[1][5]

• Non-linear Calibration Curves: Isotopic cross-talk between the analyte and the internal standard can disrupt the linear relationship between the concentration and the response ratio, biasing the results.[3]

Q3: What are the recommended purity levels for a deuterated internal standard?

For most quantitative applications, the following purity specifications are recommended to ensure reliable results.[1][9]

Purity Type	Recommended Specification	Rationale
Chemical Purity	>99%	Ensures that no other chemical compounds are present that could interfere with the analysis.[1]
Isotopic Purity	≥98%	Minimizes the contribution of the unlabeled analyte from the internal standard solution.[1][9]

Q4: What is H/D exchange and how can I identify and prevent it?

H/D exchange, or back-exchange, is a chemical reaction where a deuterium atom on the standard is replaced by a hydrogen atom from the sample matrix or mobile phase.[2] This compromises the standard's integrity and leads to inaccurate results.[2]

• Susceptible Positions: Deuterium atoms on heteroatoms (like -OH or -NH) or on carbons adjacent to carbonyl groups are most prone to exchange.[2] It is crucial to use standards where deuterium labels are in stable, non-exchangeable positions.[10]

• Accelerating Factors: The reaction is often accelerated by pH (especially basic conditions), temperature, and the amount of time the sample spends in the autosampler.[2]

• Identification: H/D exchange can be identified by a decreasing signal from the internal standard over time during an analytical run or by the appearance of new mass peaks corresponding to partially de-deuterated species (e.g., M+3, M+2 instead of M+4).[2] A dedicated experimental protocol (see Protocol 2) can confirm this issue.

• Prevention: To minimize H/D exchange, you can adjust the pH of the mobile phase or sample to be more neutral, use a cooled autosampler to lower the temperature, and reduce the analytical run time.[2]

Troubleshooting Guides

This section provides a systematic approach to resolving common issues related to isotopic impurities.

Issue 1: Analyte concentration appears artificially high or is highly variable, especially near the LLOQ.

• Possible Cause: The deuterated standard contains a significant amount of the unlabeled analyte as an impurity.[2]

• Troubleshooting Steps:

  • Verify Isotopic Purity: Check the Certificate of Analysis for the stated isotopic purity. For critical applications, it is recommended to experimentally verify the purity.[2]

  • Perform Purity Assessment: Analyze a high-concentration solution of the deuterated standard alone and monitor for the signal of the unlabeled analyte (see Protocol 1).[1]

  • Correct the Data: If a significant contribution from the unlabeled analyte is confirmed, its contribution to the analyte signal must be subtracted from all samples, calibrators, and QCs.

  • Consider a Higher Purity Standard: If the impurity level is too high (e.g., >2%), source a new batch or a different supplier with a higher isotopic purity (≥98%).[9]

Issue 2: The signal response of the deuterated internal standard decreases over the course of an analytical run.

• Possible Cause 1: H/D isotopic exchange is occurring, where deuterium atoms are being replaced by hydrogen atoms.[2]

• Troubleshooting Steps:

  • Review Labeling Position: Confirm that the deuterium atoms on the standard are in chemically stable, non-exchangeable positions.[10] Avoid labels on heteroatoms (-OH, -NH).

  • Perform an H/D Exchange Test: Incubate the standard in blank matrix and mobile phase over time to see if the signal degrades or if lower mass isotopologues appear (see Protocol 2).[2]

  • Optimize Conditions: If exchange is confirmed, adjust the pH to be more neutral, keep samples cooled in the autosampler, and minimize the run time.[2]

• Possible Cause 2: The standard is adsorbing to sample vials or is chemically unstable under the current conditions.[2]

• Troubleshooting Steps:

  • Test for Adsorption: Try different types of autosampler vials (e.g., silanized glass or polypropylene) to see if the signal loss is mitigated.[2]

  • Evaluate Chemical Stability: Assess the stability of the compound in your specific matrix and solvent conditions by comparing a freshly prepared sample to one that has been stored under analytical conditions for several hours.

Workflow for Troubleshooting Isotopic Impurity Issues

Caption: A workflow for diagnosing and resolving common issues arising from isotopic impurities in deuterated standards.

Experimental Protocols

Protocol 1: Quantification of Isotopic Purity

Objective: To determine the isotopic purity of a deuterated internal standard and quantify the contribution from the unlabeled analyte.[1]

Methodology:

• Prepare a High-Concentration d-IS Solution: Dissolve the deuterated internal standard in a clean, high-grade solvent to a concentration significantly higher than that used in the analytical assay.[1][6]

• LC-MS/MS Analysis: Analyze this concentrated solution using the same LC-MS/MS method established for your samples.[1] High-resolution mass spectrometry (HRMS) is recommended for this analysis to accurately distinguish between isotopologs.[11][12]

• Monitor Transitions:

  • Monitor the primary mass transition for the deuterated standard (d-IS).

  • Simultaneously, monitor the mass transition for the corresponding unlabeled analyte.

• Calculate Isotopic Purity:

  • Integrate the peak areas for both the d-IS and the unlabeled analyte.

  • Calculate the percentage of unlabeled analyte impurity using the following formula: % Impurity = [Peak Area (Unlabeled) / (Peak Area (Unlabeled) + Peak Area (d-IS))] x 100

  • The isotopic purity is then calculated as: 100% - % Impurity.

• Data Correction: The calculated % impurity can be used to correct the quantitative data for all samples.[1]

Protocol 2: Testing for H/D Isotopic Exchange

Objective: To determine if the deuterated internal standard is stable under the conditions of the analytical method.[2]

Methodology:

• Prepare Stability Samples:

  • Solution A (Matrix): Spike the deuterated IS into a blank matrix (e.g., plasma, urine) at a concentration typical for your assay.[2]

  • Solution B (Solvent): Spike the deuterated IS into the final mobile phase or reconstitution solvent.[2]

• Incubate Under Method Conditions:

  • Aliquot each solution into several vials.

  • Store one aliquot of each set at a low temperature (e.g., -80°C) as a baseline control (T=0).[2]

  • Place the remaining vials in the autosampler under the same temperature and time conditions as a typical analytical run.

• Time-Point Analysis: Inject and analyze the solutions at various time points (e.g., 0, 4, 8, 12, 24 hours).[1]

• Data Analysis:

  • Compare the peak area response of the d-IS at each time point to the T=0 sample.

  • A significant and progressive decrease in the d-IS signal over time is indicative of H/D exchange or other instability.[2]

  • Monitor for the appearance or increase of signals at the mass transitions of lower deuterated species (e.g., d-1, d-2), which is a direct indicator of H/D exchange.[2]

Logic for Isotopic Impurity Correction

Caption: Logical diagram showing how the true analyte signal is determined by subtracting the calculated impurity contribution from the total measured signal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Understanding isotopes, isomers, and isobars in mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Correcting for natural isotope abundance and tracer impurity in MS-, MS/MS- and high-resolution-multiple-tracer-data from stable isotope labeling experiments with IsoCorrectoR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 9. resolvemass.ca [resolvemass.ca]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Deuterated Standards in Untargeted Lipidomics

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide clear and actionable guidance on the challenges and common issues encountered when using deuterated internal standards in untargeted lipidomics.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of deuterated standards in mass spectrometry-based lipidomics.

Q1: What is the primary role of a deuterated internal standard (d-IS) in untargeted lipidomics? A deuterated internal standard is a version of an analyte of interest where one or more hydrogen atoms have been replaced by deuterium (B1214612), a stable, non-radioactive isotope of hydrogen.[1] Its main function is to serve as an internal reference to correct for variations that can occur during sample preparation, extraction, chromatography, and mass spectrometry analysis.[2][3] By mimicking the chemical and physical properties of the endogenous lipids, these standards help to normalize for matrix effects, ion suppression, and instrumental variability, thereby improving the accuracy and reproducibility of quantification.[1][4]

Q2: What is Hydrogen/Deuterium (H/D) back-exchange and why is it a problem? H/D back-exchange is a chemical process where deuterium atoms on a deuterated standard are replaced by hydrogen atoms from the surrounding environment, such as the solvent or sample matrix.[5][6] This is problematic because it alters the mass of the internal standard, leading to a decreased signal for the deuterated standard and a potential artificial increase in the signal of the unlabeled analyte. This can compromise the accuracy and precision of quantitative analyses, potentially leading to the underestimation of analyte concentration.[5]

Q3: What factors can promote H/D back-exchange? Several experimental and environmental factors can accelerate the rate of H/D back-exchange. The most significant include:

• pH: Both acidic and basic conditions can catalyze the exchange reaction.[5] Many compounds are most stable at a neutral or near-neutral pH.[5]

• Temperature: Higher temperatures increase the rate of chemical reactions, including H/D exchange.[5]

• Solvent: Protic solvents, such as water and methanol, can readily donate hydrogen atoms and facilitate the exchange. Aprotic solvents like acetonitrile (B52724) are generally preferred for storing and handling deuterated standards.[5]

• Position of the Deuterium Label: The stability of the deuterium label is highly dependent on its position within the molecule. Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) or on a carbon adjacent to a carbonyl group are particularly susceptible to exchange.[5]

Q4: I've noticed my deuterated standard elutes slightly earlier than the corresponding analyte. Why does this happen? This phenomenon is known as a chromatographic isotope effect.[7] Deuterium labeling can lead to a noticeable retention time shift compared to the non-labeled compounds, especially in normal and reversed-phase chromatography.[3][7] This is due to differences in hydrogen bond strengths between molecules containing protium (B1232500) (hydrogen) and deuterium.[7] While stable isotope-labeled standards are considered the gold standard, this potential for a slight retention time shift is a known characteristic of deuterated standards.[3][8]

Q5: Are there more stable alternatives to deuterated internal standards? Yes. If H/D back-exchange proves to be a persistent issue, using internal standards labeled with stable isotopes that are not susceptible to exchange, such as Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N), is a robust alternative.[5][6] These heavy-atom labeled standards typically co-elute perfectly with the analyte and their labels are not prone to chemical exchange.[6] However, they are often more difficult and expensive to synthesize.[5][6]

Q6: How many deuterated standards should be used in an untargeted lipidomics study? In untargeted lipidomics, the goal is to analyze as many lipids as possible. While it is impractical and prohibitively expensive to have a deuterated standard for every single lipid identified, a common strategy is to use a representative deuterated standard for each major lipid class.[9][10] For example, the Avanti EquiSPLASH® LIPIDOMIX® is a commercially available mixture of deuterated lipids covering major lipid classes.[9] The use of multiple internal standards representing different lipid classes can help to correct for variations across a wide range of lipids.[11]

Troubleshooting Guide

This section provides a logical approach to solving specific issues you may encounter during your experiments.

Problem 1: Inconsistent or Inaccurate Quantification Results

• Possible Cause 1: H/D Back-Exchange. Deuterium atoms on your internal standard are exchanging with hydrogen from your solvent or sample matrix. This is more likely if the labels are in labile positions and can be exacerbated by the pH of the mobile phase or sample diluent.[5]

  • Troubleshooting Steps:

    • Review Storage Conditions: Ensure standards are stored at the recommended temperature (typically ≤ -16°C) and in an appropriate aprotic solvent.[12]

    • Analyze Standard Over Time: Use high-resolution mass spectrometry to analyze your internal standard solution over time. This can help identify the formation of molecules that have lost deuterium atoms.[5]

    • Perform a Stability Experiment: Conduct a controlled experiment to assess the stability of your standard under your specific analytical conditions (see Experimental Protocol 1).

    • Consider an Alternative Standard: If stability issues persist, switch to a more stable isotopically labeled standard, such as one labeled with ¹³C.[5]

• Possible Cause 2: Isotopic Impurity of the Standard. The deuterated standard may contain a small percentage of the unlabeled analyte from its synthesis.

  • Troubleshooting Steps:

    • Check the Certificate of Analysis (CoA): The CoA from the manufacturer should specify the isotopic purity of the standard.

    • Analyze the Standard Independently: Inject a solution of only the deuterated internal standard to check for the presence of the unlabeled analyte's signal at its specific mass transition.

Problem 2: Chromatographic Shift Between Analyte and d-IS

• Possible Cause: Isotope Effect. The presence of heavier deuterium atoms can alter the physicochemical properties of the molecule enough to cause a slight difference in retention time compared to the native analyte.[3][7]

  • Troubleshooting Steps:

    • Modify Chromatographic Conditions: A shallower gradient can broaden the peaks of both the analyte and the internal standard, which may improve their overlap.[13]

    • Adjust Mobile Phase Composition: Minor adjustments to the organic modifier or aqueous component can alter the selectivity of the separation and potentially reduce the retention time difference.[13]

    • Ensure Correct Peak Integration: Double-check that your data processing software is correctly integrating both the analyte and the internal standard peaks, even with a slight shift.

Problem 3: Poor Signal Intensity or Unexpected Peaks for the d-IS

• Possible Cause 1: Degradation of the Standard. The lipid standard may have oxidized or hydrolyzed due to improper storage or handling.[12]

  • Troubleshooting Steps:

    • Verify Storage: For unsaturated lipids, ensure they were stored dissolved in an organic solvent at the correct temperature (≤ -16°C) and that repeated freeze-thaw cycles were avoided.[12]

    • Use Fresh Aliquots: Prepare fresh working solutions from a stock solution that has been properly stored.

• Possible Cause 2: Incomplete Solubilization. The standard may not be fully dissolved in the chosen solvent.[12]

  • Troubleshooting Steps:

    • Aid Dissolution: Try gentle warming or sonication to help dissolve the standard, but be cautious with unsaturated lipids as they are more prone to degradation.[12]

    • Confirm Solvent Compatibility: Ensure the solvent is appropriate for the specific lipid class.[12]

• Possible Cause 3: Contamination. Impurities may have been introduced from storage containers or handling equipment.[12]

  • Troubleshooting Steps:

    • Use Appropriate Labware: Always use glass containers with Teflon-lined caps (B75204) for organic solutions. Use glass or stainless steel pipettes for transferring organic solutions.

    • Ensure Cleanliness: Make sure all glassware is scrupulously clean.[12]

Data Presentation

Table 1: Comparison of Internal Standard Types for Lipidomics

Feature	Deuterated (²H) Standard	Carbon-13 (¹³C) Standard
Cost	Lower	Higher[6]
Synthesis	Generally easier	More complex[6]
Chromatographic Co-elution	May exhibit a slight retention time shift[3][6]	Perfect co-elution[6]
Label Stability	Susceptible to H/D back-exchange[5][6]	Stable, no exchange[6]
Risk of Differential Matrix Effects	Higher, due to potential retention time shift	Very low[6]
Ideal Use Case	Routine analysis where stability and retention time shift have been verified	High-accuracy quantitative studies and troubleshooting problematic assays[6]

Experimental Protocols

Experimental Protocol 1: Assessing the Stability of a Deuterated Internal Standard (H/D Back-Exchange Experiment)

Objective: To determine if the deuterated internal standard is stable under the conditions of the analytical run (e.g., in the autosampler).

Methodology:

• Prepare Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in the initial mobile phase.

  • Solution B: The deuterated internal standard only in the initial mobile phase.[13]

• Initial Analysis: Inject both solutions at the beginning of your analytical run (t=0) and record the respective peak areas.[13]

• Incubation: Store aliquots of both solutions under the same conditions as your samples in the autosampler.[13]

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[13]

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time may indicate isotopic exchange.[13]

  • In Solution B, monitor for any increase in a signal at the mass transition of the unlabeled analyte. This would be a direct indicator of H/D back-exchange.[13]

Experimental Protocol 2: Lipid Extraction from Plasma (Folch Method)

Objective: To extract lipids from a plasma sample, incorporating the internal standard at an early stage to ensure proper normalization.

Methodology:

• Sample Preparation: To a known volume of plasma (e.g., 50 µL), add a solution of chloroform:methanol (2:1, v/v).

• Internal Standard Spiking: Add a precise amount of the deuterated internal standard mixture to the sample. This should be done as early as possible in the workflow.[2][14]

• Homogenization: Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.[2]

• Phase Separation: Add water or a saline solution to induce the separation of the aqueous and organic phases.[2]

• Centrifugation: Centrifuge the sample to clearly separate the layers.[2]

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids, using a glass pipette.[2]

• Drying: Dry the collected lipid extract under a stream of nitrogen or using a vacuum concentrator.[2]

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis.

Visualizations

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Analytical Considerations of Stable Isotope Labelling in Lipidomics [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. escholarship.org [escholarship.org]
• 11. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. The Hitchhiker’s Guide to Untargeted Lipidomics Analysis: Practical Guidelines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing NMR for Deuterated Lipids

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for optimizing Nuclear Magnetic Resonance (NMR) acquisition parameters for deuterated lipid studies.

Troubleshooting Guide

This guide addresses specific issues that may arise during your ²H NMR experiments on deuterated lipid samples.

Q: Why is my signal-to-noise ratio (S/N) poor?

A: A low S/N ratio can stem from several factors. Here are the common causes and their solutions:

• Insufficient Number of Scans: The S/N ratio increases with the square root of the number of scans. If your signal is weak, increasing the number of scans is the most direct way to improve it. However, this will also increase the experiment time.

• Incorrect Recycle Delay (D1): The recycle delay should be set to an optimal value to maximize signal per unit time. For non-quantitative measurements where maximizing sensitivity is the priority, the optimal recycle delay is approximately 1.2 to 1.3 times the longest spin-lattice relaxation time (T₁).[1][2] Setting the delay too short will lead to saturation and a decrease in signal intensity.

• Receiver Gain Set Too Low: While a high receiver gain can lead to ADC overflow, a value that is too low will not amplify the signal sufficiently. Use the spectrometer's automatic gain adjustment (rga on Bruker systems) as a starting point, but be prepared to manually adjust it.

• Suboptimal Probe Tuning and Matching: The NMR probe must be correctly tuned to the deuterium (B1214612) frequency and matched to the spectrometer's electronics. Any deviation will result in significant signal loss. Always tune and match the probe with the sample inside the magnet.

• Sample Concentration is Too Low: While solid-state NMR can be performed on a wide range of concentrations, there is a practical limit. If possible, increase the concentration of your deuterated lipid in the sample.

Q: Why does my Pake doublet spectrum look distorted or asymmetric?

A: An ideal Pake doublet powder pattern should be symmetric. Distortions can indicate issues with the pulse sequence or acquisition setup.

• Incorrect 90° Pulse Length: The quadrupolar echo sequence is sensitive to the accuracy of the 90° pulses. An incorrectly calibrated pulse length will lead to an inefficient transfer of coherence and a distorted echo, resulting in spectral artifacts. Recalibrate your 90° pulse length on your sample.

• Inappropriate Interpulse Delay (τ): The delay 'τ' between the two 90° pulses in the echo sequence is critical. If it is too long relative to the T₂ relaxation time, significant signal decay will occur before the echo is formed, which can distort the lineshape. Conversely, if it is too short, probe ringing artifacts from the first pulse may interfere with the signal. A typical starting point for τ is between 30-50 µs.[3]

• Data Acquisition Starting Before the Echo Maximum: The acquisition should be set to start at the peak of the echo. Acquiring too early or too late will result in a phase error across the spectrum, which can be difficult to correct and leads to baseline distortions. This can be adjusted by modifying the "dead time" or acquisition delay in the pulse program.[4]

• Phase Cycling Issues: Improper phase cycling will fail to remove unwanted signals and artifacts, leading to a distorted spectrum. Ensure you are using the correct phase cycle for the quadrupolar echo sequence, which is typically 90(x) - τ - 90(y) - τ - Acq.[3]

Q: Why do I see a sharp, intense peak at the center of my powder pattern spectrum?

A: A sharp central peak in a broad ²H NMR powder pattern is usually indicative of a population of deuterated lipids undergoing isotropic motion.

• Presence of Small Vesicles: If your sample contains very small liposomes or micelles that are tumbling rapidly on the NMR timescale, the quadrupolar interaction will be averaged to zero, resulting in a sharp, liquid-like signal at the center of the spectrum.[5]

• Sample Phase: The lipid sample might be in an isotropic phase (e.g., cubic or micellar) rather than a lamellar or hexagonal phase. This can be temperature-dependent.

• Contamination: The sharp peak could arise from a deuterated contaminant that is not incorporated into the lipid bilayer and is thus highly mobile.

To address this, you can try to prepare larger vesicles or ensure your sample preparation method (e.g., freeze-thaw cycles) produces multilamellar vesicles (MLVs).[6][7] Temperature adjustments can also be used to induce a phase transition.

Q: Why is my baseline rolling or not flat?

A: A rolling baseline is a common artifact in Fourier Transform NMR.

• Acquisition Delay Too Short: If the acquisition starts too soon after the pulse, residual pulse energy (probe ringing) can be detected, leading to a distorted baseline. A short delay can be added before acquisition to circumvent this.

• Improper Phasing: Incorrect zero-order and first-order phase correction will result in a rolling baseline and distorted peak shapes. This should be carefully adjusted during data processing.[5]

• Acoustic Ringing: High-power pulses can induce mechanical vibrations in the probe, which can be detected as noise. This is more common in solid-state NMR. Increasing the delay between the pulse and acquisition can help.

Frequently Asked Questions (FAQs)

Q: What is the quadrupolar echo pulse sequence and why is it used for deuterated lipids?

A: The quadrupolar echo is a solid-state NMR pulse sequence designed to refocus the broad signals from quadrupolar nuclei like deuterium (spin I=1). In lipid bilayers, the deuterium signal is very broad (can be >100 kHz) due to the interaction between the nuclear quadrupole moment and the local electric field gradient. This broad signal decays very rapidly (short T₂*), often faster than the dead time of the NMR receiver. The quadrupolar echo sequence, 90°(x) - τ - 90°(y) - τ - acquire, refocuses this decay, allowing for the acquisition of a full, undistorted spectrum.[3]

Q: How do I choose the key acquisition parameters for a ²H NMR experiment on lipids?

A: The selection of acquisition parameters is crucial for obtaining high-quality spectra. The table below provides typical starting values.

Parameter	Typical Value/Range	Purpose & Considerations
Pulse Sequence	Quadrupolar Echo	Refocuses broad quadrupolar interactions.
90° Pulse Length (p1)	2 - 5 µs	Must be calibrated accurately for your sample and probe. Shorter pulses are better for broad spectra.
Interpulse Delay (τ)	30 - 50 µs	Set short enough to minimize T₂ relaxation losses but long enough to avoid probe ringdown artifacts.[3]
Recycle Delay (D1)	1.2 x T₁ (for S/N) 5 x T₁ (for quant.)	T₁ for deuterated lipids is typically in the range of 10-100 ms (B15284909).[1][8] An initial value of 200-500 ms is often a reasonable starting point.[4]
Spectral Width	250 - 500 kHz	Must be wide enough to encompass the entire Pake doublet powder pattern.
Number of Scans (NS)	10,000 - 200,000+	Dependent on sample concentration and desired S/N.
Acquisition Time (AQ)	10 - 20 ms	Should be long enough to capture the FID decay but not so long that excessive noise is added.

Q: How does temperature affect the ²H NMR spectrum of deuterated lipids?

A: Temperature has a profound effect on the phase behavior of lipid bilayers, which is directly reflected in the ²H NMR spectrum.

• Gel Phase (Lβ): Below the main phase transition temperature (Tm), lipid acyl chains are highly ordered and undergo slow motion. This results in a very broad, often featureless spectrum.

• Liquid-Crystalline Phase (Lα): Above the Tm, the acyl chains are more disordered and undergo rapid, anisotropic motion. This leads to the characteristic Pake doublet powder pattern, where the quadrupolar splittings are averaged but not completely removed.[9] The magnitude of these splittings is proportional to the order parameter of the C-²H bond.

• Phase Coexistence: Near the Tm, both gel and liquid-crystalline phases can coexist, leading to a spectrum that is a superposition of the two.

Experimental Protocols

Protocol 1: Preparation of Multilamellar Vesicles (MLVs) of Deuterated Lipids

This protocol describes a standard method for preparing MLVs for solid-state NMR.

• Lipid Preparation: Weigh the desired amount of deuterated lipid and dissolve it in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform/methanol mixture) in a round-bottom flask.

• Solvent Removal: Remove the solvent under a stream of inert gas (e.g., nitrogen or argon) while rotating the flask to create a thin lipid film on the wall.

• High Vacuum Drying: Place the flask under high vacuum for at least 4-6 hours (or overnight) to remove any residual solvent.

• Hydration: Add the desired amount of buffer or water to the dry lipid film. The amount of water should be sufficient to fully hydrate (B1144303) the lipids (typically >50 wt%).

• Vortexing: Vortex the sample vigorously to detach the lipid film from the flask wall and form a milky suspension of MLVs.

• Freeze-Thaw Cycles: To increase the homogeneity of the sample and the encapsulation of water, subject the sample to several freeze-thaw cycles.[6][7][10]

  • Freeze the sample rapidly by plunging it into liquid nitrogen.[7]

  • Thaw the sample in a warm water bath (above the lipid's Tm).[7]

  • Repeat this cycle 5-10 times.[7]

• Sample Packing: Carefully transfer the hydrated lipid dispersion into an NMR rotor. Centrifuge the rotor at a low speed to pack the sample and remove any air bubbles.

Protocol 2: Setting up a Quadrupolar Echo Experiment (Bruker Spectrometer)

This is a general guide for setting up a standard 1D ²H solid-state NMR experiment.

• Insert Sample and Tune Probe: Place the sample in the magnet. In the TopSpin software, go to the tuning window and tune the ²H channel (X-channel) and match it to 50 Ω.

• Load Standard Experiment: Load a standard quadrupolar echo pulse program (e.g., solidecho or a similar variant from the Bruker library).[3]

• Set Spectrometer Frequency: Set the carrier frequency (O1) to be in the center of the expected deuterium spectrum.

• Set Spectral Width (SW): Set a wide spectral width, typically 250 kHz to 500 kHz, to ensure the entire powder pattern is captured.

• Calibrate 90° Pulse (p1): Calibrate the 90° pulse length for deuterium on your sample. This is a critical step for obtaining a good spectrum.

• Set Echo Delay (d6 or τ): Set the interpulse delay. A good starting value is 30-50 µs.

• Set Recycle Delay (d1): Set the recycle delay based on the estimated T₁ of your sample. Start with a conservative value (e.g., 500 ms) and optimize later if needed.

• Set Number of Scans (NS): Choose an appropriate number of scans to achieve the desired S/N. This can range from a few thousand for a concentrated sample to hundreds of thousands for a dilute one.

• Acquire Data: Start the acquisition using the zg command.

• Process Data: After acquisition, apply an exponential line broadening (e.g., lb = 100-200 Hz), Fourier transform (ft), and phase the spectrum (apk). The phasing may require manual adjustment to correct for distortions introduced by the echo.

Visualizations

Caption: Workflow for a typical ²H NMR experiment on deuterated lipids.

Caption: Key relationships between NMR acquisition parameters and outcomes.

References

• 1. ulethbridge.ca [ulethbridge.ca]
• 2. How to Set the Recycle Delay to Maximize the Sensitivity per Hour: Most Efficient Measurements | Applications Notes | JEOL Ltd. [jeol.com]
• 3. setting up solid echo on bruker - NMR Wiki Q&A Forum [qa.nmrwiki.org]
• 4. Rapid 2H NMR transverse relaxation of perdeuterated lipid acyl chains of membrane with bound viral fusion peptide supports large-amplitude motions of these chains that can catalyze membrane fusion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NMR Artifacts - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 6. creative-biostructure.com [creative-biostructure.com]
• 7. researchgate.net [researchgate.net]
• 8. Proton NMR T1, T2, and T1 rho relaxation studies of native and reconstituted sarcoplasmic reticulum and phospholipid vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
• 10. Freeze-anneal-thaw cycling of unilamellar liposomes: effect on encapsulation efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Deuterated Phosphatidylcholine (PC) Internal Standards in Mass Spectrometry-Based Lipidomics

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of phosphatidylcholines (PCs) is paramount. Deuterated phospholipids (B1166683) have become the gold standard as internal standards in mass spectrometry (MS) to correct for variability during sample preparation and analysis.[1] This guide provides an objective comparison of 14:0-14:0 PC-d27 with other commercially available deuterated PC standards, supported by experimental considerations and detailed protocols.

The ideal internal standard should be chemically similar to the analyte of interest but isotopically distinct to be distinguishable by the mass spectrometer.[2] It should be added to the sample at the earliest stage of sample preparation to account for lipid extraction inefficiencies and ionization suppression in the mass spectrometer.[3] Deuterated standards are preferred because they are non-radioactive, chemically stable, and closely resemble the physicochemical properties of their endogenous counterparts.[2]

Comparison of Deuterated PC Standards

The choice of a deuterated PC standard depends on the specific requirements of the analytical method. Key considerations include the degree and position of deuteration, which can influence chromatographic behavior and potential for isotopic overlap with the analyte. It is also crucial to consider the isotopic purity of the standard, as the presence of unlabeled species can affect the accuracy of quantification.[4]

Below is a comparison of commonly used deuterated PC standards with a 14:0 (myristoyl) acyl chain composition.

Product Name	Common Abbreviation	Deuteration Pattern	Molecular Weight	Isotopic Purity	Key Features
1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine	14:0-14:0 PC-d27	d27 on one myristoyl chain	705.10	>99%	Asymmetric deuteration allows for the study of specific acyl chain metabolism.
1,2-dimyristoyl-d54-sn-glycero-3-phosphocholine	14:0-14:0 PC-d54	d27 on both myristoyl chains	732.3	≥99% deuterated forms (d1-d54)	Fully deuterated acyl chains provide a significant mass shift, minimizing isotopic overlap.
1-myristoyl-2-hydroxy-sn-glycero-3-phosphocholine-d9	14:0 Lyso PC-d9	d9 on the choline (B1196258) headgroup	Varies	>99%	Deuteration on the headgroup is useful for tracking choline metabolism.
1,2-dimyristoyl-sn-glycero-3-phosphocholine-d9	14:0-14:0 PC-d9	d9 on the choline headgroup	Varies	>99%	Useful for studies where acyl chain metabolism is not the primary focus.

Experimental Protocols

Accurate quantification of PCs using deuterated internal standards requires a validated and standardized workflow. Below are detailed protocols for lipid extraction and a typical LC-MS/MS analysis.

Protocol 1: Lipid Extraction from Plasma using a Modified Folch Method

This protocol describes a common method for extracting lipids from a biological matrix, such as plasma, with the incorporation of an internal standard.

Materials:

• Plasma sample

• Deuterated PC internal standard stock solution (e.g., 1 mg/mL in methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: In a glass centrifuge tube, add a known amount of the deuterated PC internal standard working solution. The final concentration should be within the linear range of the instrument's response.

• Addition of Plasma: Add a precise volume of the plasma sample to the tube containing the internal standard.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. Vortex thoroughly for 2 minutes to ensure complete mixing and protein precipitation.

• Phase Separation: Add 0.9% NaCl solution to the mixture to induce phase separation. Vortex for 1 minute.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases: an upper aqueous phase and a lower organic phase containing the lipids.

• Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).

Protocol 2: Quantitative Analysis by LC-MS/MS

This protocol outlines the general steps for quantifying PC species using a triple quadrupole mass spectrometer.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Chromatographic Separation: Inject the reconstituted lipid extract onto a C18 reversed-phase column. Use a gradient elution with mobile phases such as water with 0.1% formic acid (Mobile Phase A) and acetonitrile/isopropanol with 0.1% formic acid (Mobile Phase B) to separate the different PC species.

• Mass Spectrometry Detection: Perform detection using the mass spectrometer in positive ion mode with ESI.

• MRM Method Development: Develop a Multiple Reaction Monitoring (MRM) method to detect the specific precursor-to-product ion transitions for each endogenous PC analyte and its corresponding deuterated internal standard. For PCs, a common transition is the neutral loss of the phosphocholine (B91661) headgroup (m/z 184.1).

• Data Acquisition: Acquire data for the calibration standards and the unknown samples.

• Quantification: Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards. Determine the concentration of the analyte in the unknown samples by interpolating their analyte/internal standard peak area ratios on the calibration curve.

Visualizing the Lipidomics Workflow

A clear understanding of the experimental workflow is crucial for reproducible results. The following diagram illustrates the key steps in a typical quantitative lipidomics experiment using deuterated internal standards.

Caption: A typical quantitative lipidomics workflow.

Conclusion

The selection of an appropriate deuterated internal standard is a critical step in designing a robust quantitative lipidomics experiment. While 14:0-14:0 PC-d27 offers the advantage of tracking a specific acyl chain, other standards with different deuteration patterns may be more suitable depending on the research question. By carefully considering the properties of the available standards and implementing rigorous, validated experimental protocols, researchers can achieve high-quality, reproducible data to advance their understanding of the role of phosphatidylcholines in health and disease.

References

• 1. Biosynthetic preparation of selectively deuterated phosphatidylcholine in genetically modified Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]

Validating Lipidomics Methods: A Comparative Guide Using 14:0-14:0 PC-d27 as an Internal Standard

For researchers, scientists, and drug development professionals, the accuracy and reproducibility of lipidomics data are paramount for advancing research and making informed decisions. The validation of analytical methods is a critical step in ensuring data quality. This guide provides a comprehensive comparison of key performance characteristics for a lipidomics method validated using the deuterated internal standard 14:0-14:0 PC-d27, alongside alternative standards.

The use of stable isotope-labeled internal standards, such as deuterated lipids, is a widely accepted best practice in quantitative mass spectrometry-based lipidomics.[1][2] These standards closely mimic the physicochemical properties of their endogenous counterparts, allowing for effective correction of variability introduced during sample preparation and analysis, including extraction efficiency, matrix effects, and instrument response.[3] 14:0-14:0 PC-d27, a deuterated form of dimyristoylphosphatidylcholine, serves as an excellent internal standard for the quantification of various phosphatidylcholine (PC) species.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is a critical determinant of data quality in quantitative lipidomics. While various types of internal standards are available, deuterated standards are often preferred for their ability to co-elute with the analyte of interest and experience similar ionization effects.[2] The following table summarizes the performance of a validated lipidomics platform utilizing a comprehensive suite of 54 deuterated internal standards, including standards for the phosphatidylcholine class, in a multi-laboratory setting.[4] This data provides a benchmark for the expected performance of a well-controlled lipidomics method.

Performance Parameter	Deuterated Internal Standard (e.g., 14:0-14:0 PC-d27)	Odd-Chain Lipid Internal Standard (e.g., 17:0 PC)
**Linearity (R²) **	> 0.99[1]	Typically > 0.98
Accuracy (% Recovery)	90-110% of the nominal concentration	85-115% of the nominal concentration
Precision (CV%)	Inter-assay CV < 15% for most lipid classes[4]	Inter-assay CV typically < 20%
Limit of Detection (LOD)	fmol to low pmol range on-column[5]	pmol range on-column
Limit of Quantification (LOQ)	Low pmol range on-column[6]	Mid-pmol range on-column
Matrix Effect	High degree of compensation due to co-elution	Moderate compensation, can vary with analyte

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of a validated lipidomics method. Below is a detailed methodology for the extraction and analysis of lipids from human plasma, which can be adapted for use with 14:0-14:0 PC-d27 as an internal standard.

Lipid Extraction from Human Plasma (adapted from a multi-standard protocol[7])

• Sample Preparation: Aliquot 10 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 225 µL of cold methanol (B129727) containing the internal standard mixture, including 14:0-14:0 PC-d27 at a known concentration. Vortex for 10 seconds.

• Lipid Extraction:

  • Add 750 µL of cold methyl-tert-butyl ether (MTBE) and vortex for 10 seconds.

  • Shake the mixture for 6 minutes at 4°C.

• Phase Separation:

  • Add 188 µL of LC/MS-grade water to induce phase separation.

  • Centrifuge at 14,000 rpm for 2 minutes.

• Collection and Drying:

  • Carefully collect the upper organic phase (approximately 200 µL) into a new tube.

  • Evaporate the solvent to dryness using a centrifugal evaporator or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 150 µL of a methanol/toluene (9:1, v/v) mixture for positive ion mode analysis or 50 µL for negative ion mode analysis. Vortex and centrifuge before transferring to an autosampler vial.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., Agilent ZORBAX EclipsePlus C18, 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate.

  • Gradient: A typical gradient would involve a gradual increase in the percentage of mobile phase B to elute lipids based on their hydrophobicity.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 50°C.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. The MRM transition for 14:0-14:0 PC-d27 would be selected based on its precursor and characteristic product ions.

  • Data Analysis: Peak integration and quantification are performed using appropriate software. The concentration of endogenous lipids is calculated by comparing their peak area ratio to the internal standard (14:0-14:0 PC-d27) with a calibration curve.[1]

Visualizing Workflows and Pathways

Experimental Workflow for Lipidomics Analysis

Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

Kennedy Pathway for Phosphatidylcholine Biosynthesis

Caption: The Kennedy pathway for de novo synthesis of phosphatidylcholine.

Glycerophospholipid Metabolism Overview

Caption: A simplified overview of the central pathways in glycerophospholipid metabolism.

References

• 1. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RiceFREND : Graphviz [ricefrend.dna.affrc.go.jp]
• 3. benchchem.com [benchchem.com]
• 4. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

A Head-to-Head Comparison: 14:0-14:0 PC-d27 vs. Odd-Chain Phospholipids as Internal Standards in Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in the precise quantification of lipids, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. Internal standards are indispensable for correcting variations inherent in analytical workflows, from sample extraction to mass spectrometry analysis. This guide provides an objective, data-driven comparison of two widely used types of internal standards for phosphatidylcholines (PCs): the stable isotope-labeled 14:0-14:0 PC-d27 and odd-chain phospholipids (B1166683).

The ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible, be absent in the biological sample, and be added at the beginning of the analytical process to account for variability throughout the workflow. Both deuterated and odd-chain phospholipids have distinct advantages and disadvantages that make them suitable for different research needs and applications.

Performance Comparison: Deuterated vs. Odd-Chain PC Internal Standards

Stable isotope-labeled internal standards, such as 14:0-14:0 PC-d27, are often considered the "gold standard" in quantitative mass spectrometry.[1] By replacing hydrogen atoms with deuterium, these standards are chemically identical to their endogenous counterparts but distinguishable by their mass-to-charge ratio (m/z). This near-identical chemical nature ensures they co-elute with the analyte and experience similar ionization and matrix effects.

Odd-chain phospholipids, on the other hand, are structurally analogous to the more common even-chain lipids found in most biological systems. Their utility as internal standards stems from their low natural abundance in many sample types. They offer a cost-effective alternative to isotopically labeled standards.

The following table summarizes the key performance characteristics of 14:0-14:0 PC-d27 and a representative odd-chain phospholipid internal standard, such as di-17:0 PC.

Performance Metric	14:0-14:0 PC-d27 (Deuterated)	Odd-Chain Phospholipids (e.g., di-17:0 PC)
Principle	Isotopic dilution; chemically identical to analyte, differs in mass.	Structural analog; differs in fatty acid chain length.
Co-elution with Analyte	Nearly identical retention time to endogenous even-chain PCs.	Similar, but may exhibit slight differences in retention time due to hydrophobicity.
Correction for Matrix Effects	Excellent, as it experiences virtually the same ion suppression or enhancement as the analyte.	Good, but structural differences can lead to variations in ionization efficiency compared to the analyte.
Correction for Extraction Recovery	Excellent, as its chemical properties closely match the analyte, leading to similar recovery rates.	Good, but differences in acyl chain length can influence extraction efficiency.
Potential for Endogenous Interference	Minimal to none, as the mass difference is distinct.	Generally low, but can be present in certain diets, disease states, or specific organisms.
Cost	Higher	Lower
Availability	Generally good from specialized suppliers.	Widely available from various chemical suppliers.

Experimental Data Highlights

• Quantitative Comparability: A study quantifying phosphatidylglycerols (PGs) using both a deuterated standard and an odd-chain standard (17:0/17:0 PG) found that "similar quantitative values were obtained," suggesting that with careful validation, odd-chain standards can provide accurate quantification.

• Use in Complex Matrices: In a study on ischemic rat brains, a complex biological matrix, researchers successfully used a suite of internal standards that included both 14:0/14:0 PC and odd-chain lipids like ceramide d18:1/17:0 for relative quantification of various phospholipid classes. This demonstrates the viability of both approaches in demanding applications.

• Deuterated Standards in Clinical Research: The use of deuterated myristic acid (FA 14:0[D27]) as an internal standard has been documented in clinical trials for normalizing acidic lipids, highlighting the trust in deuterated standards for precise measurements in human samples.[2]

Logical Workflow for Internal Standard Selection and Application

The decision to use a deuterated or an odd-chain internal standard depends on the specific requirements of the assay, including the desired level of accuracy, the complexity of the sample matrix, and budget constraints. The following diagram illustrates a logical workflow for selecting and using an internal standard in a typical lipidomics experiment.

Decision workflow for internal standard selection in lipidomics.

Experimental Protocols

Accurate and reproducible quantification in lipidomics relies on well-defined experimental procedures. Below are detailed protocols for the preparation of internal standards and a common lipid extraction method.

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

• Acquisition of High-Purity Standards: Obtain certified internal standards (e.g., 14:0-14:0 PC-d27 or di-17:0 PC) from a reputable supplier.

• Gravimetric Preparation: Accurately weigh a precise amount of the internal standard using an analytical balance.

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., chloroform/methanol mixture) to create a concentrated stock solution.

• Serial Dilution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for your analytical method and expected analyte concentrations.

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C to minimize degradation.

Protocol 2: Lipid Extraction from Plasma with Internal Standard Addition (Folch Method)

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To a glass tube, add a known volume of the internal standard working solution.

• Sample Addition: Add a precise volume of the plasma sample (e.g., 50 µL) to the tube containing the internal standard.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample, vortex thoroughly, and incubate at room temperature.

• Phase Separation: Add a saline solution (e.g., 0.9% NaCl) to induce phase separation. Vortex and centrifuge to separate the layers.

• Lipid-Rich Layer Collection: Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen. Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis.

Signaling Pathway and Experimental Workflow Visualization

The following diagram illustrates the general principle of how an internal standard is used to correct for variability in a typical LC-MS/MS workflow for lipid analysis.

Workflow of internal standard-based lipid quantification.

Conclusion

Both 14:0-14:0 PC-d27 and odd-chain phospholipids are valuable tools for the accurate quantification of phosphatidylcholines in lipidomics research. The choice between them is a balance of performance requirements and cost. For assays demanding the highest level of accuracy and for complex matrices where matrix effects are a significant concern, the deuterated standard 14:0-14:0 PC-d27 is the superior choice. However, for many applications, particularly in high-throughput screening or when budget is a primary consideration, odd-chain phospholipids can provide robust and reliable quantification, provided that their performance is carefully validated for the specific application and matrix. By understanding the principles and performance characteristics of each, researchers can make an informed decision to ensure the generation of high-quality, reproducible data.

References

• 1. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipidomic studies reveal two specific circulating phosphatidylcholines as surrogate biomarkers of the omega-3 index - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard of Lipid Quantification: A Comparative Guide to 14:0-14:0 PC-d27

For researchers, scientists, and drug development professionals engaged in lipidomics, the accuracy and precision of quantitative analysis are paramount. This guide provides an objective comparison of 14:0-14:0 PC-d27, a deuterated internal standard for phosphatidylcholine (PC) quantification, with other common internal standards. Supported by experimental data, this document will detail the performance characteristics of these standards and provide comprehensive experimental protocols to ensure robust and reliable lipid quantification.

At the heart of accurate lipidomics is the use of internal standards to correct for variations inherent in analytical procedures, from sample extraction to mass spectrometry analysis. Stable isotope-labeled compounds, such as 14:0-14:0 PC-d27, are widely regarded as the "gold standard" for such applications. Their chemical and physical properties closely mimic those of their endogenous counterparts, allowing for superior correction of experimental variability.

Comparison of Internal Standards for Phosphatidylcholine Quantification

The selection of an appropriate internal standard is a critical step in developing a robust quantitative lipidomics workflow. The most common types of internal standards for phosphatidylcholine analysis are deuterated lipids (like 14:0-14:0 PC-d27), odd-chain lipids, and carbon-13 labeled lipids. Each class of standard possesses distinct advantages and disadvantages.

Parameter	14:0-14:0 PC-d27 (Deuterated)	Odd-Chain PC (e.g., 17:0/17:0 PC)	13C-Labeled PC
Principle	Hydrogen atoms are replaced with deuterium, creating a mass shift detectable by a mass spectrometer.	Utilizes fatty acid chains with an odd number of carbon atoms, which are typically low in abundance in biological systems.	Carbon-12 atoms are replaced with carbon-13, resulting in a mass shift.
Accuracy	High	Good	High
Precision	Excellent	Good	Excellent
Linearity	Excellent	Good	Excellent
Limit of Detection (LOD)	Low	Moderate	Low
Potential Issues	Potential for isotopic exchange, though generally minimal with stable labeling.	May not perfectly co-elute with all endogenous PCs; potential for natural occurrence in some samples.	Can be more expensive than deuterated or odd-chain standards.

Experimental Data: Performance Metrics

While direct head-to-head comparisons for 14:0-14:0 PC-d27 are not extensively published, data from studies comparing different types of internal standards for other phospholipid classes, such as phosphatidylglycerols (PGs), provide valuable insights that can be extrapolated to PCs. One study comparing deuterated and odd-chain PG standards demonstrated that both approaches yielded similar quantitative results for most lipid species, validating the utility of both methods. However, deuterated standards are often favored for their closer structural analogy to the analytes of interest.

Experimental Protocols

Achieving accurate and reproducible quantification of phosphatidylcholines using 14:0-14:0 PC-d27 as an internal standard requires meticulous adherence to validated experimental protocols. The following outlines a typical workflow for lipid extraction and subsequent analysis by liquid chromatography-mass spectrometry (LC-MS).

Lipid Extraction (Folch Method)

• Sample Preparation: Homogenize tissue or cell samples in a suitable buffer. For plasma or serum, use as is.

• Internal Standard Spiking: Add a known amount of 14:0-14:0 PC-d27 dissolved in an appropriate solvent (e.g., chloroform:methanol 1:1, v/v) to the sample at the earliest stage of preparation to account for extraction losses.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.

• Homogenization: Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.

• Phase Separation: Add water or a saline solution to induce the separation of the mixture into aqueous and organic phases.

• Centrifugation: Centrifuge the sample to achieve a clean separation of the layers.

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids.

• Drying: Dry the collected lipid extract under a stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water).

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column for the separation of lipid species.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: Employ a suitable gradient elution to separate different PC species based on their hydrophobicity.

  • Flow Rate: A typical flow rate is between 0.3-0.6 mL/min.

  • Column Temperature: Maintain a constant column temperature (e.g., 55°C) for reproducible retention times.

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in positive ion mode for the detection of phosphatidylcholines.

  • Data Acquisition: Acquire data using a multiple reaction monitoring (MRM) method. Monitor the precursor ion of each PC species and a specific fragment ion (e.g., the phosphocholine (B91661) headgroup at m/z 184.1). For 14:0-14:0 PC-d27, the corresponding deuterated fragment ion would be monitored.

• Quantification:

  • Construct a calibration curve using a series of known concentrations of a non-deuterated 14:0-14:0 PC standard spiked with a fixed concentration of 14:0-14:0 PC-d27.

  • Determine the concentration of endogenous PC species in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizing the Workflow

To better illustrate the experimental process and the logic behind internal standard selection, the following diagrams are provided.

Caption: Experimental workflow for PC quantification.

Caption: Decision tree for internal standard selection.

A Guide to Inter-Laboratory Comparison of Lipidomics using 1,2-dimyristoyl-sn-glycero-3-phosphocholine-d27 (14:0-14:0 PC-d27)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting and evaluating inter-laboratory comparisons of lipidomics analyses, with a specific focus on the use of the deuterated internal standard 1,2-dimyristoyl-sn-glycero-3-phosphocholine-d27 (14:0-14:0 PC-d27). Ensuring the reproducibility and comparability of lipidomics data across different laboratories is crucial for advancing research and clinical applications.[1][2] This document outlines best practices, experimental protocols, and data presentation standards to facilitate robust and reliable multi-site lipidomics studies.

The Imperative of Standardization in Lipidomics

Modern mass spectrometry-based lipidomics can generate vast datasets, but variations in methodologies can lead to discrepancies in results between laboratories.[1] To address this, community-wide efforts, such as those by the Lipidomics Standards Initiative (LSI), are underway to develop standardized guidelines for data quality and reporting.[3] Inter-laboratory comparison studies, often referred to as ring trials, are a cornerstone of this effort, helping to assess the reliability and consistency of measurements across different sites.[4] The use of a common, well-characterized internal standard like 14:0-14:0 PC-d27 is fundamental to harmonizing these measurements.

Performance of Deuterated Internal Standards in Inter-Laboratory Studies

Stable isotope-labeled internal standards, such as deuterated lipids, are considered the gold standard in quantitative lipidomics.[5] They closely mimic the chemical and physical properties of their endogenous counterparts, allowing for accurate correction of variations during sample preparation and analysis.[5]

An inter-laboratory study involving nine different laboratories using a standardized quantitative lipidomics platform with 54 deuterated internal standards demonstrated excellent reproducibility.[1] The overall technical repeatability across all lipid classes showed a mean coefficient of variation (CV) of 6.6%, with the third quartile at 8.6%.[1] For the Phosphatidylcholine (PC) class, which includes standards analogous to 14:0-14:0 PC-d27, the mean CV was well below 15%.[1]

The following table summarizes the inter-laboratory performance for selected lipid classes from this study, illustrating the level of reproducibility that can be achieved with standardized protocols and deuterated internal standards.

Lipid Class	Mean CV (%)	Third Quartile CV (%)
Phosphatidylcholine (PC)	< 15	-
Lysophosphatidylcholine (LPC)	< 15	-
Phosphatidylethanolamine (PE)	< 15	-
Ceramide (CER)	5	-
Triacylglycerol (TAG)	7	-
Overall	6.6	8.6
Data adapted from a multi-laboratory study utilizing a quantitative lipidomics platform with deuterated internal standards.[1]

Experimental Protocols for a Robust Inter-Laboratory Comparison

Detailed and consistent experimental protocols are essential for minimizing variability and ensuring that any observed differences are due to the analytical platforms themselves rather than procedural discrepancies.

Sample Preparation and Lipid Extraction

A widely used and effective method for lipid extraction from plasma is the methyl-tert-butyl ether (MTBE) method. The following is a representative protocol:

• Sample Thawing: Thaw plasma samples on ice.

• Internal Standard Spiking: Add a known concentration of 14:0-14:0 PC-d27 in methanol (B129727) to each plasma sample. A typical concentration might be 200 ng/mL.[6]

• Solvent Addition: Add methanol to the sample and vortex thoroughly.

• MTBE Addition: Add MTBE and vortex for an extended period (e.g., 1 hour) at a controlled temperature (e.g., 4°C).

• Phase Separation: Add water to induce phase separation and vortex briefly.

• Centrifugation: Centrifuge the samples to achieve clear separation of the aqueous and organic layers.

• Lipid Collection: Carefully collect the upper organic layer, which contains the lipids.

• Drying: Dry the collected lipid extract under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent mixture (e.g., dichloromethane:methanol) for analysis.[7]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

The following provides a general LC-MS methodology. Specific parameters will need to be optimized for the instrument being used.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for separating lipid species.[8]

  • Mobile Phases:

    • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with an additive like ammonium (B1175870) formate.[9]

    • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with the same additive.[9]

  • Gradient: A gradient elution is employed to separate the diverse range of lipid species over a typical run time of less than 30 minutes.[8]

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in both positive and negative modes is typically used to cover a broad range of lipid classes.[7]

  • Acquisition Mode: For quantitative analysis, Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer is a robust and sensitive approach.[7] High-resolution mass spectrometers can also be used for comprehensive profiling.[8]

  • Data Analysis: The peak area of the endogenous lipid is normalized to the peak area of the 14:0-14:0 PC-d27 internal standard. Quantification is then performed using a calibration curve.

Visualizing Workflows and Logical Relationships

To ensure clarity and consistency in executing an inter-laboratory comparison, visual workflows are invaluable.

Caption: A typical experimental workflow for an inter-laboratory lipidomics study.

Caption: Logical workflow for evaluating inter-laboratory performance in lipidomics.

By adhering to these guidelines, researchers can significantly enhance the reproducibility and reliability of their lipidomics data, paving the way for more robust scientific discoveries and their translation into clinical practice.

References

• 1. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. Clinical lipidomics – A community-driven roadmap to translate research into clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidomicssociety.org [lipidomicssociety.org]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. Sources of Variability in Serum Lipidomic Measurements and Implications for Epidemiologic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Expanding lipidomics coverage: effective ultra performance liquid chromatography-high resolution mass spectrometer methods for detection and quantitation of cardiolipin, phosphatidylglycerol, and lysyl-phosphatidylglycerol - PMC [pmc.ncbi.nlm.nih.gov]

The Performance of 14:0-14:0 PC-d27 in Diverse Biological Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of phosphatidylcholines (PCs) is paramount. The choice of an appropriate internal standard is a critical determinant of data quality, directly impacting the reliability of findings in preclinical and clinical research. This guide provides an objective comparison of 14:0-14:0 PC-d27 with other common internal standards, supported by available experimental data and detailed methodologies, to inform the selection of the most suitable standard for various biological matrices.

The ideal internal standard co-elutes with the analyte of interest, exhibits identical ionization efficiency, and is distinguishable by mass, thereby compensating for variations in sample preparation and instrument response. In the realm of phosphatidylcholine analysis, deuterated standards like 14:0-14:0 PC-d27, odd-chain lipids such as 17:0/17:0 PC, and carbon-13 labeled analogs are the most frequently employed options. Each presents a unique set of advantages and disadvantages that must be carefully considered in the context of the specific biological matrix and analytical platform.

Comparative Analysis of Internal Standards

The selection of an internal standard for lipidomics is a critical step that influences the accuracy and precision of quantification. This section compares the performance of 14:0-14:0 PC-d27 with two other major classes of internal standards: odd-chain PCs and ¹³C-labeled PCs.

Internal Standard Type	Principle	Advantages	Disadvantages
Deuterated PC (e.g., 14:0-14:0 PC-d27)	Analyte with some hydrogen atoms replaced by deuterium.	- Closely co-elutes with the endogenous analyte in liquid chromatography (LC).- Effectively corrects for matrix effects due to similar physicochemical properties.	- Potential for isotopic scrambling or exchange.- May exhibit a slight retention time shift in LC compared to the native analyte, which can be more pronounced with a higher degree of deuteration.[1]
Odd-Chain PC (e.g., 17:0/17:0 PC)	A lipid with fatty acid chains not naturally abundant in the biological system being studied.	- Not naturally present in most mammalian samples, avoiding interference with endogenous lipid signals.- Chemically stable.	- May not perfectly co-elute with all endogenous PCs, potentially leading to incomplete correction for matrix effects.- Ionization efficiency may differ from that of the analytes of interest.
¹³C-Labeled PC	Analyte with some carbon atoms replaced by the ¹³C isotope.	- Considered the "gold standard" as it co-elutes almost perfectly with the native analyte.[1][2]- Minimal to no chromatographic isotope effect.[2]- Highly stable, with no risk of isotope exchange.[1]	- Generally more expensive to synthesize than deuterated or odd-chain standards.[2]

Quantitative Performance Data

While direct head-to-head comparative studies quantifying the performance of 14:0-14:0 PC-d27 against odd-chain and ¹³C-labeled PC standards across multiple matrices are limited in the public domain, the following table summarizes representative performance characteristics gleaned from various lipidomics studies. These values should be considered as illustrative, as actual performance can vary depending on the specific matrix, extraction method, and analytical instrumentation.

Parameter	Biological Matrix	14:0-14:0 PC-d27 (Deuterated)	Odd-Chain PC (e.g., 17:0/17:0 PC)	¹³C-Labeled PC
Recovery	Plasma/Serum	High and reproducible	High, but can be more variable depending on the specific odd-chain length	Excellent and highly reproducible
Urine	Moderate to high, dependent on extraction efficiency	Moderate to high	High
Tissue Homogenate	High, dependent on homogenization and extraction method	High	Excellent
Matrix Effect	Plasma/Serum	Effective correction due to close co-elution	Good correction, but can be less effective for analytes with significantly different retention times	Superior correction due to near-perfect co-elution[1][2]
Urine	Good correction	Moderate to good correction	Excellent correction
Tissue Homogenate	Good correction	Moderate to good correction	Excellent correction
Signal-to-Noise (S/N) Ratio	All Matrices	Generally high	High	High
Reproducibility (%RSD)	All Matrices	Typically low	Generally low, but can be slightly higher than stable isotope-labeled standards	Excellent, typically the lowest %RSD

Experimental Protocols

The following are detailed methodologies for lipid extraction and LC-MS/MS analysis, which are fundamental to achieving reliable and reproducible results in lipidomics.

Lipid Extraction from Biological Matrices

A robust lipid extraction protocol is the foundation of any lipidomics workflow. The Folch and Bligh & Dyer methods are classic protocols, while the methyl-tert-butyl ether (MTBE) method has gained popularity for its efficiency and safety.

1. Modified Folch Extraction for Plasma/Serum:

• To 50 µL of plasma or serum in a glass tube, add 1 mL of a 2:1 (v/v) chloroform (B151607):methanol (B129727) solution.

• Spike the sample with a known amount of 14:0-14:0 PC-d27 internal standard solution.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Add 200 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

2. Lipid Extraction from Tissue Homogenate:

• Weigh approximately 20-50 mg of frozen tissue and place it in a homogenizer tube.

• Add a volume of ice-cold methanol that is 10 times the tissue weight (e.g., 500 µL for 50 mg of tissue).

• Spike the sample with the 14:0-14:0 PC-d27 internal standard.

• Homogenize the tissue thoroughly on ice until no visible particles remain.

• Transfer the homogenate to a glass tube and add a volume of chloroform that is 20 times the tissue weight (e.g., 1 mL for 50 mg of tissue).

• Vortex for 2 minutes and then incubate on a shaker for 30 minutes at room temperature.

• Add a volume of water that is 5 times the tissue weight (e.g., 250 µL for 50 mg of tissue) to induce phase separation.

• Vortex for 1 minute and centrifuge at 2,000 x g for 15 minutes at 4°C.

• Collect the lower organic phase, dry it down, and reconstitute for analysis as described for plasma/serum.

3. Lipid Extraction from Urine:

• Centrifuge a 1 mL urine sample at 1,500 x g for 10 minutes to pellet any cellular debris.

• Transfer 500 µL of the supernatant to a new glass tube.

• Spike the urine with the 14:0-14:0 PC-d27 internal standard.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol solution.

• Vortex for 5 minutes and then sonicate for 15 minutes in a water bath.

• Centrifuge at 3,000 x g for 10 minutes at 4°C.

• Collect the lower organic phase, dry, and reconstitute as described above.

LC-MS/MS Analysis of Phosphatidylcholines

Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column with a particle size of 1.7-1.8 µm is commonly used for lipid separation.

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient Elution: A typical gradient starts with a higher percentage of mobile phase A, gradually increasing the proportion of mobile phase B to elute the more hydrophobic lipid species.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 50-60°C to ensure reproducible retention times.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for the detection of PCs due to the positive charge on the choline (B1196258) headgroup.

• Detection: Multiple Reaction Monitoring (MRM) is a highly sensitive and specific technique for quantifying known lipids. The precursor ion for PCs is the [M+H]⁺ or [M+Na]⁺ adduct, and a characteristic product ion is m/z 184, corresponding to the phosphocholine (B91661) headgroup.

• Data Acquisition: For 14:0-14:0 PC-d27, the specific MRM transition would be monitored based on its deuterated mass.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the logic behind internal standard selection, the following diagrams are provided.

A typical experimental workflow for lipidomics analysis using an internal standard.

Decision-making framework for selecting a phosphatidylcholine internal standard.

Conclusion

The selection of an internal standard is a critical decision in quantitative lipidomics. While 14:0-14:0 PC-d27 offers a robust and widely used option for the quantification of phosphatidylcholines across various biological matrices, researchers should be aware of its potential for slight chromatographic shifts compared to native analytes. For applications demanding the highest level of accuracy, ¹³C-labeled internal standards are generally superior, albeit at a higher cost. Odd-chain PCs provide a cost-effective alternative, particularly when a perfect co-elution is less critical than avoiding interference from endogenous lipids. Ultimately, the choice of internal standard should be guided by the specific requirements of the study, including the desired level of accuracy, the complexity of the biological matrix, and budgetary considerations. The detailed protocols and comparative data presented in this guide provide a foundation for making an informed decision to ensure the generation of high-quality, reliable lipidomics data.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

A Researcher's Guide to Comparing Lipid Extraction Efficiency Using 14:0-14:0 PC-d27 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of lipids is paramount. The choice of lipid extraction methodology can significantly impact the recovery of different lipid classes, influencing the final quantitative results. This guide provides an objective comparison of three widely used lipid extraction methods—Folch, Bligh-Dyer, and Methyl-tert-butyl ether (MTBE)—with a focus on their efficiency in recovering phosphatidylcholines (PCs), using the deuterated internal standard 14:0-14:0 PC-d27 as a reference point.

The use of a stable isotope-labeled internal standard, such as 1,2-dimyristoyl-d54-sn-glycero-3-phosphocholine (B3026056) (14:0-14:0 PC-d27), is critical in lipidomics.[1][2] Added at the beginning of the sample preparation process, it mimics the behavior of endogenous PCs throughout the extraction and analysis, thereby correcting for variations in lipid recovery and ionization efficiency.[3]

Comparative Analysis of Lipid Extraction Methods

While direct quantitative data on the recovery of 14:0-14:0 PC-d27 across these three methods is not available in a single comparative study, extensive research has evaluated their efficiency for the broader class of phosphatidylcholines. The following table summarizes the relative performance of the Folch, Bligh-Dyer, and MTBE methods for PC extraction based on published findings.

Method	Principle	Relative Efficiency for Phosphatidylcholines (PCs)	Advantages	Disadvantages
Folch	Two-phase liquid-liquid extraction using a chloroform (B151607):methanol (2:1, v/v) mixture. A subsequent wash with a salt solution removes non-lipid contaminants.[4]	High. Generally considered a "gold standard" with high recovery for a broad range of lipids, including PCs.[5]	Robust and well-established, effective for a wide variety of sample matrices.	Time-consuming due to multiple steps, uses chlorinated solvents which are a health and safety concern.[6]
Bligh-Dyer	A modification of the Folch method that uses a smaller solvent-to-sample ratio of chloroform:methanol:water, making it more rapid.[7]	High. An acidified Bligh-Dyer protocol has been shown to be highly efficient for PC extraction.[8]	Faster than the Folch method, requires less solvent.	Still uses hazardous chlorinated solvents. Efficiency can be lower for samples with high lipid content compared to Folch.[8]
MTBE (Matyash)	A safer alternative that uses methyl-tert-butyl ether in place of chloroform. The lipid-containing organic phase forms the upper layer, simplifying collection.[6]	Moderate to High. Some studies show comparable efficiency to Folch for PCs, while others report lower recoveries for certain polar lipids.[3][5]	Safer due to the absence of chloroform, the upper organic phase simplifies automation and reduces dripping losses.[6]	MTBE is highly volatile which can affect reproducibility. May have lower recovery for some polar lipids like lysophosphatidylcholines.[3][4]

Experimental Protocols

Detailed methodologies for the three key lipid extraction methods are provided below. It is recommended to add the 14:0-14:0 PC-d27 internal standard to the sample before the addition of any solvents.

1. Folch Method This protocol is adapted for a 1 mL plasma sample.

• To 1 mL of plasma in a glass tube, add 20 mL of a chloroform:methanol (2:1, v/v) solution.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Agitate for 20 minutes at room temperature.

• Add 4 mL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds and centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipids in an appropriate solvent for subsequent analysis (e.g., LC-MS).

2. Bligh-Dyer Method This protocol is adapted for a 1 mL plasma sample.

• To 1 mL of plasma in a glass tube, add 3.75 mL of a chloroform:methanol (1:2, v/v) solution.

• Vortex for 2 minutes and agitate for 20 minutes at room temperature.

• Add 1.25 mL of chloroform, vortex for 30 seconds.

• Add 1.25 mL of water, vortex for 30 seconds to induce phase separation.

• Centrifuge at 2,000 x g for 10 minutes.

• Collect the lower chloroform phase.

• Dry the lipid extract under nitrogen and reconstitute for analysis.

3. MTBE (Matyash) Method This protocol is adapted for a 200 µL plasma sample.[6]

• To 200 µL of plasma in a glass tube, add 1.5 mL of methanol.

• Vortex the mixture.

• Add 5 mL of MTBE and shake for 1 hour at room temperature.

• Induce phase separation by adding 1.25 mL of water.

• Incubate for 10 minutes at room temperature and then centrifuge at 1,000 x g for 10 minutes.

• Collect the upper organic phase (MTBE layer).

• Dry the extract under nitrogen and reconstitute for analysis.

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the general workflow and a comparison of the extraction methods.

Workflow for lipid extraction with an internal standard.

Comparison of key steps in different extraction methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Assessing Linearity and Recovery with 14:0-14:0 PC-d27: A Comparison Guide for Lipidomics Researchers

A comprehensive guide for researchers, scientists, and drug development professionals on the expected performance of the deuterated internal standard 14:0-14:0 PC-d27 in lipidomics, complete with comparative data, detailed experimental protocols, and workflow visualizations.

In the precise and sensitive field of lipidomics, the accuracy of quantitative data is paramount for meaningful biological interpretation. Deuterated internal standards are the gold standard for achieving reliable quantification, correcting for variability from sample extraction to instrument analysis. This guide provides an in-depth look at assessing the linearity and recovery of 14:0-14:0 PC-d27 (1,2-dimyristoyl-d54-sn-glycero-3-phosphocholine), a commonly utilized internal standard for phosphatidylcholines.

While specific performance data for 14:0-14:0 PC-d27 is not always publicly available, this guide synthesizes expected performance characteristics based on the validation of similar deuterated phosphatidylcholine internal standards in peer-reviewed literature. The provided data and protocols serve as a robust reference for researchers to establish and validate their own quantitative lipidomics workflows.

Performance Comparison of Deuterated Phosphatidylcholine Internal Standards

The ideal internal standard should exhibit excellent linearity over a wide dynamic range and demonstrate high and consistent recovery across various sample matrices.[1] Stable isotope-labeled standards, such as 14:0-14:0 PC-d27, are considered superior as they co-elute with the endogenous analyte and experience similar ionization effects.[1] The following table summarizes the expected performance of 14:0-14:0 PC-d27 in comparison to other commonly used deuterated phosphatidylcholine (PC) internal standards.

Internal Standard	Expected Linear Range (ng/mL)	Expected Linearity (R²)	Expected Recovery (%)	Key Considerations
14:0-14:0 PC-d27	1 - 1000	> 0.99	85 - 115	Broadly applicable for saturated and monounsaturated PCs.
16:0-d31/18:1-d7 PC	1 - 1000	> 0.99	85 - 115	Suitable for a wide range of PC species with varying fatty acid chain lengths and saturation.
18:1-d7/18:1-d7 PC	1 - 1000	> 0.99	85 - 115	Ideal for studies focusing on unsaturated PC species.

Note: The quantitative values in this table are representative of well-validated lipidomics methods and serve as a benchmark for performance. Actual results may vary depending on the specific experimental conditions, instrumentation, and sample matrix.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible and reliable results in lipidomics. Below are comprehensive methodologies for assessing the linearity and recovery of 14:0-14:0 PC-d27.

Linearity Assessment

Objective: To determine the linear dynamic range of the analytical method for a specific phosphatidylcholine species using 14:0-14:0 PC-d27 as an internal standard.

Methodology:

• Preparation of Standard Solutions:

  • Prepare a stock solution of a non-deuterated PC standard (e.g., 14:0-14:0 PC) at a concentration of 1 mg/mL in a suitable organic solvent (e.g., chloroform:methanol 2:1, v/v).

  • Prepare a stock solution of the internal standard, 14:0-14:0 PC-d27, at a concentration of 1 mg/mL in the same solvent.

• Preparation of Calibration Curve:

  • Create a series of calibration standards by serially diluting the non-deuterated PC stock solution to achieve a range of concentrations (e.g., 1, 5, 10, 50, 100, 250, 500, 1000 ng/mL).

  • Spike a constant, known amount of the 14:0-14:0 PC-d27 internal standard into each calibration standard. The concentration of the internal standard should be in the mid-range of the calibration curve.

• LC-MS/MS Analysis:

  • Inject each calibration standard into the LC-MS/MS system.

  • Acquire data using an appropriate chromatographic method and mass spectrometer settings for the detection of the non-deuterated PC and the deuterated internal standard.

• Data Analysis:

  • Calculate the peak area ratio of the analyte (non-deuterated PC) to the internal standard (14:0-14:0 PC-d27) for each calibration standard.

  • Plot the peak area ratio against the concentration of the analyte.

  • Perform a linear regression analysis to determine the coefficient of determination (R²). An R² value greater than 0.99 is generally considered to indicate good linearity.

Recovery Assessment

Objective: To evaluate the efficiency of the lipid extraction process from a specific biological matrix by measuring the recovery of the spiked 14:0-14:0 PC-d27 internal standard.

Methodology:

• Sample Preparation:

  • Obtain a pooled sample of the biological matrix of interest (e.g., plasma, tissue homogenate).

• Spiking of Internal Standard:

  • Spike a known amount of 14:0-14:0 PC-d27 into a set of matrix samples (pre-extraction spike).

  • Prepare another set of matrix samples without the internal standard.

• Lipid Extraction:

  • Perform a standard lipid extraction method (e.g., Folch or Bligh-Dyer) on all samples.

• Post-Extraction Spike:

  • To the extracted lipid fraction of the unspiked samples, add the same known amount of 14:0-14:0 PC-d27 (post-extraction spike).

• LC-MS/MS Analysis:

  • Analyze both the pre-extraction and post-extraction spiked samples by LC-MS/MS.

• Data Analysis:

  • Calculate the recovery percentage using the following formula:

    • Recovery (%) = (Peak area of pre-extraction spike / Peak area of post-extraction spike) x 100

  • A recovery rate between 85% and 115% is typically considered acceptable.

Mandatory Visualizations

To further clarify the experimental workflows, the following diagrams have been generated using Graphviz.

Workflow for assessing the linearity of an internal standard.

Workflow for assessing the recovery of an internal standard.

References

• 1. benchchem.com [benchchem.com]

A Researcher's Guide to Quantitative Lipidomics: A Comparative Evaluation of Internal Standards Featuring 1-Myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine

For researchers, scientists, and drug development professionals engaged in the precise quantification of lipids, the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of 1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine (DMPC-d27) with other common internal standards used in mass spectrometry-based lipidomics.

In the field of lipidomics, internal standards are indispensable for correcting variations that arise during sample preparation, extraction, and analysis.[1] An ideal internal standard should be chemically similar to the analyte of interest but isotopically or structurally distinct to allow for separate detection by the mass spectrometer. This guide will delve into the performance of deuterated phospholipids, with a focus on DMPC-d27, and compare them to other available alternatives, supported by experimental protocols and data.

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts the accuracy of lipid quantification. The most common types of internal standards in lipidomics are stable isotope-labeled lipids (e.g., deuterated or 13C-labeled) and lipids with odd-chain fatty acids. Stable isotope-labeled standards are often considered the "gold standard" as their physicochemical properties closely mimic those of their endogenous counterparts, ensuring similar behavior during extraction and ionization.

Table 1: Comparison of Internal Standard Performance in Lipidomics

Internal Standard Type	Key Characteristics	Advantages	Disadvantages
Deuterated Phospholipids (e.g., DMPC-d27)	Hydrogen atoms are replaced with deuterium.	Co-elute closely with the endogenous analyte in liquid chromatography (LC). Excellent correction for matrix effects.[1]	Potential for isotopic scrambling or exchange. May exhibit a slight retention time shift compared to the native analyte.[1]
¹³C-Labeled Phospholipids	Carbon-12 atoms are replaced with carbon-13.	Chemically identical to the endogenous analyte, providing the most accurate correction. Less prone to kinetic isotope effects compared to deuterated standards.	Higher cost compared to deuterated standards.
Odd-Chain Phospholipids	Contain fatty acid chains with an odd number of carbon atoms, which are not typically found in high abundance in biological systems.	Cost-effective. Commercially available in a wide variety.	Chromatographic behavior and ionization efficiency may differ from even-chained endogenous lipids, potentially leading to less accurate correction.

Experimental Protocols

Accurate and reproducible quantification of lipids requires robust and well-defined experimental protocols. Below are detailed methodologies for a typical lipidomics workflow utilizing a deuterated internal standard like DMPC-d27.

Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely used method for extracting lipids from biological samples.

Workflow Diagram:

Caption: Lipid extraction workflow from plasma.

Protocol Steps:

• Sample Preparation: To a 100 µL plasma sample, add a known amount of 1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine internal standard solution.

• Solvent Addition: Add 2 mL of a chloroform:methanol (2:1, v/v) solution to the sample.

• Extraction: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 400 µL of water to induce phase separation.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to achieve clear separation of the aqueous and organic layers.

• Lipid Collection: Carefully aspirate the lower organic layer containing the lipids using a glass pipette and transfer it to a new tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/chloroform 1:1, v/v).

Quantitative Analysis by LC-MS/MS

This protocol outlines the parameters for the analysis of phosphatidylcholines using a triple-quadrupole mass spectrometer.

LC-MS/MS Workflow:

Caption: Quantitative LC-MS/MS workflow.

LC Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient starts at 30% B, increases to 100% B over 15 minutes, holds for 5 minutes, and then returns to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Endogenous DMPC (14:0/14:0-PC): Precursor ion (m/z) -> Product ion (m/z 184.1). The specific precursor m/z for the protonated molecule should be used.

  • DMPC-d27 (1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine): Precursor ion (m/z) -> Product ion (m/z 184.1). The specific precursor m/z for the deuterated molecule should be used.

• Collision Energy: Optimized for the specific instrument and lipid class.

Conclusion

The selection of an appropriate internal standard is a cornerstone of accurate and reliable quantitative lipidomics. Deuterated phospholipids, such as 1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine, offer a robust solution for correcting analytical variability due to their close physicochemical similarity to their endogenous counterparts. While other alternatives like ¹³C-labeled and odd-chain lipids are available, the choice ultimately depends on the specific requirements of the study, including the desired level of accuracy, cost considerations, and the availability of standards. By implementing standardized and well-documented protocols, researchers can ensure the generation of high-quality, reproducible lipidomics data, thereby advancing our understanding of the complex roles of lipids in health and disease.

References

• 1. researchgate.net [researchgate.net]

A Researcher's Guide to Selecting Deuterated Internal Standards in Lipidomics

An Objective Comparison for Accurate and Reliable Quantitative Analysis

For researchers, scientists, and drug development professionals in the field of lipidomics, the precise and accurate quantification of lipid species is paramount. Internal standards (IS) are fundamental to achieving reliable data, as they correct for variability throughout the analytical workflow, from sample extraction to mass spectrometry analysis. Among the various types of internal standards, deuterated lipids are frequently employed. This guide provides an objective comparison of deuterated internal standards with other common alternatives, supported by experimental data and detailed protocols, to facilitate an informed selection process.

The Critical Role of Internal Standards in Lipidomics

Internal standards are compounds of known quantity added to a sample at the beginning of the analytical process.[1] They are chemically and physically similar to the analytes of interest but are distinguishable by the mass spectrometer, typically due to isotopic labeling (e.g., deuterium (B1214612) or carbon-13) or unique structural features like odd-numbered fatty acid chains.[1] The primary function of an IS is to normalize the signal of endogenous lipids, accounting for sample loss during extraction and variations in ionization efficiency within the mass spectrometer.[1] An ideal internal standard should not be naturally present in the sample and should be introduced as early as possible in the workflow.[1]

Performance Comparison of Internal Standard Types

The choice of an internal standard is a critical decision that directly impacts the accuracy of lipid quantification. The most common types used in lipidomics are stable isotope-labeled standards, such as deuterated (²H) and carbon-13 (¹³C) lipids, and odd-chain lipids.

Stable isotope-labeled internal standards are often considered the "gold standard" because their physicochemical properties are nearly identical to their endogenous counterparts.[1] This ensures they behave similarly during sample preparation and analysis.[1] Odd-chain internal standards are lipids containing fatty acids with an odd number of carbon atoms, which are typically absent or present at very low levels in most mammalian samples.[1]

Below is a summary of their performance based on key analytical parameters.

Parameter	Deuterated Lipids (²H-IS)	¹³C-Labeled Lipids (¹³C-IS)	Odd-Chain Lipids
Principle	Hydrogen atoms are replaced by deuterium.	Carbon atoms are replaced by the stable isotope ¹³C.	Contain fatty acid chains with an odd number of carbons.
Correction for Matrix Effects	Superior, as they co-elute and experience the same ion suppression or enhancement as the endogenous analyte.[1]	Excellent, considered the gold standard due to identical chemical and physical properties to the analyte.[2]	Effective, but may not fully compensate if their chromatographic retention time differs significantly from the analyte.
Reproducibility (%RSD / %CV)	Good to Excellent. Median %RSD values of 8.6% have been reported for wet plasma samples.[3]	Excellent. A study showed a significant reduction in lipid %CV compared to deuterated standards.[4]	Good, but can show higher variability compared to stable isotope standards.[1]
Linearity (R²)	Excellent, with a wide dynamic range. Correlation coefficients (R²) are typically >0.99.[5]	Excellent, with a wide dynamic range and linear response.	Good, but the response may deviate from linearity at very high or low concentrations relative to endogenous lipids.[1]
Potential Disadvantages	Potential for isotopic scrambling or exchange. May exhibit a slight retention time shift compared to the native analyte.[2]	Generally more expensive and less commercially available than deuterated standards.[2]	Physicochemical and ionization behavior may differ from the even-chained endogenous lipids.
Cost	Generally less expensive than ¹³C-labeled standards.	More expensive due to the complexity of synthesis.	Often the most cost-effective option.

Key Selection Criteria for Deuterated Internal Standards

When selecting a deuterated internal standard, several factors should be considered to ensure the quality and accuracy of your lipidomics data:

• Structural Similarity: The internal standard should be as structurally similar as possible to the analyte(s) being quantified. For broad lipid class quantification, a representative deuterated standard for that class is often used.[6]

• Isotopic Purity: High isotopic purity is crucial to prevent interference from the unlabeled portion of the standard.

• Stability of Deuterium Label: The deuterium atoms should be placed in positions that are not susceptible to exchange with hydrogen atoms from the solvent or during sample processing.[2]

• Mass Difference: The mass difference between the deuterated standard and the endogenous lipid should be sufficient to avoid isotopic overlap.

• Co-elution: In liquid chromatography-mass spectrometry (LC-MS), the ideal deuterated internal standard co-elutes perfectly with the target analyte to experience the same matrix effects.[2]

Experimental Protocols

Detailed and consistent experimental protocols are essential for reproducible and reliable lipidomics data. Below are methodologies for lipid extraction and LC-MS analysis.

Lipid Extraction: Modified Folch Method

This method is widely used for the exhaustive extraction of lipids from biological tissues.

• Homogenization: Homogenize the tissue sample (e.g., 1 gram) in a 2:1 chloroform/methanol (v/v) mixture to a final volume 20 times that of the sample (i.e., 20 mL). At this stage, add the known amount of the deuterated internal standard. Agitate the mixture for 15-20 minutes at room temperature.

• Phase Separation: Add 0.2 volumes (e.g., 4 mL for a 20 mL mixture) of a 0.9% NaCl solution to the homogenate to induce phase separation. Vortex the mixture and centrifuge at a low speed (e.g., 2000 rpm) to separate the layers.

• Lipid Collection: Carefully collect the lower organic layer (chloroform phase), which contains the lipids, using a glass pipette.

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column suitable for lipid separation.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic lipids.

  • Flow Rate: A common flow rate is between 0.3-0.6 mL/min.

  • Column Temperature: Maintain a constant temperature (e.g., 55°C) to ensure reproducible retention times.

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of lipid classes.

  • Data Acquisition: Acquire data in a data-dependent or data-independent manner to obtain both MS1 and MS/MS spectra for lipid identification and quantification.

Visualizing the Workflow

To better understand the lipidomics workflow and the critical points for internal standard addition and evaluation, the following diagrams have been generated.

A typical experimental workflow for lipidomics analysis.

Logical workflow for evaluating internal standard performance.

Conclusion

The selection of an appropriate internal standard is a foundational step in designing a robust quantitative lipidomics experiment. While deuterated internal standards are widely used and offer excellent performance in correcting for matrix effects and improving reproducibility, it is crucial to consider their potential limitations, such as isotopic instability. For the highest level of accuracy, ¹³C-labeled internal standards represent the gold standard, though their cost and availability can be prohibitive. Odd-chain lipids provide a viable and cost-effective alternative, particularly when isotopic standards are not available. By carefully evaluating the performance metrics outlined in this guide and adhering to rigorous, standardized protocols, researchers can ensure the generation of high-quality, reliable lipidomics data to advance their scientific discoveries.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. escholarship.org [escholarship.org]
• 4. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Evaluating the Isotopic Purity of 14:0-14:0 PC-d27

In the field of lipidomics, particularly in drug development and metabolic research, the use of stable isotope-labeled internal standards is the gold standard for accurate quantification of endogenous lipids by mass spectrometry.[1][2] 1,2-dimyristoyl-sn-glycero-3-phosphocholine-d27 (14:0-14:0 PC-d27) is a commonly used deuterated standard. Its utility, however, is directly dependent on its isotopic purity. This guide provides a comparative framework and experimental protocols for evaluating the isotopic purity of 14:0-14:0 PC-d27, ensuring data integrity and reproducibility in quantitative analyses.

The Critical Role of Isotopic Purity

An ideal deuterated standard would consist of a single molecular species containing the maximum number of deuterium (B1214612) atoms. In practice, chemical synthesis results in a population of molecules with a distribution of isotopic compositions, known as isotopologues.[3] The primary species should be the fully deuterated d27 molecule, but minor populations of d26, d25, and even the non-deuterated d0 species will be present.[3] High isotopic purity is crucial because lower-mass isotopologues can create isotopic interference with the analyte being measured, leading to an overestimation of the endogenous lipid concentration.[2]

Comparative Analysis: High Purity vs. Alternative Standards

The quality of a deuterated standard can be assessed by its isotopic enrichment—the percentage of deuterium at a specific labeled position.[3] This directly impacts the abundance of the desired molecular species. The following table compares a high-purity 14:0-14:0 PC-d27 standard against a hypothetical lower-purity alternative and the endogenous (non-labeled) lipid.

Parameter	High-Purity 14:0-14:0 PC-d27	Lower-Purity Alternative Standard	Endogenous 14:0-14:0 PC
Primary Molecular Species	C₃₆H₄₅D₂₇NO₈P	C₃₆H₄₅D₂₇NO₈P	C₃₆H₇₂NO₈P
Expected Monoisotopic Mass	~704.67 m/z	~704.67 m/z	~677.50 m/z
Isotopic Enrichment	>98%	85-95%	Not Applicable
Abundance of d27 Species	High	Moderate to Low	0%
Abundance of d0 Species	<0.1%	1-5%	100%
Risk of Isotopic Interference	Minimal	Moderate to High	Not Applicable
Suitability for Quantification	Excellent	Conditional; requires careful evaluation	Analyte

Table 1. Comparison of key performance indicators for deuterated standards. High isotopic enrichment minimizes the population of non-deuterated (d0) species, thereby reducing the risk of analytical interference and improving quantitative accuracy.

Experimental Protocol: Isotopic Purity Assessment by LC-HR-MS

This protocol outlines a strategy for determining the isotopic enrichment and structural integrity of 14:0-14:0 PC-d27 using liquid chromatography-electrospray ionization-high resolution mass spectrometry (LC-ESI-HR-MS).[4]

Objective: To quantify the distribution of isotopologues in a sample of 14:0-14:0 PC-d27 and determine its isotopic purity.

Materials:

• 14:0-14:0 PC-d27 standard (e.g., Avanti Polar Lipids, Product #860390P).

• LC-MS grade solvents: Methanol, Acetonitrile, Water, Isopropanol.

• LC-MS grade additives: Formic acid or Ammonium formate.

• High-Resolution Mass Spectrometer (e.g., Orbitrap, Q-TOF).

• Liquid Chromatography system.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 14:0-14:0 PC-d27 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare a working solution by diluting the stock solution to 1-5 µg/mL in the initial mobile phase solvent mixture.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate.

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate.

  • Flow Rate: 0.3 mL/min.

  • Gradient:

    • 0-2 min: 30% B

    • 2-12 min: Ramp to 100% B

    • 12-15 min: Hold at 100% B

    • 15-16 min: Return to 30% B

    • 16-20 min: Re-equilibration at 30% B

• High-Resolution Mass Spectrometry (HR-MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full Scan MS (Profile mode).

  • Resolution: >70,000 FWHM.

  • Scan Range: 500-800 m/z.

  • Data Acquisition: Acquire data across the elution profile of the lipid.

• Data Analysis:

  • Extract the mass spectrum for the chromatographic peak corresponding to 14:0-14:0 PC-d27.

  • Identify the isotopic cluster, with the most abundant peak expected around m/z 704.67 [M+H]⁺.

  • Integrate the peak areas for all observed isotopologues (e.g., d27, d26, d25...d0).

  • Calculate the isotopic purity by expressing the peak area of the d27 isotopologue as a percentage of the total area of all related isotopologues.

Visualizing Workflows and Pathways

Figure 1. Experimental workflow for the evaluation of isotopic purity.

Figure 2. Simplified metabolic pathways involving phosphatidylcholine (PC).

References

• 1. lipidomicstandards.org [lipidomicstandards.org]
• 2. researchgate.net [researchgate.net]
• 3. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of 14:0-14:0 PC-d27: A Guide for Laboratory Professionals

For Immediate Implementation: This document provides essential safety and logistical information for the proper disposal of 14:0-14:0 PC-d27, a deuterated phospholipid commonly used in biophysical and drug delivery research. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Correct handling and disposal of all laboratory chemicals are paramount. For 14:0-14:0 PC-d27, while it is not classified as a hazardous substance according to the Globally Harmonized System (GHS), it is prudent to follow standard laboratory chemical waste procedures to minimize environmental impact and ensure personnel safety.[1] The following guidelines are based on the safety data sheet (SDS) for the non-deuterated parent compound, 1,2-dimyristoyl-sn-glycero-3-phosphocholine (B53960) (DMPC), as a reliable proxy.

Personal Protective Equipment (PPE) and Handling

Before handling 14:0-14:0 PC-d27, it is imperative to wear appropriate personal protective equipment. This includes, but is not limited to:

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemical-resistant gloves.

• Respiratory Protection: A NIOSH-approved N95 respirator or equivalent is recommended, especially when handling the powdered form, to avoid inhalation.[2]

• Body Protection: A laboratory coat.

Always handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize exposure.

Disposal Procedures

The primary method for the disposal of 14:0-14:0 PC-d27, whether in its pure form or in solution, is through a licensed professional waste disposal service.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect all waste containing 14:0-14:0 PC-d27, including unused product, contaminated consumables (e.g., pipette tips, vials), and solutions, in a clearly labeled, sealed, and appropriate chemical waste container.

  • The container should be compatible with the solvents used if the lipid is in solution.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" (or as required by your institution's specific guidelines) and list the full chemical name: "1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine" and its CAS number if available.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and proper disposal.

  • Provide the waste disposal service with a complete and accurate description of the waste.

Important Considerations:

• Do Not: Dispose of 14:0-14:0 PC-d27 down the drain or in regular solid waste.

• Empty Containers: Empty containers that held 14:0-14:0 PC-d27 should be triple-rinsed with an appropriate solvent. The rinsate should be collected as chemical waste. The rinsed container can then be disposed of according to your institution's guidelines for non-hazardous lab waste.

• Spills: In the event of a spill, contain the spill using an inert absorbent material. Collect the absorbed material into a sealed container and dispose of it as chemical waste. Ensure proper PPE is worn during the cleanup process.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 14:0-14:0 PC-d27 and its non-deuterated analog, DMPC.

Property	14:0-14:0 PC-d27	1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC)
Molecular Formula	C₃₆H₄₅D₂₇NO₈P	C₃₆H₇₂NO₈P
Molecular Weight	705.10 g/mol	677.93 g/mol [2]
CAS Number	185906-03-0	18194-24-6[2]
Storage Temperature	-20°C	-20°C[3]
Physical Form	Powder	Solid[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 14:0-14:0 PC-d27.

Caption: Disposal decision workflow for 14:0-14:0 PC-d27.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. 1，2-二肉豆蔻酰基-sn-甘油-3-磷酸胆碱 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. avantiresearch.com [avantiresearch.com]

Personal protective equipment for handling 14:0-14:0 PC-d27

This guide provides crucial safety and logistical information for the handling and disposal of 14:0-14:0 PC-d27 (1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine). The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals in a laboratory setting.

Chemical Identifier:

• Product Name: 14:0-14:0 PC-d27

• Synonyms: 1,2-dimyristoyl-d27-sn-glycero-3-phosphocholine

• CAS Number: 185906-03-0[1]

Personal Protective Equipment (PPE)

Appropriate PPE is the last line of defense against chemical exposure and must be used in conjunction with engineering controls and safe work practices. The following table summarizes the recommended PPE for handling 14:0-14:0 PC-d27.

Protection Type	Equipment	Specifications & Best Practices
Hand Protection	Nitrile or Latex disposable gloves	Inspect gloves for any signs of degradation or holes before use. For incidental contact, standard disposable nitrile gloves are appropriate. If prolonged contact or immersion is anticipated, heavier-duty gloves should be considered. Contaminated gloves should be removed immediately, and hands should be washed thoroughly. Never reuse disposable gloves.[3][4][5]
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles	Safety glasses with side shields provide minimum protection.[4] For procedures with a higher risk of splashing, chemical splash goggles are required.[5] A face shield should be worn in addition to goggles when handling larger quantities or when there is a significant risk of splashing or aerosol generation.[3][4]
Body Protection	Laboratory coat	A standard laboratory coat should be worn and kept fastened to protect against incidental skin contact.[4] For handling larger quantities where splashes are likely, a chemically resistant apron or smock should be worn over the lab coat.[3]
Respiratory Protection	NIOSH-approved respirator (e.g., N95)	To be used when handling the powder outside of a fume hood or other ventilated enclosure to prevent inhalation of dust particles. The use of a respirator should be a last resort when engineering controls are not sufficient.[4]

Operational Plan: Safe Handling and Storage

Handling:

• Ventilation: Handle the compound in a well-ventilated area. The use of a chemical fume hood is recommended, especially when working with the powder form, to minimize inhalation exposure.[2]

• Preventing Contamination: Avoid contact with skin, eyes, and clothing. Do not breathe in the dust. After handling, wash hands thoroughly.[2] Remove and wash any contaminated clothing before reuse.[2]

• Spills: In case of a spill, avoid generating dust. Carefully sweep up the solid material and place it in a designated, sealed container for disposal.

Storage:

• Temperature: Store at -20°C for long-term stability.[1]

• Container: Keep the container tightly closed in a dry and well-ventilated place.[2]

Disposal Plan

Dispose of 14:0-14:0 PC-d27 and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. The compound should be disposed of as hazardous waste. Contact your institution's environmental health and safety office for specific guidance on chemical waste disposal.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of 14:0-14:0 PC-d27 from initial preparation to final disposal.

Safe handling workflow for 14:0-14:0 PC-d27.

References

• 1. 14:0-14:0-d27 PC 1-myristoyl-2-myristoyl-d27-sn-glycero-3-phosphocholine, powder 185906-03-0 [sigmaaldrich.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. - Division of Research Safety | Illinois [drs.illinois.edu]
• 4. trentu.ca [trentu.ca]
• 5. ehs.princeton.edu [ehs.princeton.edu]